Carbenicillin.Disodium

Core Science & Biosynthesis

Carbenicillin Disodium chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical properties and structure of Carbenicillin Disodium (B8443419). The information is presented to support research, scientific analysis, and drug development activities.

Core Chemical Properties

Carbenicillin Disodium is a semi-synthetic penicillin antibiotic. A summary of its key chemical properties is provided in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₇H₁₆N₂Na₂O₆S	[1][2][3][4]
Molecular Weight	422.36 g/mol	[2][5][6][7]
Melting Point	>190°C (with decomposition)	[8][9]
Appearance	White to light yellow powder or crystalline powder	[4]
Solubility
in Water	50 mg/mL	[8][10]
in Ethanol	< 1 mg/mL (insoluble or slightly soluble)	[11]
in DMSO	15 mg/mL	[12]
in Dimethylformamide	10 mg/mL	[12]
pKa	Carbenicillin has two acidic pKa values corresponding to its two carboxylic acid groups. The approximate pKa values are 2.5-3.0 and 3.5-4.0.

Chemical Structure

The chemical structure of Carbenicillin Disodium is characterized by a β-lactam ring fused to a thiazolidine (B150603) ring, a common feature of penicillins. The disodium salt form results from the deprotonation of the two carboxylic acid groups.

Caption: Chemical structure of Carbenicillin Disodium.

Experimental Protocols

Detailed methodologies for determining the key chemical properties of Carbenicillin Disodium are outlined below. These protocols are based on standard pharmacopeial and analytical chemistry methods.

Melting Point Determination

The melting point of Carbenicillin Disodium is determined using the capillary melting point method.

Apparatus:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the dry Carbenicillin Disodium powder is finely ground using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming for a sample height of 2-3 mm.

• Measurement: The loaded capillary tube is placed in the heating block of the melting point apparatus. The temperature is raised at a rate of approximately 10-20°C per minute until it is about 30°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute.

• Observation: The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded as the melting range. For Carbenicillin Disodium, decomposition is observed at temperatures above 190°C.[8][9]

Solubility Determination

The solubility of Carbenicillin Disodium is determined by the equilibrium solubility method.

Apparatus:

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bars

• Centrifuge

• Spectrophotometer or HPLC system

Procedure:

• Solution Preparation: An excess amount of Carbenicillin Disodium is added to a known volume of the solvent (e.g., water, ethanol, DMSO) in a volumetric flask.

• Equilibration: The flask is sealed and agitated at a constant temperature (typically 25°C) using a magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is centrifuged to separate the undissolved solid from the saturated solution.

• Quantification: A known volume of the clear supernatant is carefully removed, diluted appropriately, and the concentration of the dissolved Carbenicillin Disodium is determined using a suitable analytical method such as UV-Vis spectrophotometry or HPLC. The solubility is then expressed in mg/mL.

pKa Determination by Potentiometric Titration

The acid dissociation constants (pKa) of Carbenicillin Disodium can be determined by potentiometric titration.

Apparatus:

• pH meter with a combination glass electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

• Standardized solutions of hydrochloric acid (e.g., 0.1 M) and sodium hydroxide (B78521) (e.g., 0.1 M)

Procedure:

• Sample Preparation: A precisely weighed amount of Carbenicillin Disodium is dissolved in a known volume of purified water to create a solution of known concentration (e.g., 0.01 M).

• Titration Setup: The beaker containing the Carbenicillin Disodium solution is placed on a magnetic stirrer, and the pH electrode is immersed in the solution.

• Titration: The solution is titrated with a standardized solution of a strong acid (e.g., 0.1 M HCl) while continuously monitoring the pH. The titrant is added in small increments, and the pH is recorded after each addition, allowing the solution to stabilize. The titration is continued past the equivalence points.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The equivalence points are identified as the points of inflection on the curve. The pKa values can be determined from the pH at the half-equivalence points. For a diprotic acid like carbenicillin, two equivalence points and two corresponding pKa values will be observed.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. Frontiers | Determination of the microscopic acid dissociation constant of piperacillin and identification of dissociated molecular forms [frontiersin.org]
• 3. Development and Validation of a Capillary Zone Electrophoresis-Tandem Mass Spectrometry Method for Simultaneous Quantification of Eight β-Lactam Antibiotics and Two β-Lactamase Inhibitors in Plasma Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijper.org [ijper.org]
• 5. Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development | International Journal of Innovative Research and Scientific Studies [ijirss.com]
• 6. medwinpublishers.com [medwinpublishers.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development and Validation of a Capillary Zone Electrophoresis–Tandem Mass Spectrometry Method for Simultaneous Quantification of Eight β-Lactam Antibiotics and Two β-Lactamase Inhibitors in Plasma Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of pKa values by capillary zone electrophoresis with a dynamic coating procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. byjus.com [byjus.com]
• 12. Study of the Electrophoretic Behavior of Cephalosporins by Capillary Zone Electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]

Carbenicillin Disodium: A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of Carbenicillin (B1668345) Disodium, a broad-spectrum, semi-synthetic penicillin antibiotic. It is designed for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, mechanism of action, and practical experimental protocols.

Physicochemical Properties

Carbenicillin Disodium is a white to off-white crystalline powder that is freely soluble in water. The key quantitative data for this compound are summarized in the table below, providing a quick reference for laboratory use and formulation development.

Property	Value
CAS Number	4800-94-6
Molecular Formula	C₁₇H₁₆N₂Na₂O₆S
Molecular Weight	422.36 g/mol

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Carbenicillin Disodium exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. This mechanism is primarily effective against gram-negative bacteria. The process involves the acylation of the penicillin-sensitive transpeptidase C-terminal domain, which is a critical enzyme in the formation of peptidoglycan cross-links. By inactivating this enzyme, carbenicillin prevents the final stage of bacterial cell wall synthesis. The resulting defective cell wall cannot withstand the internal osmotic pressure, leading to cell lysis and bacterial death.

The signaling pathway for this mechanism is illustrated in the diagram below.

Caption: Carbenicillin's inhibitory effect on bacterial cell wall synthesis.

Experimental Protocol: Preparation of Carbenicillin Stock Solution

For research applications, particularly in molecular biology for the selection of antibiotic-resistant bacteria, a sterile stock solution of Carbenicillin is required. The following protocol provides a detailed methodology for its preparation.

Materials:

• Carbenicillin Disodium powder

• Nuclease-free, sterile water

• Sterile 50 mL conical tube

• 0.22 µm sterile syringe filter

• Sterile syringes

• Sterile microcentrifuge tubes for aliquoting

Procedure:

• Weighing: Accurately weigh the desired amount of Carbenicillin Disodium powder in a sterile container.

• Dissolving: Add the powder to a sterile 50 mL conical tube. Add the appropriate volume of nuclease-free, sterile water to achieve the desired stock concentration (e.g., 50 mg/mL).

• Mixing: Vortex the solution until the Carbenicillin Disodium is completely dissolved.

• Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter and dispense the solution into a new sterile conical tube.

• Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C for long-term use.

The experimental workflow for this protocol is visualized in the diagram below.

Caption: Experimental workflow for Carbenicillin stock solution preparation.

An In-depth Technical Guide on the Core Mechanism of Action of Carbenicillin Disodium on Bacteria

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carbenicillin (B1668345), a semisynthetic carboxypenicillin, exerts its bactericidal effects by targeting the integrity of the bacterial cell wall. This guide provides a comprehensive technical overview of the molecular mechanisms underpinning Carbenicillin's antibacterial activity. The primary mode of action involves the covalent inactivation of essential penicillin-binding proteins (PBPs), leading to the inhibition of peptidoglycan synthesis. This disruption of cell wall homeostasis triggers a cascade of events, including the activation of autolytic enzymes, culminating in bacterial cell lysis and death. This document details the quantitative aspects of Carbenicillin's efficacy, outlines key experimental protocols for its study, and provides visual representations of its mechanism of action.

Core Mechanism of Action: Inhibition of Peptidoglycan Synthesis

Carbenicillin, like other β-lactam antibiotics, functions by interrupting the final stages of peptidoglycan synthesis, a critical process for maintaining the structural integrity of the bacterial cell wall.[1][2] The primary molecular targets of Carbenicillin are a group of bacterial enzymes known as penicillin-binding proteins (PBPs).[3][4]

Targeting Penicillin-Binding Proteins (PBPs)

PBPs are membrane-associated enzymes that catalyze the transpeptidation and carboxypeptidation reactions required for the cross-linking of peptidoglycan chains.[5][6] Carbenicillin's structure mimics the D-alanyl-D-alanine moiety of the natural peptidoglycan substrate, allowing it to bind to the active site of PBPs.[1] This binding leads to the acylation of a serine residue within the PBP active site, forming a stable, covalent penicilloyl-enzyme complex.[1] This irreversible inactivation of PBPs halts the cross-linking of the peptidoglycan, leading to a weakened cell wall that can no longer withstand the internal osmotic pressure of the bacterium.[1][2]

Consequence: Cell Lysis and Bactericidal Effect

The inhibition of peptidoglycan cross-linking results in the accumulation of structural defects in the growing cell wall. As the bacterium continues to grow and expand, the compromised cell wall is unable to maintain its integrity, leading to the formation of osmotically sensitive spheroplasts or filaments.[5] Ultimately, this loss of structural integrity results in cell lysis and bacterial death, classifying Carbenicillin as a bactericidal agent.[7][8]

Quantitative Efficacy of Carbenicillin

The in vitro potency of Carbenicillin is primarily quantified by its Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the antibiotic that prevents visible bacterial growth. The binding affinity of Carbenicillin to its PBP targets is determined by the 50% inhibitory concentration (IC50).

Minimum Inhibitory Concentrations (MICs)

MIC values for Carbenicillin vary depending on the bacterial species, specific strain, and inoculum size.[7] It is particularly effective against many Gram-negative bacteria, including Pseudomonas aeruginosa and Escherichia coli.[9]

Bacterial Species	Strain(s)	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Pseudomonas aeruginosa	200 clinical isolates	75	-	25 - >300	[7]
Pseudomonas aeruginosa	111 clinical isolates	-	-	inhibited by 125 µg/ml or more (80% of strains)	[8]
Escherichia coli	Various	-	-	1.56 - 64	[9]
Proteus vulgaris	Clinical isolates	-	-	Generally high resistance	[10]
Staphylococcus aureus	Penicillinase-producing	-	-	1.56	[11]
Staphylococcus aureus	Non-penicillinase-producing	-	-	12.5	[11]
Enterococcus faecalis	ATCC 29212	-	-	Generally susceptible to penicillins	[12][13]

Note: MIC values can be influenced by testing methodology and the specific strains evaluated. The data presented is a summary from various sources.

Penicillin-Binding Protein (PBP) Affinity

Specific IC50 values for Carbenicillin against various PBPs are not extensively reported in publicly available literature. However, studies on Carbenicillin-resistant strains of Pseudomonas aeruginosa have shown a significant decrease in the binding affinity for PBPs 1a, 1b, and 4.[4] For comparative purposes, IC50 values for the related carboxypenicillin, ticarcillin (B1683155), and other β-lactams against PBPs in P. aeruginosa and E. coli are often studied. For instance, in P. aeruginosa, penicillins like carbenicillin and ticarcillin primarily bind to PBP1a and PBP3, with additional binding to PBP1b and PBP4.[3][14]

Disclaimer: Due to the limited availability of specific IC50 values for Carbenicillin, the following table is a representative placeholder. Researchers should perform dedicated competitive binding assays to determine precise IC50 values for their strains and conditions of interest.

Bacterial Species	PBP	Representative IC50 (µg/mL)	Reference(s)
Pseudomonas aeruginosa	PBP1a	Data not available	[3][4]
PBP1b	Data not available	[3][4]
PBP2	Data not available	[5]
PBP3	Data not available	[3]
PBP4	Data not available	[4]
Escherichia coli	PBP1a	Data not available	[6][15]
PBP1b	Data not available	[6][15]
PBP2	Data not available	[6][15]
PBP3	Data not available	[6][15]

The Role of Autolysins in Carbenicillin-Induced Bacteriolysis

While the primary mechanism of Carbenicillin is the inhibition of cell wall synthesis, the ultimate bacteriolytic event is often mediated by the bacterium's own autolytic enzymes.[16][17] Autolysins are endogenous enzymes that cleave bonds in the peptidoglycan, playing roles in cell growth, division, and turnover.

The disruption of peptidoglycan synthesis by Carbenicillin is thought to create an imbalance between cell wall synthesis and degradation. This imbalance can lead to the dysregulation and activation of autolysins, which then proceed to degrade the already weakened cell wall, accelerating cell lysis.[16][17] The exact mechanism of this activation is complex and may involve the release of autolysin inhibitors or a change in the local environment of the cell wall.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the broth microdilution method for determining the MIC of Carbenicillin Disodium.

Materials:

• Carbenicillin Disodium powder

• Sterile Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Sterile saline or PBS

• Spectrophotometer

• Incubator (37°C)

• Multichannel pipette

Procedure:

• Preparation of Carbenicillin Stock Solution: Prepare a concentrated stock solution of Carbenicillin Disodium in sterile water and filter-sterilize.

• Preparation of Inoculum:

  • From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this adjusted suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile MHB to all wells of a 96-well plate.

  • Add 100 µL of the Carbenicillin stock solution to the first column of wells and mix.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, and so on, across the plate. Discard the final 100 µL from the last dilution column.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 200 µL and the desired final Carbenicillin concentrations and bacterial density. Include a growth control well (inoculum without antibiotic) and a sterility control well (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of Carbenicillin that completely inhibits visible growth of the bacteria.

Competitive PBP Binding Assay (IC50 Determination)

This protocol describes a competitive binding assay to determine the IC50 of Carbenicillin for specific PBPs using a fluorescently labeled penicillin.

Materials:

• Bacterial cell culture

• Lysis buffer (e.g., Tris-HCl with lysozyme (B549824) and DNase)

• Ultracentrifuge

• Carbenicillin Disodium

• Fluorescently labeled penicillin (e.g., Bocillin™ FL)

• SDS-PAGE equipment

• Fluorescence gel scanner

Procedure:

• Preparation of Bacterial Membranes:

  • Grow a culture of the target bacteria to mid-log phase and harvest the cells by centrifugation.

  • Resuspend the cell pellet in lysis buffer and incubate to allow for enzymatic digestion of the cell wall.

  • Lyse the cells by sonication or French press.

  • Centrifuge the lysate at low speed to remove unlysed cells and debris.

  • Pellet the cell membranes from the supernatant by ultracentrifugation.

  • Wash the membrane pellet and resuspend in a suitable buffer. Determine the protein concentration.

• Competitive Binding Reaction:

  • In a series of microcentrifuge tubes, incubate a fixed amount of the membrane preparation with varying concentrations of Carbenicillin for a set time (e.g., 15-30 minutes) at 37°C. Include a control with no Carbenicillin.

  • Add a fixed, subsaturating concentration of the fluorescent penicillin probe to each tube and incubate for an additional 10-15 minutes.

• SDS-PAGE and Visualization:

  • Stop the reaction by adding SDS-PAGE sample buffer and heating.

  • Separate the proteins by SDS-PAGE.

  • Visualize the fluorescently labeled PBPs using a fluorescence gel scanner.

• Data Analysis:

  • Quantify the fluorescence intensity of each PBP band.

  • Plot the percentage of inhibition of fluorescent probe binding versus the log of the Carbenicillin concentration.

  • Determine the IC50 value, which is the concentration of Carbenicillin that inhibits 50% of the fluorescent probe binding to a specific PBP.

Triton X-100 Induced Autolysis Assay

This protocol can be adapted to assess the effect of Carbenicillin on bacterial autolysis.[17][18][19][20]

Materials:

• Bacterial culture

• Carbenicillin Disodium

• Tris-HCl buffer

• Triton X-100

• Spectrophotometer

Procedure:

• Bacterial Growth and Treatment:

  • Grow a bacterial culture to mid-log phase.

  • Divide the culture into two: one control and one treated with a sub-inhibitory concentration of Carbenicillin for a defined period (e.g., 1-2 hours).

• Cell Preparation:

  • Harvest the cells from both cultures by centrifugation and wash them with Tris-HCl buffer.

  • Resuspend the cells in Tris-HCl buffer to a standardized optical density (e.g., OD600 of 1.0).

• Induction of Autolysis:

  • Add Triton X-100 to a final concentration of 0.05-0.1% to induce autolysis.

• Monitoring Lysis:

  • Monitor the decrease in OD600 at regular intervals over several hours at 37°C.

• Data Analysis:

  • Plot the OD600 values over time for both the control and Carbenicillin-treated cultures. A faster rate of decrease in OD600 in the Carbenicillin-treated sample suggests an increased susceptibility to autolysis.

Visualizing the Mechanism of Action

Signaling Pathway of Carbenicillin's Action

References

• 1. goldbio.com [goldbio.com]
• 2. khimexpert.com [khimexpert.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Carbenicillin resistance of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Affinity of Doripenem and Comparators to Penicillin-Binding Proteins in Escherichia coli and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Carbenicillin on Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Susceptibility of Pseudomonas aeruginosa to Carbenicillin and the Combination of Carbenicillin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Carbenicillin - Wikipedia [en.wikipedia.org]
• 10. [Response to antibiotics of Proteus strains isolated from different types of clinical material] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sapphire North America [sapphire-usa.com]
• 12. Antimicrobial Susceptibility Patterns of Enterococcus faecalis and Enterococcus faecium Isolated from Poultry Flocks in Germany - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antimicrobial Susceptibility Testing for Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Penicillin-Binding Protein 5/6 Acting as a Decoy Target in Pseudomonas aeruginosa Identified by Whole-Cell Receptor Binding and Quantitative Systems Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [Affinity of penicillin-binding proteins of Escherichia coli K-12 for furbenicillin and other beta-lactam antibiotics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Identification of potential inhibitors for Penicillinbinding protein (PBP) from Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The effect of Triton X-100 on the in-vitro susceptibility of methicillin-resistant Staphylococcus aureus to oxacillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Flow Cytometry, Triton X-100 Permeabilization Protocol | Cell Signaling Technology [cellsignal.com]
• 20. researchgate.net [researchgate.net]

A Technical Deep Dive: Unraveling the Disparities Between Carbenicillin and Ampicillin

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the nuanced differences between two pivotal beta-lactam antibiotics: carbenicillin (B1668345) and ampicillin (B1664943). While both share a common mechanistic framework, their subtle structural variations give rise to significant distinctions in stability, spectrum of activity, and practical application in both clinical and research settings. This document provides a comprehensive comparison, incorporating quantitative data, detailed experimental protocols, and visual workflows to elucidate their core distinctions.

At a Glance: A Comparative Overview

Carbenicillin and ampicillin are semi-synthetic penicillin derivatives that exert their bactericidal effects by inhibiting the synthesis of the bacterial cell wall.[1] Their primary mode of action involves the acylation of penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan synthesis. This disruption leads to a compromised cell wall and, ultimately, cell lysis. Resistance to both agents is commonly mediated by the production of β-lactamase enzymes, which hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive.[1]

The key differentiator lies in their chemical stability. Carbenicillin exhibits superior resistance to degradation by heat, acidic pH, and, to some extent, β-lactamases compared to ampicillin.[2] This enhanced stability has profound implications for their utility, particularly in laboratory settings for molecular cloning, where ampicillin's degradation can lead to the undesirable growth of satellite colonies.[3]

Chemical and Physical Properties

The structural divergence between carbenicillin and ampicillin underpins their differing characteristics. Ampicillin is an aminopenicillin, characterized by an amino group on the acyl side chain. Carbenicillin, a carboxypenicillin, possesses a carboxyl group in the same position.

Property	Carbenicillin	Ampicillin
Chemical Class	Carboxypenicillin	Aminopenicillin
Key Side Group	Carboxyl Group	Amino Group
Molecular Formula	C₁₇H₁₈N₂O₆S	C₁₆H₁₉N₃O₄S
Molar Mass	378.40 g/mol	349.41 g/mol
Stability	More stable to heat and low pH	Less stable
β-Lactamase Susceptibility	More resistant to degradation	More susceptible to degradation

Spectrum of Activity and Potency: A Quantitative Comparison

While both are broad-spectrum antibiotics, there are notable differences in their activity against specific pathogens. Carbenicillin historically held an advantage in its activity against Pseudomonas aeruginosa.[4] Below is a summary of Minimum Inhibitory Concentration (MIC) values for select organisms.

Organism	Carbenicillin MIC (µg/mL)	Ampicillin MIC (µg/mL)
Escherichia coli	1.56 - 64[4]	~4[5]
Pseudomonas aeruginosa	3.13 - >1024[4]	Intrinsically Resistant[6]
Staphylococcus aureus	~1 (for susceptible strains)[7]	0.6 - 1[5]
Proteus mirabilis	1.56 - 3.13[4]	-

Pharmacokinetics and Pharmacodynamics: A Comparative Analysis

The pharmacokinetic and pharmacodynamic profiles of carbenicillin and ampicillin also exhibit key differences that influence their clinical application.

Parameter	Carbenicillin	Ampicillin
Bioavailability (Oral)	30-40%[8]	Incompletely absorbed[9]
Protein Binding	~50%[10]	~20%[9]
Half-life	~1 - 1.5 hours[10]	~1 - 1.8 hours[11]
Excretion	Primarily renal[10]	Primarily renal[11]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the standardized method for determining the MIC of carbenicillin and ampicillin against a bacterial isolate.

Materials:

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB), cation-adjusted

• Carbenicillin and Ampicillin stock solutions

• Bacterial inoculum standardized to 0.5 McFarland

• Sterile diluent (e.g., saline or PBS)

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Prepare Antibiotic Dilutions:

  • Create a serial two-fold dilution of each antibiotic in MHB across the wells of the microtiter plate. The final volume in each well should be 50 µL. The concentration range should bracket the expected MIC.

• Prepare Bacterial Inoculum:

  • From a fresh (18-24 hour) culture, suspend several colonies in sterile diluent to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to each well containing the antibiotic dilutions, as well as to a growth control well (containing only MHB and inoculum).

  • Include a sterility control well containing only MHB.

• Incubation:

  • Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results:

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

Workflow for MIC determination by broth microdilution.

Time-Kill Kinetic Assay

This assay evaluates the bactericidal or bacteriostatic activity of carbenicillin and ampicillin over time.

Materials:

• Flasks containing MHB

• Carbenicillin and Ampicillin stock solutions

• Bacterial inoculum standardized to 0.5 McFarland

• Sterile saline or PBS for dilutions

• Agar (B569324) plates for colony counting

• Incubator shaker (35°C ± 2°C)

• Spectrophotometer

Procedure:

• Prepare Test Flasks:

  • Prepare flasks containing MHB with the desired concentrations of carbenicillin or ampicillin (e.g., 1x, 2x, 4x MIC).

  • Include a growth control flask without any antibiotic.

• Prepare Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in MHB to achieve a starting inoculum of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in the test flasks.

• Inoculation and Incubation:

  • Inoculate each test flask with the prepared bacterial suspension.

  • Incubate the flasks at 35°C ± 2°C with constant agitation.

• Sampling and Plating:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

  • Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS.

  • Plate a defined volume of appropriate dilutions onto agar plates.

• Colony Counting and Data Analysis:

  • Incubate the plates at 35°C ± 2°C for 18-24 hours.

  • Count the number of colony-forming units (CFU) on each plate.

  • Calculate the CFU/mL for each time point and antibiotic concentration.

  • Plot the log₁₀ CFU/mL versus time to generate time-kill curves.

Workflow for a time-kill kinetic assay.

Mechanism of Action and Resistance: A Visual Representation

The shared mechanism of action and the primary mode of resistance for both carbenicillin and ampicillin are depicted in the following diagram.

Mechanism of action and resistance for carbenicillin and ampicillin.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Carbenicillin - Wikipedia [en.wikipedia.org]
• 5. Ampicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Pseudomonas aeruginosa - Wikipedia [en.wikipedia.org]
• 7. Rapid antibiotic sensitivity testing in microwell arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Carbenicillin Disodium? [synapse.patsnap.com]
• 9. Ampicillin - Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. mims.com [mims.com]
• 11. m.youtube.com [m.youtube.com]

Carbenicillin Disodium: A Technical Guide to its Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbenicillin Disodium is a semi-synthetic penicillin antibiotic belonging to the carboxypenicillin subgroup. It exhibits a broad spectrum of activity, particularly against Gram-negative bacteria, including Pseudomonas aeruginosa and Proteus species, which are often resistant to other penicillins. This technical guide provides an in-depth overview of Carbenicillin Disodium's spectrum of activity, mechanism of action, resistance mechanisms, and the experimental protocols used for its evaluation.

Spectrum of Activity

Carbenicillin's antibacterial activity extends to a variety of Gram-positive and Gram-negative microorganisms. Its most significant clinical utility lies in its effectiveness against challenging Gram-negative pathogens.

Quantitative Antimicrobial Activity

The in vitro activity of Carbenicillin Disodium against a range of clinically relevant bacteria is summarized in the tables below. The data is presented as Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. MIC50 and MIC90 values denote the MIC required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Table 1: In Vitro Activity of Carbenicillin Disodium against Gram-Negative Bacteria

Organism	Number of Strains	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Pseudomonas aeruginosa	143	200	>300	100 - >300
Escherichia coli	-	≤25	-	-
Proteus mirabilis	-	≤25	-	-
Proteus spp. (indole-positive)	-	≤25	-	-
Enterobacter spp.	-	-	-	-
Serratia spp.	-	-	-	-
Klebsiella spp.	-	Resistant	Resistant	-

Table 2: In Vitro Activity of Carbenicillin Disodium against Gram-Positive Bacteria

Organism	Number of Strains	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	-	-	-	-
Enterococcus faecalis	-	>128	>128	-

Note: Data is compiled from various sources and susceptibility can vary based on geographic location and strain. Detailed sources should be consulted for specific research purposes.

Mechanism of Action

Carbenicillin, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1] This process is initiated by the binding of the antibiotic to Penicillin-Binding Proteins (PBPs), which are essential enzymes involved in the final steps of peptidoglycan synthesis. The acylation of these PBPs by Carbenicillin prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.

Caption: Mechanism of action of Carbenicillin Disodium.

Mechanisms of Resistance

The primary mechanism of resistance to Carbenicillin is the production of β-lactamase enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring of the antibiotic, rendering it inactive. Other mechanisms of resistance include alterations in the target PBPs, reducing the binding affinity of the drug, and changes in the outer membrane porins of Gram-negative bacteria, which can limit the influx of the antibiotic.

References

• 1. [Carbenicillin resistance of gram-negative bacteria: incidence, biochemical and genetic determinism] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of Carbenicillin Disodium in Water and Ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Carbenicillin Disodium (B8443419) in two common laboratory solvents: water and ethanol (B145695). The information presented herein is intended to support research, development, and quality control activities by providing clear, quantitative data and standardized experimental protocols.

Core Topic: Solubility of Carbenicillin Disodium

Carbenicillin Disodium is a semi-synthetic penicillin antibiotic, widely utilized in molecular biology as a selection agent for transformed cells carrying ampicillin-resistance genes. Its efficacy is, in part, due to its enhanced stability in culture media compared to ampicillin (B1664943), leading to a lower incidence of satellite colony formation.[1][2] A thorough understanding of its solubility is critical for the preparation of stock solutions, ensuring accurate dosing in experimental set-ups, and for various formulation development processes.

Quantitative Solubility Data

The solubility of Carbenicillin Disodium can vary based on the purity of the compound and the specific conditions of the solvent (e.g., temperature, pH). The data compiled from various technical datasheets is summarized below.

Table 1: Solubility of Carbenicillin Disodium in Water

Solubility Value (mg/mL)	Source / Remarks
50 - 100 mg/mL	Commonly cited range for preparing stock solutions.[3]
50 mg/mL	A widely reported and reliable concentration for stock solutions in water.[1][4][5]
10 mg/mL	A more conservative solubility value noted by some suppliers.[6]
9 mg/mL	Sonication and heating are recommended to achieve this concentration.[7]

Table 2: Solubility of Carbenicillin Disodium in Ethanol

Solubility Value (mg/mL)	Source / Remarks
~ 2.5 mg/mL	Approximate solubility in pure ethanol.[8]
< 1 mg/mL	Described as "insoluble or slightly soluble".[7]
"Much less solubility"	Qualitatively described as significantly less soluble in ethanol compared to water.[1]
50 mg/mL	Achievable in a 50% ethanol / 50% water co-solvent system for stock solutions.[9]

Experimental Protocols

Accurate and reproducible preparation of Carbenicillin Disodium solutions is paramount. The following protocols are based on standard laboratory procedures.

Protocol 1: Preparation of an Aqueous Stock Solution (50 mg/mL)

This protocol outlines the steps to prepare a standard 50 mg/mL stock solution of Carbenicillin Disodium in water.

Materials:

• Carbenicillin Disodium powder

• Distilled or ultrapure water

• Sterile conical tube or flask

• Magnetic stirrer and stir bar or vortex mixer

• Sterile 0.2 µm syringe filter

• Sterile storage tubes (e.g., cryovials)

Procedure:

• Weighing: Accurately weigh the desired amount of Carbenicillin Disodium powder. For example, for 100 mL of a 50 mg/mL solution, weigh 5 grams.

• Dissolution: Add the powder to a sterile container. Add approximately 80% of the final volume of distilled water (e.g., 80 mL for a 100 mL final volume).

• Mixing: Mix the solution using a magnetic stirrer or by vortexing until the powder is completely dissolved.[1][10] The solution should be clear and colorless to light yellow.[5]

• Volume Adjustment: Adjust the final volume to the desired level with distilled water.

• Sterilization: Sterilize the solution by passing it through a 0.2 µm syringe filter into a sterile container. Note: Do not autoclave Carbenicillin solutions, as heat can lead to degradation.[11]

• Aliquoting and Storage: Aliquot the sterile solution into smaller, single-use volumes in sterile tubes. Store at -20°C for long-term stability (up to six months).[1][11][12] For short-term use, aqueous solutions can be stored at 4°C for up to 72 hours.[6][12]

Protocol 2: General Method for Solubility Determination

For cases where solubility needs to be determined under specific experimental conditions, the following general protocol can be adapted.

Procedure:

• Initial Attempt: Add a pre-weighed amount of Carbenicillin Disodium to a known volume of the test solvent (e.g., 20 mg into 1 mL).

• Mechanical Agitation: Vigorously mix the sample using a vortex mixer for 1-2 minutes at room temperature.[13]

• Sonication: If the solute is not fully dissolved, place the sample in a water bath sonicator for up to 5 minutes.[13]

• Controlled Heating: If solubility is still not achieved, warm the solution to 37°C for up to 60 minutes.[13]

• Observation: Visually inspect the solution for any undissolved particles or cloudiness. A clear solution indicates complete dissolution.

• Dilution Step: If the compound does not dissolve, increase the solvent volume by a factor of 10 and repeat the agitation, sonication, and heating steps.[13]

Visualizations

Mechanism of Action

Carbenicillin is a β-lactam antibiotic that functions by disrupting the synthesis of the bacterial cell wall. It specifically targets and inhibits transpeptidase, an enzyme essential for cross-linking peptidoglycan strands, which provide structural integrity to the cell wall.

Caption: Inhibition of bacterial cell wall synthesis by Carbenicillin.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the standardized workflow for preparing a sterile stock solution of Carbenicillin Disodium.

Caption: Workflow for preparing a sterile Carbenicillin stock solution.

Logical Relationship: Carbenicillin vs. Ampicillin Resistance

Carbenicillin is often preferred over ampicillin in selection systems due to its higher stability against β-lactamase enzymes, which are responsible for ampicillin resistance. This relationship is depicted below.

References

• 1. ubpbio.com [ubpbio.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. tiarisbiosciences.com [tiarisbiosciences.com]
• 4. biomol.com [biomol.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. 羧苄西林二钠盐 Synthetic penicillin derivative for ampicillin-resistant plasmids. Blocks bacterial cell wall formation. Effective against Gram-negative bacteria. | Sigma-Aldrich [sigmaaldrich.com]
• 7. Carbenicillin disodium | Antibiotic | Cell wall | TargetMol [targetmol.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Carbenicillin disodium salt, 1 g, glass, CAS No. 4800-94-6 | Antibiotics, -mycotics | Cell culture | Applications | Carl ROTH - International [carlroth.com]
• 10. ubpbio.com [ubpbio.com]
• 11. khimexpert.com [khimexpert.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

An In-depth Technical Guide to the Stability of Carbenicillin Disodium in Solution and at Different pH

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbenicillin (B1668345) Disodium, a semi-synthetic penicillin antibiotic, is widely utilized in research and clinical settings for its activity against Gram-negative bacteria. A thorough understanding of its stability in solution is paramount for ensuring its efficacy and for the development of robust formulations. This technical guide provides a comprehensive overview of the stability of Carbenicillin Disodium in aqueous solutions, with a particular focus on the influence of pH. It details the kinetics of degradation, outlines experimental protocols for stability assessment, and presents quantitative data in a clear, comparative format.

Introduction

Carbenicillin Disodium is a β-lactam antibiotic that functions by inhibiting the synthesis of the bacterial cell wall.[1] Its chemical structure, featuring a β-lactam ring, is susceptible to hydrolysis, which is the primary pathway of degradation. This degradation leads to the opening of the β-lactam ring, rendering the antibiotic inactive. The rate of this hydrolysis is significantly influenced by factors such as pH, temperature, and the composition of the solution.

Compared to its analogue ampicillin, carbenicillin exhibits greater stability, particularly in acidic conditions and at elevated temperatures, which makes it a preferred agent in certain laboratory and pharmaceutical applications.[2][3] This enhanced stability also results in a lower likelihood of satellite colony formation during microbial selection experiments.[2]

Chemical Structure and Degradation Pathway

The core of Carbenicillin's structure is the 4-thia-1-azabicyclo[3.2.0]heptane ring system, which contains the critical β-lactam ring. The degradation of Carbenicillin Disodium in aqueous solution is primarily driven by the hydrolysis of the amide bond within this four-membered ring. This process can be catalyzed by both acidic and basic conditions.

The general mechanism for β-lactam ring hydrolysis involves a nucleophilic attack on the carbonyl carbon of the β-lactam ring. Under acidic conditions, the nitrogen atom of the β-lactam ring can be protonated, making the carbonyl carbon more electrophilic and susceptible to attack by water. In basic conditions, the hydroxyl ion acts as the nucleophile, directly attacking the carbonyl carbon.

Caption: Simplified degradation pathway of Carbenicillin Disodium via hydrolysis.

Quantitative Stability Data

The stability of Carbenicillin Disodium in solution is quantifiable through parameters such as half-life (t½) and degradation rate constants (k). These values are highly dependent on the pH and temperature of the solution.

Table 1: Stability of Carbenicillin Disodium in Aqueous Solution at Various Temperatures

Temperature	Storage Duration	Stability	Reference
Room Temperature	Several hours	Stable	[4]
4°C	Up to 5 days	Stable	[4]
4°C	72 hours	Stock solutions are stable	[5]
-20°C	Up to 6 months	Stock solutions are stable	[3]
-20°C	4 months	Aqueous stock solutions are stable	[5]

Table 2: pH-Dependent Stability of Carbenicillin Disodium

pH Condition	Stability Characteristic	Reference
Low pH	More stable than ampicillin	[2][3][4]
Acidic	Unstable	[6]
6.0 - 7.5	pH range of a 1% aqueous solution	[4]

Note: More specific quantitative data on half-life at various pH values is limited in publicly available literature. The general consensus is that stability is greatest in slightly acidic to neutral conditions.

Experimental Protocols for Stability Assessment

A stability-indicating analytical method is crucial for accurately determining the concentration of the active pharmaceutical ingredient (API) in the presence of its degradation products. High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for this purpose.

General Workflow for a Stability-Indicating HPLC Method Development

Caption: General workflow for assessing Carbenicillin Disodium stability using HPLC.

Example HPLC Method Parameters

While a universally validated method is not available in the public domain, the following parameters can serve as a starting point for method development based on literature for similar compounds.[7]

Table 3: Illustrative HPLC Method Parameters for Carbenicillin Stability Testing

Parameter	Specification
Column	C18 reverse-phase (e.g., 4.6 mm x 150 mm, 5 µm)
Mobile Phase	A gradient of an aqueous buffer (e.g., phosphate (B84403) or acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.
Flow Rate	1.0 mL/min
Detection	UV spectrophotometry at a wavelength where carbenicillin and its degradation products have significant absorbance (e.g., around 230 nm).
Column Temperature	30 - 40 °C
Injection Volume	10 - 20 µL

Forced Degradation Studies

To ensure the specificity of the HPLC method, forced degradation studies are performed. This involves subjecting the Carbenicillin Disodium solution to harsh conditions to intentionally generate degradation products.

• Acid Hydrolysis: Incubate the solution in a dilute acid (e.g., 0.1 N HCl) at an elevated temperature.

• Base Hydrolysis: Incubate the solution in a dilute base (e.g., 0.1 N NaOH) at room temperature or slightly elevated temperature.

• Oxidative Degradation: Treat the solution with an oxidizing agent (e.g., 3% H₂O₂).

• Thermal Degradation: Expose the solution to dry heat or heat in solution.

• Photodegradation: Expose the solution to UV light.

The analytical method should be able to resolve the peak of intact Carbenicillin from all the degradation product peaks.

Influence of Buffers and Solution Composition

Preparation and Storage of Stock Solutions

For research applications, Carbenicillin Disodium is typically prepared as a concentrated stock solution, which is then diluted to the final working concentration.

Protocol for Stock Solution Preparation

• Weigh the desired amount of Carbenicillin Disodium powder.

• Dissolve in sterile, purified water to the desired concentration (e.g., 50 mg/mL).

• Sterilize the solution by passing it through a 0.22 µm filter.

• Aliquot the sterile solution into smaller, single-use volumes.

• Store the aliquots at -20°C for long-term storage.

Caption: Recommended workflow for preparing Carbenicillin Disodium stock solutions.

Conclusion

The stability of Carbenicillin Disodium in solution is a critical factor for its effective use. It is most stable in a slightly acidic to neutral pH range and its stability decreases in strongly acidic or basic conditions. Temperature is another significant factor, with lower temperatures favoring longer-term stability. For accurate stability assessment, a validated stability-indicating HPLC method is essential. This guide provides a foundational understanding for researchers and drug development professionals to handle, formulate, and analyze Carbenicillin Disodium with confidence. Further studies are warranted to generate more specific quantitative data on its degradation kinetics in various buffer systems.

References

• 1. agscientific.com [agscientific.com]
• 2. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 3. khimexpert.com [khimexpert.com]
• 4. biomol.com [biomol.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Carbenicillin - Wikipedia [en.wikipedia.org]
• 7. Development and validation of liquid chromatography method for simultaneous determination of multiclass seven antibiotic residues in chicken tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Dawn of a New Defense: A Technical History of Carboxypenicillins

An In-depth Guide to the Discovery, Mechanism, and Evaluation of a Pivotal Class of Antibiotics

This technical guide delves into the history and discovery of carboxypenicillins, a significant class of β-lactam antibiotics that expanded the spectrum of penicillin to effectively combat Gram-negative pathogens, most notably Pseudomonas aeruginosa. This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the core scientific advancements, quantitative data, and experimental methodologies that defined this era of antibiotic development.

The Genesis of Carboxypenicillins: A Response to a Pressing Need

The initial discovery of penicillin by Alexander Fleming in 1928 and its subsequent development for clinical use by Florey and Chain marked a revolution in medicine.[1] However, the early penicillins, such as penicillin G, were primarily effective against Gram-positive bacteria, leaving a critical gap in the treatment of infections caused by Gram-negative organisms. The search for penicillins with a broader spectrum of activity became a major focus of pharmaceutical research.

This endeavor led scientists at Beecham Research Laboratories in the United Kingdom to a pivotal breakthrough. Following the isolation of the penicillin nucleus, 6-aminopenicillanic acid (6-APA), in 1957, researchers could synthetically modify the side chain of the penicillin molecule to create novel derivatives with enhanced properties.[1] This semi-synthetic approach paved the way for the development of a new class of penicillins with a carboxylic acid group in the side chain, which became known as the carboxypenicillins.

Carbenicillin (B1668345): The First Antipseudomonal Penicillin

The first member of this new class to be discovered was carbenicillin . Scientists at Beecham successfully synthesized this compound, which demonstrated a significant improvement in activity against Gram-negative bacteria, including the opportunistic and often multi-drug resistant pathogen Pseudomonas aeruginosa.[2] Marketed as Pyopen, carbenicillin represented a major therapeutic advance for treating severe infections caused by these organisms.[2]

Carbenicillin is a semi-synthetic penicillin that is susceptible to degradation by β-lactamase enzymes, although it is more resistant to this degradation than ampicillin.[2] It is also more stable at a lower pH than ampicillin.[2]

Ticarcillin: A More Potent Successor

Building on the success of carbenicillin, researchers at Beecham continued to refine the carboxypenicillin structure. This led to the development of ticarcillin , which was patented in 1963. Ticarcillin's key structural difference is the replacement of the phenyl group in carbenicillin's side chain with a thienyl group.[3] This modification resulted in a twofold to fourfold increase in potency against P. aeruginosa compared to carbenicillin.[4]

Ticarcillin, like carbenicillin, is administered parenterally as it is not absorbed orally.[3] It is often combined with a β-lactamase inhibitor, such as clavulanic acid, to extend its spectrum of activity against β-lactamase-producing bacteria.[3]

Mechanism of Action: Disrupting Bacterial Cell Wall Synthesis

Carboxypenicillins, like all β-lactam antibiotics, exert their bactericidal effect by interfering with the synthesis of the bacterial cell wall. The core mechanism involves the inhibition of penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan is a critical component of the bacterial cell wall, providing structural integrity and protection against osmotic lysis.

By binding to and inactivating PBPs, carboxypenicillins prevent the cross-linking of peptidoglycan chains.[5] This disruption of cell wall synthesis leads to a weakened cell wall, ultimately causing the bacterial cell to lyse and die.[5]

Mechanism of Carboxypenicillin Action

Quantitative Data Summary

The following tables summarize key quantitative data for carbenicillin and ticarcillin, including their antibacterial spectrum against selected medically significant organisms and their pharmacokinetic parameters.

Antibacterial Spectrum: Minimum Inhibitory Concentrations (MIC)

The MIC is the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism after overnight incubation.

Organism	Carbenicillin MIC (µg/mL)	Ticarcillin MIC (µg/mL)
Escherichia coli	1.56 - 64[2]	16[6]
Proteus mirabilis	1.56 - 3.13[2]	Not Widely Reported
Pseudomonas aeruginosa	3.13 - >1024[2]	86% susceptibility[6]
Enterococcus faecalis	Not Generally Active	2 - 16[6]

Note: MIC values can vary significantly between different strains of the same bacterial species.

Pharmacokinetic Parameters

Pharmacokinetic parameters describe the absorption, distribution, metabolism, and excretion of a drug in the body.

Parameter	Carbenicillin	Ticarcillin
Bioavailability (Oral)	30 - 40%[2]	Not Orally Absorbed[3]
Protein Binding	30 - 60%[2]	45%[3]
Metabolism	Minimal[2]	Less than 15% Hepatic[7]
Elimination Half-life	~1 hour[2]	~1.1 hours[3]
Excretion	Primarily Renal[2]	Primarily Renal[7]

Experimental Protocols

The following sections detail the general methodologies used for key experiments in the evaluation of carboxypenicillins.

Synthesis of Carboxypenicillins (General Approach)

The synthesis of carboxypenicillins relies on the acylation of 6-aminopenicillanic acid (6-APA) with a suitable carboxylic acid derivative.

Example: Synthesis of Ticarcillin [3]

• Preparation of the Side Chain Acid Chloride: 3-Thienylmalonic acid is converted to its monobenzyl ester. This is then treated with thionyl chloride (SOCl₂) to form the corresponding acid chloride.

• Acylation of 6-APA: The 3-thienylmalonyl chloride benzyl (B1604629) ester is condensed with 6-aminopenicillanic acid (6-APA) in the presence of a base to form the penultimate compound.

• Deprotection: The benzyl protecting group is removed via hydrogenolysis using a palladium on carbon (Pd/C) catalyst to yield ticarcillin.

Ticarcillin Synthesis Workflow

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of an antibiotic.[8]

Protocol Overview:

• Preparation of Antibiotic Stock Solution: A high-concentration stock solution of the carboxypenicillin is prepared in a suitable solvent and filter-sterilized.[9][10]

• Serial Dilution: The antibiotic stock solution is serially diluted in a 96-well microtiter plate containing a liquid growth medium (e.g., Mueller-Hinton broth) to create a range of concentrations.[8]

• Inoculum Preparation: A standardized suspension of the test bacterium (e.g., to a 0.5 McFarland standard) is prepared and further diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[11]

• Incubation: The inoculated microtiter plate is incubated at a specified temperature (e.g., 37°C) for 16-20 hours.[12]

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.[8]

Broth Microdilution Workflow for MIC

In Vivo Efficacy Studies (General Model)

Animal models of infection are crucial for evaluating the in vivo efficacy of new antibiotics.

Protocol Overview:

• Infection Model: Laboratory animals (e.g., mice) are infected with a lethal dose of the target pathogen (e.g., P. aeruginosa).

• Treatment: At a specified time post-infection, groups of animals are treated with varying doses of the carboxypenicillin, typically administered parenterally. A control group receives a placebo.

• Observation: The animals are monitored over a period of time (e.g., 7-14 days) for survival.

• Endpoint: The efficacy of the antibiotic is often expressed as the dose required to protect 50% of the animals from death (the 50% protective dose or PD₅₀).

Conclusion

The discovery and development of carboxypenicillins, spearheaded by the pioneering work at Beecham Research Laboratories, marked a significant advancement in the fight against bacterial infections. Carbenicillin and its more potent successor, ticarcillin, provided clinicians with crucial tools to combat serious Gram-negative infections, particularly those caused by Pseudomonas aeruginosa. The principles of semi-synthetic modification of the penicillin nucleus, the understanding of their mechanism of action, and the rigorous experimental evaluation of their efficacy laid the groundwork for the development of future generations of β-lactam antibiotics. This in-depth guide serves as a testament to the scientific ingenuity and meticulous research that continues to be the cornerstone of antimicrobial drug discovery.

References

• 1. Effect of Carbenicillin on Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbenicillin - Wikipedia [en.wikipedia.org]
• 3. Ticarcillin - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. The Comprehensive Antibiotic Resistance Database [card.mcmaster.ca]
• 6. benchchem.com [benchchem.com]
• 7. Ticarcillin + Clavulanic Acid | Johns Hopkins ABX Guide [hopkinsguides.com]
• 8. m.youtube.com [m.youtube.com]
• 9. khimexpert.com [khimexpert.com]
• 10. Carbenicillin Solution Preparation and Recipe | AAT Bioquest [aatbio.com]
• 11. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Mechanisms of Bacterial Resistance to Carbenicillin Disodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the primary mechanisms by which bacteria exhibit resistance to the semi-synthetic penicillin antibiotic, Carbenicillin (B1668345) Disodium (B8443419). The information presented herein is intended to support research and development efforts in overcoming antibiotic resistance.

Executive Summary

Carbenicillin, a carboxypenicillin, exerts its bactericidal action by inhibiting the final transpeptidation step of peptidoglycan synthesis in the bacterial cell wall. This is achieved through the acylation of penicillin-binding proteins (PBPs).[1] However, the emergence and spread of bacterial resistance pose a significant challenge to its clinical efficacy. The core modes of resistance to Carbenicillin Disodium can be categorized into three primary mechanisms: enzymatic degradation of the antibiotic, modification of the drug target, and active efflux of the drug from the bacterial cell. A less common but notable mechanism involves reduced permeability of the bacterial outer membrane. Understanding these mechanisms at a molecular level is crucial for the development of novel therapeutic strategies.

Core Mechanisms of Resistance

Enzymatic Degradation by β-Lactamases

The most prevalent mechanism of resistance to carbenicillin is the production of β-lactamase enzymes. These enzymes hydrolyze the amide bond in the β-lactam ring, rendering the antibiotic inactive.[2] Bacteria can produce a wide variety of β-lactamases with different substrate specificities.

Carbenicillin-hydrolyzing β-lactamases, such as those from the CARB, OXA, and TEM families, are particularly effective at inactivating carbenicillin.[2][3][4] For instance, TEM-1 is the most commonly encountered β-lactamase in Gram-negative bacteria and is a major contributor to ampicillin (B1664943) and carbenicillin resistance in E. coli.[2][4] Some β-lactamases, like the OXA-type, are characterized by their high hydrolytic activity against oxacillin (B1211168) and are poorly inhibited by clavulanic acid.[2]

Quantitative Data on β-Lactamase Kinetics:

The efficiency of β-lactamases in degrading carbenicillin can be quantified by their kinetic parameters, kcat (turnover number) and Km (Michaelis constant).

β-Lactamase Type	Organism	kcat (s⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	Reference
Class C	Enterobacter cloacae P99	0.01 - 0.1	Low	-	[5]
PSE-4 (Class A)	Pseudomonas aeruginosa	-	-	-	[6]
TEM-1 (Class A)	Escherichia coli	-	-	-	[6]

Note: Specific kinetic values for carbenicillin are often low for Class C enzymes, indicating they are poor substrates, but the low Km can still lead to efficient hydrolysis over time. Further research is needed to populate this table with more comparative data.

Modification of Penicillin-Binding Proteins (PBPs)

Alterations in the structure of PBPs, the molecular targets of carbenicillin, can lead to reduced binding affinity and consequently, resistance.[1] These modifications typically arise from point mutations in the genes encoding PBPs. In resistant strains, a higher concentration of carbenicillin is required to inhibit the modified PBPs and disrupt cell wall synthesis.

For example, in some carbenicillin-resistant strains of Pseudomonas aeruginosa, the affinities of PBP1a, PBP1b, and P4 for carbenicillin were found to be significantly decreased.[7] The 50% inhibitory concentration (IC50) is a common metric used to quantify the binding affinity of β-lactams to PBPs.

Quantitative Data on PBP Binding Affinity:

PBP	Organism	IC50 (mg/L) - Susceptible Strain	IC50 (mg/L) - Resistant Strain	Reference
PBP1b	Escherichia coli K-12	-	-	[8]
PBP2	Escherichia coli K-12	-	-	[8]
PBP3	Escherichia coli K-12	-	-	[8]
PBP1a	Pseudomonas aeruginosa	-	Significantly Increased	[7]
PBP1b	Pseudomonas aeruginosa	-	Significantly Increased	[7]
PBP4	Pseudomonas aeruginosa	-	Significantly Increased	[7]

Note: This table highlights the need for more direct comparative studies measuring the IC50 of carbenicillin for specific PBPs in both susceptible and characterized resistant strains.

Efflux Pump Activity

Efflux pumps are transmembrane proteins that actively transport a wide range of substrates, including antibiotics, out of the bacterial cell.[9] Overexpression of these pumps can maintain the intracellular concentration of carbenicillin below the threshold required for effective inhibition of PBPs.[10][11]

In Gram-negative bacteria, the Resistance-Nodulation-Division (RND) family of efflux pumps is a major contributor to multidrug resistance, including resistance to carbenicillin.[12] The expression of genes encoding these pumps can be upregulated in the presence of the antibiotic or due to mutations in regulatory genes.[10]

Quantitative Data on Efflux Pump Gene Expression:

Efflux Pump Gene	Organism	Fold Change in Expression (Resistant vs. Susceptible)	Reference
mexA	Pseudomonas aeruginosa	4- to 8-fold increase in nalB mutants	[13]
mexB	Pseudomonas aeruginosa	4- to 8-fold increase in nalB mutants	[13]
oprM	Pseudomonas aeruginosa	4- to 8-fold increase in nalB mutants	[13]
mdtE	Escherichia coli	Upregulated in low accumulators of antimicrobial peptides	[12]
mdtF	Escherichia coli	Upregulated in low accumulators of antimicrobial peptides	[12]

Note: Further studies are required to specifically quantify the fold-change in expression of various efflux pump genes in response to carbenicillin exposure.

Reduced Outer Membrane Permeability

In Gram-negative bacteria, the outer membrane acts as a permeability barrier that can slow the influx of antibiotics into the periplasmic space where the PBPs are located.[14] Alterations in the composition or number of porin channels, through which β-lactams typically diffuse, can contribute to resistance, often in conjunction with other resistance mechanisms like β-lactamase production. While not a primary mode of high-level resistance on its own, reduced permeability can act synergistically with other mechanisms to enhance the overall level of resistance.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of carbenicillin against a bacterial isolate using the broth microdilution method.[15][16][17]

Materials:

• Sterile 96-well microtiter plates

• Carbenicillin disodium powder

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Bacterial culture in log phase

• Sterile diluents (e.g., saline or broth)

• Multichannel pipette

• Incubator

• Microplate reader (optional)

Procedure:

• Prepare Antibiotic Stock Solution: Prepare a concentrated stock solution of carbenicillin in a suitable sterile solvent.

• Prepare Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the carbenicillin stock solution in the broth medium to achieve a range of desired concentrations.

• Prepare Bacterial Inoculum: Dilute the log-phase bacterial culture in the broth medium to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculate the Plate: Add a standardized volume of the bacterial inoculum to each well of the microtiter plate, including a positive control well (broth and bacteria, no antibiotic) and a negative control well (broth only).

• Incubation: Incubate the plate at the optimal temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of carbenicillin that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density using a microplate reader.

β-Lactamase Activity Assay using Nitrocefin (B1678963)

This protocol describes a colorimetric assay to detect and quantify β-lactamase activity using the chromogenic cephalosporin, nitrocefin.[18][19][20][21]

Materials:

• Nitrocefin

• DMSO (for stock solution)

• Phosphate-buffered saline (PBS), pH 7.0

• Bacterial lysate or purified β-lactamase

• 96-well microtiter plate

• Spectrophotometer or microplate reader

Procedure:

• Prepare Nitrocefin Stock Solution: Dissolve nitrocefin in DMSO to create a concentrated stock solution (e.g., 10 mg/mL).

• Prepare Nitrocefin Working Solution: Dilute the stock solution in PBS (pH 7.0) to a final working concentration (e.g., 0.5 mg/mL). The working solution should be yellow.

• Prepare Sample: Prepare a bacterial cell lysate through sonication or other appropriate methods to release the periplasmic β-lactamases.

• Assay: In a 96-well plate, add the bacterial lysate or purified enzyme to the wells.

• Initiate Reaction: Add the nitrocefin working solution to each well to initiate the reaction.

• Measure Absorbance: Immediately measure the change in absorbance at 490 nm over time. The hydrolysis of nitrocefin by β-lactamase results in a color change to red, leading to an increase in absorbance.

• Calculate Activity: The rate of change in absorbance is proportional to the β-lactamase activity in the sample.

Penicillin-Binding Protein (PBP) Competition Assay

This protocol outlines a competitive binding assay to determine the affinity of carbenicillin for PBPs using a radiolabeled or fluorescently labeled penicillin.[2][22][23][24]

Materials:

• Bacterial membranes containing PBPs

• Carbenicillin disodium

• Radiolabeled ([³H] or [¹²⁵I]) or fluorescently labeled penicillin (e.g., Bocillin-FL)

• SDS-PAGE apparatus and reagents

• Fluorography or fluorescence imaging system

Procedure:

• Prepare Bacterial Membranes: Grow bacterial cells to mid-log phase, harvest, and lyse the cells. Isolate the cell membrane fraction by ultracentrifugation.

• Competitive Binding: Incubate the bacterial membranes with increasing concentrations of unlabeled carbenicillin for a specific time to allow binding to the PBPs.

• Labeling: Add a saturating concentration of the labeled penicillin to the mixture and incubate for a short period. The labeled penicillin will bind to the PBPs that are not already occupied by carbenicillin.

• SDS-PAGE: Stop the reaction and separate the PBP-penicillin complexes by SDS-PAGE.

• Detection and Quantification: Visualize the labeled PBPs by fluorography (for radiolabeled penicillin) or fluorescence scanning. The intensity of the labeled PBP bands is inversely proportional to the binding of carbenicillin.

• Determine IC50: Quantify the band intensities and calculate the IC50 value, which is the concentration of carbenicillin required to inhibit 50% of the binding of the labeled penicillin to a specific PBP.

Quantitative Real-Time PCR (qRT-PCR) for Efflux Pump Gene Expression

This protocol describes the use of qRT-PCR to quantify the expression levels of efflux pump genes in carbenicillin-resistant and susceptible bacteria.[25][26][27][28]

Materials:

• RNA extraction kit

• Reverse transcriptase and reagents for cDNA synthesis

• qPCR instrument

• SYBR Green or TaqMan probe-based qPCR master mix

• Gene-specific primers for the target efflux pump genes and a reference gene

Procedure:

• RNA Extraction: Extract total RNA from bacterial cultures of both resistant and susceptible strains grown under defined conditions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• qPCR Reaction Setup: Prepare the qPCR reaction mixture containing the cDNA template, qPCR master mix, and gene-specific primers for the target and reference genes.

• qPCR Amplification: Perform the qPCR reaction in a real-time PCR instrument. The instrument will monitor the fluorescence signal in real-time as the DNA is amplified.

• Data Analysis: Determine the cycle threshold (Ct) values for each gene in each sample. Normalize the Ct values of the target genes to the Ct value of the reference gene.

• Calculate Fold Change: Calculate the relative fold change in gene expression between the resistant and susceptible strains using the ΔΔCt method.

Visualizations of Resistance Mechanisms and Workflows

Caption: Core mechanisms of bacterial resistance to Carbenicillin.

Caption: Experimental workflow for MIC determination.

Caption: Workflow for β-Lactamase activity assay.

Conclusion

Bacterial resistance to Carbenicillin Disodium is a multifaceted problem driven primarily by enzymatic degradation, target modification, and active efflux. This guide has provided a technical overview of these mechanisms, supported by quantitative data and detailed experimental protocols. A thorough understanding of these resistance strategies is paramount for the development of next-generation antibiotics and resistance-breaking therapeutic approaches. Further research focusing on the comparative analysis of these mechanisms across a wider range of clinically relevant pathogens is essential to combat the growing threat of antibiotic resistance.

References

• 1. Microdilution Technique for Antimicrobial Susceptibility Testing of Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microtiter Plate-Based Assay for Inhibitors of Penicillin-Binding Protein 2a from Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. An overview of the kinetic parameters of class B beta-lactamases. | Semantic Scholar [semanticscholar.org]
• 5. A survey of the kinetic parameters of class C beta-lactamases. Penicillins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of inhibition of the carbenicillin-hydrolyzing beta-lactamase PSE-4 by the clinically used mechanism-based inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbenicillin resistance of Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Affinity of penicillin-binding proteins of Escherichia coli K-12 for furbenicillin and other beta-lactam antibiotics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Clinically Relevant Chromosomally Encoded Multidrug Resistance Efflux Pumps in Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Heterogeneous efflux pump expression underpins phenotypic resistance to antimicrobial peptides | eLife [elifesciences.org]
• 13. journals.asm.org [journals.asm.org]
• 14. Method for Estimation of Low Outer Membrane Permeability to β-Lactam Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 16. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 17. youtube.com [youtube.com]
• 18. benchchem.com [benchchem.com]
• 19. toku-e.com [toku-e.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 22. journals.asm.org [journals.asm.org]
• 23. Chemical tools for selective activity profiling of bacterial penicillin-binding proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. stackscientific.nd.edu [stackscientific.nd.edu]
• 26. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. clyte.tech [clyte.tech]
• 28. elearning.unite.it [elearning.unite.it]

Protocols & Analytical Methods

Application Notes and Protocols for Carbenicillin Disodium in E. coli Selection

For Researchers, Scientists, and Drug Development Professionals

Carbenicillin (B1668345) Disodium is a semi-synthetic penicillin antibiotic widely utilized in molecular biology as a selective agent for Escherichia coli strains carrying plasmids with a corresponding resistance gene, typically the β-lactamase gene (bla or ampR). Its primary advantage over ampicillin (B1664943) is its enhanced stability in growth media, which minimizes the formation of satellite colonies and ensures consistent selective pressure over time.[1][2][3][4][5][6][7] This document provides detailed information on its mechanism of action, recommended working concentrations, and protocols for its use in E. coli selection.

Mechanism of Action and Resistance

Carbenicillin, a member of the β-lactam class of antibiotics, functions by inhibiting the synthesis of the bacterial cell wall.[3][6] It specifically targets and inactivates transpeptidases, also known as penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[7][8] This interference with cell wall integrity leads to cell lysis and death of susceptible bacteria.[6][7]

Resistance to carbenicillin in E. coli is most commonly conferred by the expression of a β-lactamase enzyme, which is encoded by a gene often carried on a plasmid (e.g., the bla gene).[3][9] This enzyme hydrolyzes the β-lactam ring, the active component of carbenicillin, thereby inactivating the antibiotic and allowing the bacteria to survive and proliferate.[3][8]

Mechanism of Carbenicillin action and resistance.

Quantitative Data Summary

The working concentration of Carbenicillin Disodium can vary depending on the specific application, such as the type of E. coli strain and the copy number of the plasmid being selected for. The following table summarizes the recommended concentrations for stock and working solutions.

Parameter	Concentration	Solvent	Notes
Stock Solution	50 - 100 mg/mL	Sterile distilled water or 50% ethanol	A 1000x stock solution is commonly prepared.[10][11][12]
Working Concentration (General)	50 - 100 µg/mL	Growth media (e.g., LB Broth/Agar)	This range is effective for most E. coli selection applications.[1][13]
Working Concentration (Variable)	20 - 100 µg/mL	Growth media (e.g., LB Broth/Agar)	The concentration may be adjusted based on the plasmid copy number (lower for high-copy, higher for low-copy).[3]
Working Concentration (Broad Range)	100 - 500 µg/mL	Growth media	This higher range is sometimes used for both Agrobacterium and E. coli.[14]

Experimental Protocols

Preparation of Carbenicillin Disodium Stock Solution (1000x)

This protocol describes the preparation of a 50 mg/mL stock solution.

Materials:

• Carbenicillin Disodium salt

• Sterile distilled water

• Sterile conical tube or bottle

• 0.22 µm syringe filter

• Sterile syringe

• Sterile microcentrifuge tubes for aliquots

Procedure:

• Weigh out 5 grams of Carbenicillin Disodium salt.[1][2]

• Add the powder to a sterile container.

• Add sterile distilled water to a final volume of 100 mL.[1][2]

• Vortex or mix until the powder is completely dissolved.[1]

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.[1][2][13][15] Do not autoclave carbenicillin solutions as heat will inactivate the antibiotic. [3]

• Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes.

• Label the aliquots with the name of the antibiotic, concentration, and date of preparation.

• Store the stock solution at -20°C for up to one year.[16] For short-term storage, aliquots can be kept at 4°C for up to two weeks.[12]

E. coli Selection using Carbenicillin

This protocol outlines the steps for using Carbenicillin Disodium in both liquid and solid growth media for the selection of transformed E. coli.

Materials:

• Luria-Bertani (LB) broth or agar (B569324)

• Carbenicillin Disodium stock solution (50 mg/mL)

• Transformed E. coli culture

• Sterile culture tubes or flasks

• Petri dishes

• Incubator

Procedure for Solid Media (Agar Plates):

• Prepare LB agar according to the manufacturer's instructions and autoclave.

• Cool the molten agar in a water bath to 50-60°C. It is crucial to cool the agar before adding the antibiotic to prevent its degradation.

• Add the Carbenicillin Disodium stock solution to the molten agar to achieve the desired final working concentration (e.g., for a final concentration of 50 µg/mL, add 1 mL of a 50 mg/mL stock solution to 1 L of agar).

• Swirl the flask gently to ensure the antibiotic is evenly distributed.

• Pour the agar into sterile petri dishes (approximately 20-25 mL per 100 mm plate).

• Allow the plates to solidify at room temperature.

• Once solidified, the plates can be used immediately or stored at 4°C for up to two weeks.

• Spread the transformed E. coli culture on the surface of the carbenicillin-containing plates.

• Incubate the plates overnight at 37°C.

Procedure for Liquid Media (Broth Culture):

• Prepare sterile LB broth.

• Add the Carbenicillin Disodium stock solution to the broth to the desired final working concentration (e.g., for a 100 µg/mL final concentration, add 100 µL of a 50 mg/mL stock to 50 mL of broth).

• Inoculate the broth with a single colony of transformed E. coli from a selective plate.

• Incubate the culture overnight at 37°C with shaking.

Workflow for E. coli selection on solid media.

Concluding Remarks

Carbenicillin Disodium is a robust and reliable selective agent for molecular biology applications involving E. coli. Its stability provides a distinct advantage over ampicillin, leading to more consistent and reproducible results.[5] By following the protocols and concentration guidelines outlined in these notes, researchers can effectively select for successfully transformed E. coli while minimizing experimental variability.

References

• 1. ubpbio.com [ubpbio.com]
• 2. ubpbio.com [ubpbio.com]
• 3. khimexpert.com [khimexpert.com]
• 4. nbinno.com [nbinno.com]
• 5. goldbio.com [goldbio.com]
• 6. goldbio.com [goldbio.com]
• 7. toku-e.com [toku-e.com]
• 8. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization and prevalence of the different mechanisms of resistance to beta-lactam antibiotics in clinical isolates of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. static.igem.org [static.igem.org]
• 11. addgene.org [addgene.org]
• 12. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 13. Carbenicillin Stock Solution [novoprolabs.com]
• 14. ibisci.com [ibisci.com]
• 15. Carbenicillin Solution Preparation and Recipe | AAT Bioquest [aatbio.com]
• 16. scribd.com [scribd.com]

Application Notes: The Use of Carbenicillin Disodium in Agrobacterium-mediated Transformation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Agrobacterium-mediated transformation is a cornerstone of plant biotechnology, enabling the introduction of desired genetic traits into a wide range of plant species. A critical step in this process is the effective elimination of the Agrobacterium tumefaciens vector after co-cultivation with plant tissues, as its overgrowth can lead to necrosis of the plant material and interfere with regeneration.[1][2] Carbenicillin (B1668345) Disodium, a β-lactam antibiotic, is widely employed for this purpose due to its efficacy against Agrobacterium and its relatively low phytotoxicity to many plant species.[][4] These notes provide a comprehensive overview of the application of Carbenicillin Disodium in plant transformation protocols.

Mechanism of Action

Carbenicillin, like other penicillin-class antibiotics, functions by inhibiting the synthesis of the peptidoglycan layer of the bacterial cell wall.[5][6][7][8] It specifically targets and binds to penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan assembly.[7] This inhibition disrupts the integrity of the cell wall, leading to cell lysis and death, particularly in actively dividing bacteria.[5][7] This bactericidal action makes it highly effective against Gram-negative bacteria like Agrobacterium tumefaciens.[4][7][9]

Advantages of Carbenicillin Disodium in Plant Transformation

• Greater Stability: Carbenicillin is generally more stable in plant tissue culture media compared to other antibiotics like ampicillin, being more resistant to heat and degradation at lower pH.[6]

• Low Phytotoxicity: It exhibits lower toxicity to a broad range of plant cells, which is crucial for the successful regeneration of transformed tissues.[][4]

• Broad-Spectrum Activity: While primarily targeting Gram-negative bacteria, it also has some effect against Gram-positive bacteria, providing comprehensive protection against contamination.[6][9]

Data Presentation: Carbenicillin Concentrations and Efficacy

The optimal concentration of Carbenicillin Disodium is crucial for balancing the effective elimination of Agrobacterium with minimal impact on plant tissue regeneration. The required concentration can vary depending on the plant species, the Agrobacterium strain, and the specific experimental conditions.

Plant Species	Agrobacterium Strain	Carbenicillin Conc. (mg/L)	Observations	Reference
Nicotiana tabacum	LBA4404	400	Effective in suppressing Agrobacterium growth without significantly affecting shoot regeneration. Concentrations of 500-600 mg/L showed a negative impact.	[10]
Soybean	LBA4404	500 - 1000	Ineffective in suppressing Agrobacterium growth under the tested conditions. Cefotaxime (B1668864) was found to be more effective.	[11]
Tomato	Not Specified	250 (in combination with 250 mg/L Cefotaxime)	The combination was highly effective in eliminating Agrobacterium without adversely affecting regeneration frequency.	[12]
Papaya	LBA4404	125	Complete suppression of Agrobacterium proliferation. Higher concentrations (250-500 mg/L) enhanced callus fresh weight.	[13]
Durum Wheat	EHA105	50 (in combination with 50 mg/L Ticarcillin and 50 mg/L Cefotaxime)	The combination resulted in higher relative callus weight gain, plant regeneration percentage, and germination rate compared to individual antibiotics at higher concentrations.	[14]
Cucumber	Not Specified	500	Used in rooting medium to select transgenic shoots and inhibit Agrobacterium growth.	[15]
Brassica	Not Specified	500	Used in transformant selection medium.	[16]

Experimental Protocols

Preparation of Carbenicillin Disodium Stock Solution

Materials:

• Carbenicillin Disodium powder

• Sterile, deionized water

• Sterile filter (0.22 µm)

• Sterile storage tubes

Protocol:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Carbenicillin Disodium powder.

• Dissolve the powder in sterile, deionized water to a final concentration of 50-100 mg/mL.

• Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile container.

• Aliquot the stock solution into sterile microcentrifuge tubes.

• Store the aliquots at -20°C. Aqueous solutions of carbenicillin are reported to be stable for up to 72 hours when stored at 0-5 °C and for longer periods when frozen.

General Protocol for Agrobacterium-mediated Transformation using Carbenicillin

This protocol provides a general workflow. Specific parameters such as incubation times, media composition, and antibiotic concentrations should be optimized for the specific plant species and explant type.

1. Agrobacterium Culture Preparation:

• Inoculate a single colony of the desired Agrobacterium strain harboring the plasmid of interest into liquid LB medium containing appropriate antibiotics for plasmid selection.

• Incubate overnight at 28°C with shaking (200-250 rpm).

• The following day, dilute the overnight culture into fresh LB medium and grow until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Pellet the bacterial cells by centrifugation and resuspend them in a liquid co-cultivation medium to the desired density.

2. Explant Preparation and Co-cultivation:

• Prepare sterile explants from the plant species of interest (e.g., leaf discs, cotyledons, callus).

• Immerse the explants in the Agrobacterium suspension for a defined period (e.g., 30 minutes).

• Blot the explants on sterile filter paper to remove excess bacteria.

• Place the explants on a solid co-cultivation medium.

• Incubate in the dark for 2-3 days at a suitable temperature (e.g., 22-25°C).

3. Agrobacterium Elimination and Selection of Transformants:

• After co-cultivation, wash the explants with sterile liquid medium containing Carbenicillin Disodium (e.g., 250-500 mg/L) to remove excess Agrobacterium.

• Transfer the washed explants to a selection medium containing a plant selection agent (e.g., kanamycin, hygromycin) to select for transformed plant cells and Carbenicillin Disodium (e.g., 250-500 mg/L) to inhibit the growth of remaining Agrobacterium.[5]

• Subculture the explants to a fresh selection medium every 2-3 weeks.

4. Regeneration and Rooting:

• Once shoots have developed, excise them and transfer them to a rooting medium. This medium may also contain a lower concentration of the selective agent and Carbenicillin to ensure the complete elimination of Agrobacterium.

• After roots are well-developed, transfer the plantlets to soil and acclimatize them.

Visualizations

Caption: Workflow of Agrobacterium-mediated transformation using Carbenicillin.

Caption: Mechanism of action of Carbenicillin on Agrobacterium.

References

• 1. scispace.com [scispace.com]
• 2. agriculturejournals.cz [agriculturejournals.cz]
• 4. phytotechlab.com [phytotechlab.com]
• 5. benchchem.com [benchchem.com]
• 6. khimexpert.com [khimexpert.com]
• 7. What is the mechanism of Carbenicillin Disodium? [synapse.patsnap.com]
• 8. grokipedia.com [grokipedia.com]
• 9. Carbenicillin Solution 100mg/ml w/ 100 mg/ml Carbenicillin in sterile tissue culture grade water [himedialabs.com]
• 10. scialert.net [scialert.net]
• 11. scielo.br [scielo.br]
• 12. researchgate.net [researchgate.net]
• 13. Effects of carbenicillin and cefotaxime on callus growth and somatic embryogenesis from adventitious roots of papaya [ejournal.sinica.edu.tw]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Carbenicillin Disodium in LB Agar Plates

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation and use of Luria-Bertani (LB) agar (B569324) plates containing Carbenicillin (B1668345) Disodium for the selection of antibiotic-resistant bacteria. Carbenicillin, a semi-synthetic penicillin antibiotic, is frequently employed in molecular biology for selecting bacteria, typically E. coli, that have been successfully transformed with a plasmid conferring carbenicillin resistance.[1] It is often favored over ampicillin (B1664943) due to its greater stability, which can lead to fewer satellite colonies.[2][3][4]

Data Summary

The following tables summarize the key quantitative data for the preparation of Carbenicillin Disodium stock solutions and its use in LB agar plates.

Table 1: Carbenicillin Disodium Stock Solution

Parameter	Value	Notes
Solvent	Sterile distilled water or 50% Ethanol	Water is most common.[1][2][3][5]
Concentration	50 mg/mL to 100 mg/mL	A 1000x stock is common for a 100 µg/mL working concentration.[6][7][8]
Sterilization	0.22 µm filter sterilization	Do not autoclave as heat degrades the antibiotic.[1][2][3]
Storage Temperature	-20°C
Shelf-life	Up to 1 year	Can be stored for up to one year at -20°C.[5][9] Some sources suggest up to six months.[1][2][3]

Table 2: Carbenicillin Disodium in LB Agar Plates

Parameter	Value	Notes
Working Concentration	50 - 100 µg/mL	The final concentration in the agar.[2][3][7][10]
Method of Addition	Add to molten agar at 45-55°C	Add after autoclaving and cooling of the LB agar.[11][12]
Storage Temperature	2 - 8°C	Store plates upside down to prevent condensation from dripping onto the agar surface.[11][12]
Shelf-life	Up to 2 months	Plates should be used within two months to ensure antibiotic efficacy.

Experimental Protocols

Protocol 1: Preparation of Carbenicillin Disodium Stock Solution (100 mg/mL)

This protocol describes the preparation of a 1000x stock solution for a final plate concentration of 100 µg/mL.

Materials:

• Carbenicillin Disodium salt

• Sterile distilled water

• Sterile 0.22 µm syringe filter

• Sterile conical tubes or microcentrifuge tubes for aliquoting

• Vortex mixer

Procedure:

• Weigh out the desired amount of Carbenicillin Disodium powder in a sterile container. For example, for 10 mL of a 100 mg/mL stock solution, weigh 1 g of Carbenicillin Disodium.[5]

• Add the appropriate volume of sterile distilled water.[5]

• Dissolve the powder completely by vortexing.[2]

• Draw the solution into a sterile syringe.

• Attach a sterile 0.22 µm syringe filter to the syringe.[5]

• Filter-sterilize the solution into a sterile container.

• Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes.[13]

• Label the aliquots clearly with the name of the antibiotic, concentration, and date of preparation.

• Store the aliquots at -20°C for up to one year.[5][9]

Protocol 2: Preparation of LB Agar Plates with Carbenicillin (100 µg/mL)

This protocol details the standard method for preparing LB agar plates containing Carbenicillin.

Materials:

• LB agar powder

• Distilled water

• Autoclave

• Sterile petri dishes (100 mm)

• Water bath set to 55°C

• Carbenicillin Disodium stock solution (100 mg/mL)

Procedure:

• Prepare LB agar according to the manufacturer's instructions. For 1 L of medium, typically 37-40 g of pre-mixed LB agar powder is added to 1 L of distilled water.[7]

• Swirl to mix the powder in the water.

• Cover the flask with aluminum foil and autoclave on a liquid cycle (typically 121°C for 15-20 minutes).[10][11]

• After autoclaving, allow the molten agar to cool to approximately 55°C. A water bath can be used to hold the temperature.[10][11] The flask should be cool enough to handle with gloved hands.

• Add the Carbenicillin Disodium stock solution to the cooled agar. For a final concentration of 100 µg/mL in 1 L of media, add 1 mL of a 100 mg/mL stock solution.[11]

• Swirl the flask gently to ensure the antibiotic is evenly distributed. Avoid introducing air bubbles.

• Under sterile conditions (e.g., near a Bunsen burner flame), pour approximately 20-25 mL of the LB agar containing Carbenicillin into each 100 mm petri dish.[10]

• Allow the plates to solidify at room temperature.

• Once solidified, invert the plates and store them in a sealed plastic bag at 2-8°C.[11] The plates are best used within two months.

Protocol 3: Quality Control of Carbenicillin Plates

It is crucial to verify the efficacy of the prepared antibiotic plates.

Procedure:

• Obtain two bacterial strains: one known to be resistant to Carbenicillin (e.g., containing a plasmid with a beta-lactamase gene) and one known to be sensitive.

• Streak both strains on a prepared Carbenicillin LB agar plate.

• Incubate the plate overnight at 37°C.

• Expected Results: The resistant strain should show robust growth, while the sensitive strain should show no growth.[4]

Visualizations

Below is a workflow diagram for the preparation of LB agar plates containing Carbenicillin.

Caption: Workflow for preparing Carbenicillin stock and LB agar plates.

References

• 1. khimexpert.com [khimexpert.com]
• 2. ubpbio.com [ubpbio.com]
• 3. ubpbio.com [ubpbio.com]
• 4. protocols.io [protocols.io]
• 5. scribd.com [scribd.com]
• 6. addgene.org [addgene.org]
• 7. addgene.org [addgene.org]
• 8. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 9. goldbio.com [goldbio.com]
• 10. static.igem.org [static.igem.org]
• 11. StarrLab - Agar plates [sites.google.com]
• 12. agscientific.com [agscientific.com]
• 13. Carbenicillin Stock Solution [novoprolabs.com]

Application Notes: Carbenicillin Disodium for Selection of Ampicillin-Resistant Plasmids

For Researchers, Scientists, and Drug Development Professionals

Introduction

In molecular biology, the selection of successfully transformed bacteria carrying a plasmid of interest is a critical step. This is most commonly achieved by using a plasmid that contains an antibiotic resistance gene and growing the bacteria on a medium containing that antibiotic. The β-lactam antibiotic ampicillin (B1664943) has traditionally been a popular choice for this purpose, with resistance conferred by the bla (AmpR) gene, which encodes the enzyme β-lactamase. However, a close analog, carbenicillin (B1668345) disodium (B8443419), is often a superior alternative for the selection of these same ampicillin-resistant plasmids.[1][2]

Carbenicillin, a carboxypenicillin, offers significant advantages over ampicillin, primarily due to its enhanced stability.[3][4] This increased stability leads to more stringent and reliable selection, most notably by reducing the formation of satellite colonies.[2][5] These application notes provide a comprehensive overview of the use of carbenicillin disodium for the selection of ampicillin-resistant plasmids, including detailed protocols and comparative data.

Advantages of Carbenicillin Disodium over Ampicillin

Carbenicillin and ampicillin share the same mechanism of action and are both inactivated by the β-lactamase enzyme.[1] However, their chemical properties differ, leading to practical advantages for carbenicillin in a laboratory setting.

• Increased Stability: Carbenicillin is more stable than ampicillin in culture media, particularly in terms of its resistance to hydrolysis at lower pH and higher temperatures.[6][7] Ampicillin can degrade in the medium, reducing its effective concentration and weakening the selective pressure over time.[2]

• Reduced Satellite Colony Formation: The breakdown of ampicillin by β-lactamase secreted from resistant colonies can create an "antibiotic-free" zone around them, allowing non-transformed, ampicillin-sensitive bacteria to grow as small "satellite" colonies.[2][5] Due to its greater stability and higher resistance to β-lactamase, carbenicillin significantly reduces the occurrence of satellite colonies, resulting in cleaner and more easily interpretable selection plates.[2][3]

• Consistent Selective Pressure: The enhanced stability of carbenicillin ensures a more consistent selective pressure throughout the incubation period, which is particularly beneficial for long-term incubations or when working with large-scale cultures.[3]

Data Presentation

The primary quantitative advantage of using carbenicillin over ampicillin is the reduction in satellite colonies. The following table provides a template for researchers to quantify this difference in their own experiments, based on the protocol for quantifying satellite colonies provided below.

Antibiotic	Primary Colony Count	Average Satellite Colonies per Primary Colony
Ampicillin (100 µg/mL)
Carbenicillin (100 µg/mL)

Table 1: Comparative Analysis of Satellite Colony Formation. A template for recording the quantitative comparison of satellite colony formation between ampicillin and carbenicillin selection plates.

The following table summarizes the key properties of carbenicillin disodium relevant to its use in plasmid selection.

Property	Value
Molecular Formula	C₁₇H₁₆N₂Na₂O₆S
Molecular Weight	422.36 g/mol
Typical Working Concentration	50-100 µg/mL
Solvent for Stock Solution	Deionized Water or 50% Ethanol (B145695)
Storage of Stock Solution	-20°C

Table 2: Properties of Carbenicillin Disodium. A summary of the physical and chemical properties of carbenicillin disodium.

Mandatory Visualizations

Mechanism of Action and Resistance

The following diagram illustrates the mechanism of action of β-lactam antibiotics like carbenicillin and the mechanism of resistance conferred by the β-lactamase enzyme.

Mechanism of Action and Resistance.

Experimental Workflow

The diagram below outlines the key steps in a typical bacterial transformation and selection experiment using carbenicillin.

Bacterial Transformation Workflow.

Experimental Protocols

Protocol 1: Preparation of Carbenicillin Stock Solution

Materials:

• Carbenicillin Disodium salt

• Sterile deionized water or 50% ethanol

• Sterile conical tube or bottle

• 0.22 µm sterile filter

• Sterile microcentrifuge tubes for aliquots

Procedure:

• To prepare a 50 mg/mL (1000x) stock solution, weigh out 500 mg of carbenicillin disodium salt.

• Dissolve the carbenicillin in 10 mL of sterile deionized water or 50% ethanol in a sterile conical tube.

• Ensure the powder is completely dissolved by vortexing or gentle inversion.

• Sterilize the solution by passing it through a 0.22 µm sterile filter into a new sterile container.

• Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes.

• Label the aliquots with the name of the antibiotic, concentration, and date of preparation.

• Store the aliquots at -20°C.

Protocol 2: Preparation of LB Agar Plates with Carbenicillin

Materials:

• Luria-Bertani (LB) agar powder

• Deionized water

• Autoclavable bottle or flask

• Autoclave

• Sterile petri dishes

• Carbenicillin stock solution (50 mg/mL)

Procedure:

• Prepare LB agar according to the manufacturer's instructions. For example, for 1 liter, dissolve 40 g of LB agar powder in 1 liter of deionized water in an autoclavable bottle.

• Swirl to mix.

• Autoclave the LB agar at 121°C for 15-20 minutes on a liquid cycle.

• After autoclaving, allow the agar to cool to approximately 50-55°C in a water bath. The flask should be cool enough to handle with bare hands.

• Add the carbenicillin stock solution to the cooled agar to a final concentration of 50-100 µg/mL. For a final concentration of 100 µg/mL, add 2 mL of a 50 mg/mL carbenicillin stock solution to 1 liter of LB agar.

• Gently swirl the flask to mix the antibiotic evenly throughout the agar. Avoid creating air bubbles.

• Pour approximately 20-25 mL of the LB-carbenicillin agar into each sterile petri dish.

• Allow the plates to solidify at room temperature.

• Once solidified, store the plates inverted at 4°C.

Protocol 3: Bacterial Transformation and Selection

Materials:

• Chemically competent E. coli cells

• Ampicillin-resistant plasmid DNA

• LB broth or SOC medium (without antibiotics)

• LB agar plates with carbenicillin (100 µg/mL)

• Ice

• Water bath at 42°C

• Incubator at 37°C

Procedure:

• Thaw a tube of chemically competent E. coli cells on ice.

• Add 1-5 µL of the ampicillin-resistant plasmid DNA to the competent cells. Gently mix by flicking the tube.

• Incubate the cell-DNA mixture on ice for 30 minutes.

• Heat-shock the cells by placing the tube in a 42°C water bath for 45-60 seconds.

• Immediately transfer the tube back to ice for 2 minutes.

• Add 250-500 µL of pre-warmed (37°C) LB broth or SOC medium to the tube.

• Incubate the tube at 37°C for 1 hour with gentle shaking (200-250 rpm) to allow the bacteria to recover and express the antibiotic resistance gene.

• Plate 100-200 µL of the transformation mixture onto pre-warmed LB agar plates containing 100 µg/mL carbenicillin.

• Incubate the plates inverted at 37°C for 16-24 hours, or until colonies are visible.

• Select well-isolated colonies for further analysis.

Protocol 4: Quantification of Satellite Colonies

Materials:

• LB agar plates with ampicillin (100 µg/mL) and carbenicillin (100 µg/mL) from a transformation experiment.

• Microscope

Procedure:

• Following transformation and plating on both ampicillin and carbenicillin plates, identify well-isolated colonies on each plate.

• Under a microscope at low magnification, carefully examine the area surrounding several individual primary colonies on both types of plates.

• Count the number of smaller, distinct colonies (satellite colonies) in the immediate vicinity of each primary colony.

• Calculate the average number of satellite colonies per primary colony for both ampicillin and carbenicillin plates.

• Record the data in a table for comparison (see Table 1).

Conclusion

Carbenicillin disodium is a highly effective and reliable alternative to ampicillin for the selection of bacteria transformed with ampicillin-resistant plasmids.[1][2] Its superior stability reduces the formation of satellite colonies, leading to more robust and reproducible selection results.[3][5] While carbenicillin may be more expensive than ampicillin, the improved quality of the selection and the reduced need for re-streaking to isolate pure colonies can justify the additional cost, particularly in critical applications such as library construction and large-scale plasmid production. The protocols provided in these application notes offer a comprehensive guide for the successful use of carbenicillin disodium in molecular biology workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. goldbio.com [goldbio.com]
• 4. canvaxbiotech.com [canvaxbiotech.com]
• 5. goldbio.com [goldbio.com]
• 6. goldbio.com [goldbio.com]
• 7. khimexpert.com [khimexpert.com]

Application of Carbenicillin Disodium in Plant Tissue Culture for the Elimination of Agrobacterium

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Agrobacterium-mediated transformation is a cornerstone of modern plant biotechnology, enabling the introduction of desired genetic traits into a wide array of plant species. A critical step in this process is the effective elimination of the Agrobacterium tumefaciens bacteria following co-cultivation with plant tissues. The persistence of Agrobacterium can lead to overgrowth, competition for nutrients, and the release of substances that can be detrimental to plant cell growth and regeneration. Carbenicillin (B1668345) Disodium, a broad-spectrum β-lactam antibiotic, is widely utilized to control and eliminate residual Agrobacterium in plant tissue culture. Its efficacy, coupled with relatively lower phytotoxicity in many plant species compared to other antibiotics, makes it a valuable tool for the successful recovery of transgenic plants.[1][2]

Carbenicillin exerts its bactericidal effect by inhibiting the synthesis of the peptidoglycan layer of the bacterial cell wall.[1][3] Specifically, it binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan assembly.[3] This disruption of cell wall integrity leads to bacterial cell lysis and death.[1][3]

These application notes provide a comprehensive overview, detailed protocols, and comparative data for the use of Carbenicillin Disodium in plant tissue culture to eliminate Agrobacterium.

Data Presentation: Efficacy and Phytotoxicity of Carbenicillin

The optimal concentration of Carbenicillin Disodium is a balance between effective Agrobacterium elimination and minimal phytotoxicity to the plant tissues. This concentration is highly dependent on the plant species, the specific Agrobacterium strain used, and the culture conditions.

Plant Species	Agrobacterium Strain	Effective Carbenicillin Concentration (mg/L)	Observations	Reference
Nicotiana tabacum	LBA4404	400	Effective suppression of Agrobacterium growth with no significant impact on shoot regeneration below 500 mg/L.	[4]
Soybean (Glycine max)	LBA4404	500 - 1000	Ineffective in suppressing Agrobacterium growth in this study.	[5]
Indica Rice (Oryza sativa L.)	EHA 105	250	Eliminated Agrobacterium but caused severe necrosis in callus tissues.	[6]
Durum Wheat	EHA105	200	Effective for control of Agrobacterium.	[7]
Papaya	125	Proliferation of Agrobacterium was completely suppressed.	[7]
Peanut	100 - 200	Preferable shoot numbers and fresh weight obtained with the least phytotoxic effects.	[8]
Carrot	200 - 300	Higher regeneration efficiency compared to controls.	[9]

Antibiotic	Concentration (mg/L)	Plant Species/Assay	Results	Reference
Carbenicillin	250	Indica Rice	Caused severe necrosis in callus tissues.	[6]
Carbenicillin	400	Nicotiana tabacum	Effective in suppressing Agrobacterium growth without significant negative impact on shoot regeneration.	[4]
Carbenicillin	500	Soybean	Ineffective against Agrobacterium.	[5]
Cefotaxime	250	Indica Rice	Caused severe necrosis in callus tissues.	[6]
Cefotaxime	350 - 500	Soybean	Caused death of embryogenic tissues.	[5]
Timentin	250	Indica Rice	Optimum concentration for eliminating Agrobacterium with no negative effects on callus growth.	[6]

Experimental Protocols

Preparation of Carbenicillin Disodium Stock Solution

Materials:

• Carbenicillin Disodium powder

• Sterile, deionized water

• Sterile filter (0.22 µm)

• Sterile centrifuge tubes or bottles

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Carbenicillin Disodium powder.

• Dissolve the powder in sterile, deionized water to a final concentration of 100 mg/mL.

• Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile container.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C. Aqueous solutions of carbenicillin are reported to be stable for up to 72 hours when stored at 0-5 °C and for longer periods when frozen.

Protocol for Agrobacterium Elimination from Plant Explants

This protocol provides a general guideline. The concentrations of Carbenicillin and the duration of each step may need to be optimized for specific plant species and experimental conditions.

Materials:

• Co-cultivated plant explants

• Sterile distilled water or liquid culture medium (e.g., MS medium)

• Carbenicillin Disodium stock solution (100 mg/mL)

• Sterile filter paper

• Resting medium (solid culture medium without selective agents but containing Carbenicillin)

• Selection medium (solid culture medium with a plant selection agent, e.g., kanamycin (B1662678) or hygromycin, and Carbenicillin)

Procedure:

• Washing: After the co-cultivation period (typically 2-3 days), carefully remove the plant explants from the co-cultivation medium. Wash the explants 2-3 times with sterile distilled water or liquid culture medium to remove excess Agrobacterium.[1] A gentle vortex or agitation can be applied.

• Drying: Blot the washed explants on sterile filter paper to remove excess liquid.[4]

• Resting Phase: Transfer the explants to a resting medium. This medium should contain the appropriate plant hormones for regeneration and be supplemented with Carbenicillin Disodium at a concentration of 200-500 mg/L. The resting phase typically lasts for 2-7 days and allows the plant cells to recover before being subjected to selection pressure.

• Selection Phase: Transfer the explants from the resting medium to the selection medium. This medium contains both the plant selective agent and Carbenicillin Disodium (200-500 mg/L).

• Subculture: Subculture the explants to fresh selection medium every 2-3 weeks.[1] This is crucial to maintain the effective concentration of the antibiotics, which can degrade over time, and to provide fresh nutrients to the developing tissues. The use of Carbenicillin may be discontinued (B1498344) after the first two to three subcultures if Agrobacterium has been successfully eliminated.[4]

• Regeneration and Rooting: Once putative transgenic shoots have regenerated, they should be transferred to a rooting medium. This medium may contain a lower concentration of the plant selective agent and Carbenicillin to ensure complete removal of any remaining bacteria.[1]

Visualizations

Caption: Experimental workflow for Agrobacterium-mediated plant transformation and elimination.

Caption: Mechanism of action of Carbenicillin against Agrobacterium.

Concluding Remarks

Carbenicillin Disodium remains a widely used and effective antibiotic for the control of Agrobacterium in plant transformation protocols. Its primary advantages include its broad-spectrum activity against many Agrobacterium strains and its relatively low phytotoxicity in a variety of plant species. However, as demonstrated by the compiled data, its efficacy and impact on plant regeneration can be species-dependent. Therefore, it is imperative for researchers to empirically determine the optimal concentration for their specific experimental system. Factors such as the stability of Carbenicillin in culture media also necessitate regular subculturing to maintain selective pressure and prevent the resurgence of bacterial growth. For certain plant species where Carbenicillin proves to be ineffective or highly phytotoxic, alternatives such as Cefotaxime or Timentin (a combination of ticarcillin (B1683155) and clavulanic acid) may be considered.[1][10] Ultimately, the careful optimization of the Agrobacterium elimination step, including the choice and concentration of antibiotics, is a critical factor in the successful generation of healthy, transgenic plants.

References

• 1. benchchem.com [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. What is the mechanism of Carbenicillin Disodium? [synapse.patsnap.com]
• 4. scialert.net [scialert.net]
• 5. scielo.br [scielo.br]
• 6. agriculturejournals.cz [agriculturejournals.cz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effect of β-lactam antibiotics on plant regeneration in carrot protoplast cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]

Application Notes and Protocols for Carbenicillin Disodium in Low-Copy Number Plasmid Selection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide on the use of Carbenicillin Disodium for the selection of low-copy number plasmids in bacterial cultures. The information presented here is intended to optimize experimental workflows and ensure robust and reliable selection of transformants.

Introduction: The Advantage of Carbenicillin Disodium for Low-Copy Plasmids

The selection of bacterial cells successfully transformed with a plasmid is a cornerstone of molecular biology. While ampicillin (B1664943) has historically been a common choice for selection, Carbenicillin Disodium offers significant advantages, particularly when working with low-copy number plasmids. Low-copy number plasmids are present in only a few copies per cell, making stringent and sustained antibiotic selection crucial for their maintenance.

Carbenicillin, a semi-synthetic penicillin antibiotic, like ampicillin, inhibits the synthesis of the bacterial cell wall.[1][2] Resistance is conferred by the same β-lactamase gene (bla) present on many plasmids. However, Carbenicillin's superior stability in culture media makes it a more reliable selective agent.[3][4] It is more resistant to degradation by heat and acidic conditions that can arise in growing bacterial cultures.[1][2] This stability ensures a consistent selective pressure over time, which is critical for preventing the loss of low-copy number plasmids and for minimizing the growth of satellite colonies.[1][4] Satellite colonies are small, non-transformed colonies that can grow in the vicinity of a true transformant because the β-lactamase secreted by the resistant colony degrades the ampicillin in the surrounding medium.[1][5][4]

Quantitative Data Summary: Carbenicillin vs. Ampicillin

While direct quantitative data on transformation efficiency and plasmid yield for low-copy number plasmids using Carbenicillin versus ampicillin is not extensively published in a comparative format, the following table summarizes their key characteristics and recommended working parameters.

Feature	Carbenicillin Disodium	Ampicillin	References
Mechanism of Action	Inhibits bacterial cell wall synthesis by targeting transpeptidase.	Inhibits bacterial cell wall synthesis by targeting transpeptidase.	[1][2]
Resistance Gene	β-lactamase (bla)	β-lactamase (bla)
Recommended Stock Conc.	50 - 100 mg/mL in 50% ethanol (B145695) or sterile water	50 - 100 mg/mL in sterile water	[3]
Recommended Working Conc.	50 - 100 µg/mL	50 - 100 µg/mL	[5][4]
Stability in Media	High; more resistant to heat and low pH.	Lower; susceptible to degradation by heat and low pH.	[2]
Satellite Colonies	Significantly reduced formation.	Prone to formation, especially with long incubation times.	[1][5][4]
Suitability for Low-Copy Plasmids	Highly recommended due to sustained selective pressure.	Less ideal due to potential for plasmid loss and satellite colony growth.	[4]

Experimental Protocols

Preparation of Carbenicillin Disodium Stock Solution

Materials:

• Carbenicillin Disodium powder

• Sterile 50% ethanol or sterile deionized water

• Sterile microcentrifuge tubes or vials

• Sterile 0.22 µm filter

Protocol:

• Weigh the desired amount of Carbenicillin Disodium powder in a sterile container.

• Dissolve the powder in sterile 50% ethanol or sterile deionized water to a final concentration of 50 mg/mL or 100 mg/mL.

• Ensure the powder is completely dissolved by vortexing.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage (up to 6 months). For short-term use, the stock solution can be stored at 4°C for several weeks.[3]

Preparation of Selective Media (LB Agar (B569324) Plates and Broth)

Materials:

• Luria-Bertani (LB) agar or broth

• Autoclave

• Sterile petri dishes or culture tubes/flasks

• Carbenicillin Disodium stock solution (50 mg/mL or 100 mg/mL)

Protocol:

• Prepare LB agar or broth according to the manufacturer's instructions.

• Autoclave the medium to sterilize it.

• Allow the medium to cool to approximately 45-55°C. It should be cool enough to touch without burning your hand.

• Add the Carbenicillin Disodium stock solution to the cooled medium to achieve the desired final concentration (typically 50 µg/mL or 100 µg/mL). For example, to make 1 L of LB agar with 100 µg/mL Carbenicillin, add 2 mL of a 50 mg/mL stock solution or 1 mL of a 100 mg/mL stock solution.

• Swirl the medium gently to ensure even distribution of the antibiotic.

• For agar plates, pour the medium into sterile petri dishes and allow them to solidify at room temperature.

• For broth, dispense the medium into sterile culture tubes or flasks.

• Store the prepared selective media at 4°C. Plates should be used within 2-4 weeks for optimal performance.

Visualizations

Mechanism of Action of Carbenicillin

References

• 1. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 2. goldbio.com [goldbio.com]
• 3. khimexpert.com [khimexpert.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of Carbenicillin Disodium in Recombinant Protein Expression Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbenicillin (B1668345) Disodium is a semi-synthetic penicillin antibiotic widely employed in molecular biology as a selective agent for the cultivation of Escherichia coli and other bacteria harboring plasmids that confer resistance. In the context of recombinant protein expression, the choice of antibiotic is critical for maintaining plasmid stability and ensuring a pure culture of plasmid-bearing cells, which ultimately impacts the yield and quality of the target protein. Carbenicillin Disodium offers several distinct advantages over other beta-lactam antibiotics, such as ampicillin (B1664943), making it a preferred choice for many researchers.

This document provides detailed application notes, protocols, and comparative data on the use of Carbenicillin Disodium in recombinant protein expression studies.

Mechanism of Action

Carbenicillin Disodium, like other penicillin-class antibiotics, functions by inhibiting the synthesis of the bacterial cell wall.[1][2][3] Specifically, it targets and acylates the penicillin-sensitive transpeptidase, an enzyme responsible for the cross-linking of peptidoglycan strands.[1] This disruption of cell wall synthesis leads to cell lysis and death, particularly in actively dividing bacteria.[3] Resistance to carbenicillin is conferred by the enzyme beta-lactamase, which is encoded by the bla gene often present on expression plasmids. Beta-lactamase hydrolyzes the beta-lactam ring of the antibiotic, rendering it inactive.[2]

Caption: Mechanism of action of Carbenicillin Disodium.

Advantages of Carbenicillin Disodium over Ampicillin

While both carbenicillin and ampicillin are used for plasmid selection, carbenicillin offers several key advantages, primarily due to its enhanced stability.[1][2][3][4]

• Greater Stability: Carbenicillin is more resistant to degradation by beta-lactamase enzymes compared to ampicillin.[2] It also exhibits greater stability in culture media, particularly against heat and lower pH.[1][2][3]

• Reduced Satellite Colonies: The breakdown of ampicillin by beta-lactamase secreted from resistant colonies can lead to the growth of non-resistant "satellite" colonies in the surrounding area.[1][2][4][5] Due to its higher stability, carbenicillin significantly reduces the formation of these satellite colonies, leading to cleaner and more reliable selection.[1][4][5]

• Improved Selection Efficiency: The consistent selective pressure maintained by the more stable carbenicillin ensures that only truly transformed cells proliferate, which can be particularly beneficial in long-term cultures or when working with low-copy number plasmids.

Data Presentation

Qualitative Comparison of Carbenicillin and Ampicillin

Feature	Carbenicillin Disodium	Ampicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis	Inhibits bacterial cell wall synthesis
Resistance Gene	bla (encodes beta-lactamase)	bla (encodes beta-lactamase)
Stability in Media	More stable; resistant to heat and low pH[1][2]	Less stable; sensitive to heat and low pH[2]
Satellite Colonies	Significantly reduces satellite colony formation[1][2][5]	Prone to the formation of satellite colonies[2]
Beta-Lactamase Susceptibility	More resistant to degradation[2]	More susceptible to degradation[2]
Typical Working Concentration	50-100 µg/mL[2][4]	50-100 µg/mL[2]

Stability in Culture Media

The following table summarizes the conceptual difference in the stability of Carbenicillin and Ampicillin in culture media over time, based on qualitative descriptions from various sources. For a visual representation of this degradation, refer to studies that have quantified the half-life of these antibiotics in culture.

Time Point	Carbenicillin Concentration	Ampicillin Concentration
0 hours	100%	100%
6 hours	High	Moderate
12 hours	Moderate	Low
24 hours	Low	Very Low / Depleted

Note: This table is an illustrative summary of the qualitative statements found in the literature. Actual degradation rates can vary depending on culture conditions.

Recombinant Protein Yield and Satellite Colony Formation (Illustrative)

Antibiotic	Protein Yield (mg/L)	Satellite Colonies (per primary colony)
Carbenicillin Disodium	[Expected Higher Value]	[Expected Lower Value, e.g., <1]
Ampicillin	[Expected Lower Value]	[Expected Higher Value, e.g., 5-10]

Note: The values in this table are illustrative. Researchers can generate specific data for their expression system using the protocols outlined below.

Experimental Protocols

Preparation of Carbenicillin Disodium Stock Solution

Materials:

• Carbenicillin Disodium powder

• Sterile, nuclease-free water

• Sterile 0.22 µm syringe filter

• Sterile conical tubes or microcentrifuge tubes

Protocol:

• To prepare a 50 mg/mL stock solution, weigh out the appropriate amount of Carbenicillin Disodium powder.

• Dissolve the powder in sterile, nuclease-free water. For example, add 1 g of Carbenicillin Disodium to 20 mL of water.

• Gently vortex until the powder is completely dissolved.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C. The stock solution is stable for at least 6 months when stored properly.

Bacterial Transformation and Selection using Carbenicillin

This protocol describes the transformation of chemically competent E. coli with a plasmid containing a carbenicillin resistance gene.

Caption: Bacterial transformation workflow.

Materials:

• Chemically competent E. coli (e.g., DH5α, BL21(DE3))

• Plasmid DNA with carbenicillin resistance

• SOC medium (or LB medium)

• LB agar plates containing Carbenicillin Disodium (50-100 µg/mL)

• Microcentrifuge tubes

• Water bath at 42°C

• Shaking incubator at 37°C

Protocol:

• Thaw a tube of chemically competent E. coli on ice.

• Add 1-5 µL of plasmid DNA to the competent cells. Gently mix by flicking the tube.

• Incubate the mixture on ice for 20-30 minutes.

• Heat-shock the cells by placing the tube in a 42°C water bath for 45-60 seconds.

• Immediately transfer the tube back to ice for 2 minutes.

• Add 250-1000 µL of sterile SOC or LB medium (without antibiotic) to the tube.

• Incubate the tube at 37°C for 1 hour with shaking (200-250 rpm). This allows the bacteria to express the antibiotic resistance gene.

• Plate 50-200 µL of the cell suspension onto pre-warmed LB agar plates containing 50-100 µg/mL of Carbenicillin Disodium.

• Incubate the plates overnight at 37°C.

• The following day, select well-isolated colonies for subsequent culture and protein expression.

Recombinant Protein Expression

Materials:

• LB medium (or other suitable growth medium)

• Carbenicillin Disodium stock solution (50 mg/mL)

• Inducing agent (e.g., IPTG)

• Shaking incubator

• Spectrophotometer

Protocol:

• Inoculate a single colony from the transformation plate into 5-10 mL of LB medium containing 50-100 µg/mL of Carbenicillin Disodium.

• Grow the starter culture overnight at 37°C with shaking.

• The next day, inoculate a larger volume of LB medium (e.g., 1 L) containing carbenicillin with the overnight culture (typically a 1:100 dilution).

• Grow the large culture at 37°C with shaking until the optical density at 600 nm (OD600) reaches mid-log phase (typically 0.4-0.6).

• Induce protein expression by adding the appropriate inducing agent (e.g., IPTG to a final concentration of 0.1-1 mM).

• Continue to culture the cells under inducing conditions. The optimal time and temperature for induction (e.g., 3-4 hours at 37°C, or overnight at 16-25°C) should be determined empirically for each protein.

• Harvest the cells by centrifugation. The cell pellet can be stored at -80°C or used immediately for protein purification.

Caption: Recombinant protein expression workflow.

Conclusion

Carbenicillin Disodium is a robust and reliable selective agent for recombinant protein expression in bacterial systems. Its superior stability compared to ampicillin leads to more stringent selection, a significant reduction in satellite colony formation, and potentially higher yields of pure recombinant protein. While the initial cost of carbenicillin may be higher than ampicillin, the improved reliability and efficiency of the selection process can justify the expense, particularly for critical applications in research and drug development. The protocols provided herein offer a comprehensive guide for the effective use of Carbenicillin Disodium in your protein expression workflows.

References

• 1. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. goldbio.com [goldbio.com]
• 4. researchgate.net [researchgate.net]
• 5. goldbio.com [goldbio.com]

Preparing Carbenicillin Disodium Solutions for Large-Scale Bacterial Cultures: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and standardized protocols for the preparation of Carbenicillin Disodium solutions intended for use in large-scale bacterial cultures. Carbenicillin, a semi-synthetic penicillin antibiotic, is frequently employed as a selective agent in molecular biology for the maintenance of plasmids conferring resistance in bacterial hosts. Its stability compared to ampicillin (B1664943) makes it particularly suitable for large-volume and long-term cultures.[1][2][3] This guide outlines the essential physicochemical properties, provides step-by-step instructions for solution preparation and sterilization, and offers recommendations for optimal use in large-scale applications to ensure robust and reproducible results.

Introduction to Carbenicillin Disodium

Carbenicillin Disodium is a β-lactam antibiotic that inhibits the synthesis of the bacterial cell wall.[4][5] It is a broad-spectrum antibiotic effective against many Gram-negative bacteria.[1][6][7] In the context of molecular biology and industrial fermentation, Carbenicillin is primarily used to exert selective pressure on bacterial cultures to ensure the retention of plasmids carrying a gene for β-lactamase, which confers resistance to Carbenicillin.

Carbenicillin is often favored over ampicillin for large-scale cultures due to its higher stability in growth media, particularly with respect to heat and acidity.[2][3] This enhanced stability leads to fewer satellite colonies and more reliable selection over extended incubation periods, which are common in large-scale fermentation processes.[1][3][8]

Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation and use of Carbenicillin Disodium solutions.

Table 1: Physicochemical Properties of Carbenicillin Disodium

Property	Value	Reference
Molecular Formula	C₁₇H₁₆N₂Na₂O₆S	[9]
Molecular Weight	422.36 g/mol	[10]
Solubility in Water	Up to 50 mg/mL	[6]
Appearance	White to light yellow powder	[2][9]

Table 2: Recommended Concentrations and Storage

Parameter	Recommendation	Reference
Stock Solution Concentration	50 - 100 mg/mL	[11][12]
Working Concentration	50 - 100 µg/mL	[1][4][6]
Stock Solution Solvent	Sterile Distilled Water or 50% Ethanol	[2][6]
Sterilization Method	Filtration through a 0.22 µm filter	[1][12]
Stock Solution Storage Temperature	-20°C	[1][6][11]
Stock Solution Stability at -20°C	Up to 1 year	[11]
Aqueous Solution Stability at 4°C	Up to 5 days	[13]

Experimental Protocols

Preparation of a 50 mg/mL Carbenicillin Disodium Stock Solution (1000X)

This protocol describes the preparation of a 100 mL stock solution of Carbenicillin Disodium at a concentration of 50 mg/mL.

Materials:

• Carbenicillin Disodium salt

• Sterile distilled water

• Sterile 100 mL graduated cylinder or volumetric flask

• Sterile 150 mL beaker or flask

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm syringe filter

• Sterile syringes (appropriate volume)

• Sterile centrifuge tubes or cryovials for aliquoting

Procedure:

• Weigh out 5 grams of Carbenicillin Disodium salt powder using a calibrated analytical balance.

• Transfer the powder to a sterile 150 mL beaker or flask containing a sterile magnetic stir bar.

• Add approximately 80 mL of sterile distilled water to the beaker.

• Place the beaker on a magnetic stir plate and stir until the Carbenicillin Disodium is completely dissolved. The solution should be clear and colorless to light yellow.

• Once dissolved, transfer the solution to a sterile 100 mL graduated cylinder or volumetric flask.

• Add sterile distilled water to bring the final volume to 100 mL.

• Sterilize the solution by drawing it into a sterile syringe and passing it through a sterile 0.22 µm syringe filter into a sterile container.[1][12] Note: Do not autoclave Carbenicillin solutions as heat will degrade the antibiotic.[2]

• Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile centrifuge tubes or cryovials.

• Label the aliquots clearly with the name of the solution, concentration, and date of preparation.

• Store the aliquots at -20°C.

Use of Carbenicillin in Large-Scale Bacterial Cultures

This protocol outlines the addition of the prepared Carbenicillin stock solution to a large-scale bacterial culture.

Materials:

• Prepared sterile 50 mg/mL Carbenicillin Disodium stock solution

• Large-scale bacterial culture medium (e.g., LB, TB)

• Sterile culture vessel (e.g., fermenter, large flask)

Procedure:

• Prepare the large-scale bacterial culture medium according to the desired protocol and sterilize it by autoclaving.

• Allow the medium to cool to a temperature below 50°C. Adding the antibiotic to hot media can cause its degradation.

• Under aseptic conditions (e.g., in a laminar flow hood), add the appropriate volume of the thawed Carbenicillin Disodium stock solution to the culture medium to achieve the desired final working concentration (typically 50-100 µg/mL).

  • Calculation Example: To achieve a final concentration of 100 µg/mL in a 10 L culture, you would need:

    • Total Carbenicillin needed = 100 µg/mL * 10,000 mL = 1,000,000 µg = 1,000 mg = 1 g

    • Volume of 50 mg/mL stock solution to add = 1,000 mg / 50 mg/mL = 20 mL

• Mix the culture medium thoroughly to ensure even distribution of the antibiotic.

• The medium is now ready for inoculation with the desired bacterial strain.

Diagrams

Caption: Experimental workflow for preparing and using Carbenicillin solutions.

Caption: Mechanism of Carbenicillin selection in bacterial cultures.

References

• 1. ubpbio.com [ubpbio.com]
• 2. khimexpert.com [khimexpert.com]
• 3. goldbio.com [goldbio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. tiarisbiosciences.com [tiarisbiosciences.com]
• 6. ubpbio.com [ubpbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. addgene.org [addgene.org]
• 9. biopioneerinc.com [biopioneerinc.com]
• 10. Molecular Biology High Grade Carbenicillin Disodium Salt [gbiosciences.com]
• 11. scribd.com [scribd.com]
• 12. Carbenicillin Stock Solution [novoprolabs.com]
• 13. biomol.com [biomol.com]

Technical Notes & Optimization

Technical Support Center: Carbenicillin Disodium and Satellite Colony Prevention

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Carbenicillin (B1668345) Disodium to prevent the formation of satellite colonies in selective plating experiments.

Troubleshooting Guide

Issue: Satellite colonies are still appearing despite using Carbenicillin Disodium.

Possible Cause 1: Suboptimal Concentration of Carbenicillin

• Solution: Ensure you are using the recommended working concentration. For most E. coli applications, a final concentration of 50-100 µg/mL is effective.[1][2][3][4][5] The optimal concentration can be vector-dependent (low-copy vs. high-copy number plasmids), so you may need to test a range.[6]

Possible Cause 2: Incorrect Preparation or Storage of Carbenicillin Stock Solution

• Solution: Prepare stock solutions in a sterile environment and store them properly to maintain potency. Aqueous stock solutions are stable for up to 72 hours at 4°C or for up to 6 months at -20°C when aliquoted.[1][2][6][7] Avoid repeated freeze-thaw cycles.

Possible Cause 3: Extended Incubation Time

• Solution: Do not incubate plates for longer than 16-20 hours.[8][9][10][11] Prolonged incubation can eventually allow for the breakdown of even the more stable carbenicillin, leading to the growth of satellite colonies.

Possible Cause 4: High Density of Plated Cells

• Solution: If the density of transformed colonies is too high, the localized concentration of β-lactamase can become significant. Reduce the volume of transformation culture plated or dilute the culture before plating to obtain well-isolated colonies.

Possible Cause 5: Degradation of Carbenicillin in Media

• Solution: Add carbenicillin to your agar (B569324) media only after it has cooled to 45-55°C.[10][11] Adding the antibiotic to media that is too hot can cause it to degrade.

Frequently Asked Questions (FAQs)

Q1: What are satellite colonies?

A1: Satellite colonies are small bacterial colonies that have not taken up the desired plasmid and are therefore not truly resistant to the selection antibiotic.[8][12] They grow in the immediate vicinity of a large, genuinely resistant colony.[12] This occurs because the resistant colony secretes an enzyme, such as β-lactamase, which degrades the antibiotic in the surrounding area, creating a zone where non-resistant cells can survive and multiply.[8][12][13]

Q2: Why is Carbenicillin Disodium preferred over Ampicillin (B1664943) for preventing satellite colonies?

A2: Carbenicillin Disodium is more stable than Ampicillin and is less susceptible to inactivation by the β-lactamase enzyme.[8][14][15][16] This enhanced stability ensures that the selective pressure is maintained for a longer duration, thereby reducing the likelihood of satellite colony formation.[4][15]

Q3: Can I substitute Carbenicillin for Ampicillin in my existing protocols?

A3: Yes, Carbenicillin can typically be used as a direct substitute for Ampicillin at the same working concentration.[3][16] The resistance gene for ampicillin (bla or ampR) also confers resistance to carbenicillin.[17]

Q4: What is the mechanism of action of Carbenicillin?

A4: Carbenicillin, like other β-lactam antibiotics, inhibits the synthesis of the bacterial cell wall.[14][15] It specifically targets and inhibits transpeptidases (also known as penicillin-binding proteins), which are essential enzymes for the cross-linking of peptidoglycan in the cell wall.[6][16] This disruption leads to cell lysis and death.

Q5: How should I prepare and store Carbenicillin Disodium stock solutions?

A5: A common stock solution concentration is 50 mg/mL.[1][2] To prepare, dissolve the Carbenicillin Disodium powder in sterile distilled water and then sterilize the solution by passing it through a 0.22-µm filter.[1][2][3] Aliquot the stock solution into smaller volumes and store at -20°C for up to six months.[1][2][7]

Data Presentation

Table 1: Comparison of Ampicillin and Carbenicillin Disodium

Feature	Ampicillin	Carbenicillin Disodium
Stability in Media	Less stable, prone to degradation by β-lactamase, heat, and low pH.[12][14][16][18]	More stable, more resistant to β-lactamase, heat, and low pH.[6][14][15][16]
Satellite Colonies	Prone to the formation of satellite colonies.[12][14][18]	Significantly reduces or eliminates satellite colonies.[1][8][15]
Working Concentration	50 - 100 µg/mL	50 - 100 µg/mL[1][2][4][5]
Resistance Gene	bla (ampR)	bla (ampR)[17]

Table 2: Carbenicillin Disodium Stock Solution Parameters

Parameter	Value
Stock Concentration	50 mg/mL[1][2]
Solvent	Sterile distilled water[1][2]
Sterilization Method	0.22-µm filter sterilization[1][2][3]
Storage Temperature	-20°C[1][2][7]
Stock Solution Stability	Up to 6 months at -20°C[1][2][7]
Working Concentration	50 - 100 µg/mL[1][2][4][5]

Experimental Protocols

Protocol 1: Preparation of 50 mg/mL Carbenicillin Disodium Stock Solution

• Weigh out 5 grams of Carbenicillin Disodium powder.

• Dissolve the powder in 100 mL of sterile distilled water.[1][2]

• Vortex or mix thoroughly until the powder is completely dissolved.[1][2]

• Sterilize the solution by passing it through a 0.2 µm syringe filter into a sterile container.[1][2]

• Aliquot the sterilized stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes.

• Label the aliquots clearly with the name, concentration, and date of preparation.

• Store the aliquots at -20°C for up to six months.[1][2][7]

Protocol 2: Preparation of Selective Agar Plates with Carbenicillin

• Prepare your desired volume of LB agar (or other suitable growth medium) and autoclave it.

• Allow the autoclaved medium to cool in a 50-55°C water bath. It is crucial that the medium is not too hot, as this can degrade the carbenicillin.[10][11]

• Thaw an aliquot of your 50 mg/mL Carbenicillin Disodium stock solution.

• Add the appropriate volume of the carbenicillin stock solution to the cooled agar to achieve the desired final concentration (typically 50-100 µg/mL). For example, to make 1 L of media with a final concentration of 100 µg/mL, add 2 mL of the 50 mg/mL stock solution.

• Swirl the flask gently to ensure the antibiotic is evenly distributed throughout the medium.

• Pour the plates and allow them to solidify at room temperature.

• For best results, use the plates within a few weeks and store them at 4°C in the dark.

Visualizations

Caption: Mechanism of satellite colony formation and its prevention.

Caption: Troubleshooting workflow for satellite colonies.

Caption: Carbenicillin's mechanism of action pathway.

References

• 1. ubpbio.com [ubpbio.com]
• 2. ubpbio.com [ubpbio.com]
• 3. Carbenicillin Stock Solution [novoprolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. khimexpert.com [khimexpert.com]
• 7. Carbenicillin, Disodium Salt [sigmaaldrich.com]
• 8. goldbio.com [goldbio.com]
• 9. Bacterial Transformation Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. youtube.com [youtube.com]
• 11. protocol-online.org [protocol-online.org]
• 12. bitesizebio.com [bitesizebio.com]
• 13. researchgate.net [researchgate.net]
• 14. goldbio.com [goldbio.com]
• 15. nbinno.com [nbinno.com]
• 16. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 17. Can carbenicillin be substituted for ampicillin when selecting for the pGEM® Vectors? [promega.com]
• 18. blog.addgene.org [blog.addgene.org]

Technical Support Center: Bacterial Transformation with Carbenicillin Disodium Selection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during bacterial transformation protocols that utilize Carbenicillin (B1668345) Disodium for selection.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Carbenicillin Disodium?

Carbenicillin is a β-lactam antibiotic, similar to ampicillin (B1664943).[1][2] It functions by inhibiting the synthesis of the bacterial cell wall.[1][3] Specifically, it prevents the cross-linking of peptidoglycan, an essential component of the cell wall, leading to cell lysis and death in susceptible bacteria.[4]

Q2: Why is Carbenicillin often recommended over Ampicillin for selection?

Carbenicillin is often preferred over ampicillin due to its enhanced stability.[1][2][4][5][6] It is more resistant to degradation by heat, lower pH, and the β-lactamase enzyme secreted by resistant bacteria.[1][3][4] This increased stability leads to a significant reduction in the formation of satellite colonies, which are small colonies of non-transformed bacteria that can grow in the area surrounding a true transformant where the ampicillin has been degraded.[1][4][5][7]

Q3: What is the recommended concentration of Carbenicillin for selective plates?

The recommended final concentration of carbenicillin in agar (B569324) plates typically ranges from 50 to 100 µg/mL.[3][5] The optimal concentration can depend on the bacterial strain and the copy number of the plasmid.[3]

Q4: How should Carbenicillin Disodium be stored?

Carbenicillin Disodium powder should be stored at 2°C to 8°C.[3] Stock solutions can be prepared in sterile water or 50% ethanol (B145695) and should be filter-sterilized, not autoclaved.[3] Stock solutions are stable for several weeks at 4°C and for up to 6 months at -20°C.[3]

Troubleshooting Guide

This guide addresses common issues encountered during bacterial transformation with Carbenicillin selection.

Problem 1: No colonies on the selective plate.

This is a frequent issue that can arise from several factors. A systematic approach to troubleshooting is recommended.[8]

Possible Cause	Recommended Solution
Ineffective Competent Cells	Ensure competent cells have a high transformation efficiency (ideally >1 x 10⁸ cfu/µg).[8] Avoid repeated freeze-thaw cycles and always thaw on ice.[8][9] Perform a viability check by plating a small aliquot on a non-selective plate.[8]
Poor Quality or Incorrect Amount of DNA	Use 1-10 ng of plasmid DNA for transformation.[10] Ensure the DNA is free of contaminants like phenol, ethanol, and detergents.[9][11] For ligation reactions, consider purifying the DNA before transformation.
Errors in Transformation Protocol	Adhere strictly to the recommended heat shock time and temperature (e.g., 42°C for 30-90 seconds).[12][13][14] Ensure an adequate recovery period (typically 1 hour) in antibiotic-free medium after heat shock to allow for the expression of the resistance gene.[9][10][12]
Inactive or Incorrect Antibiotic	Use freshly prepared carbenicillin plates.[8] Ensure the agar was cooled to 45-55°C before adding the antibiotic, as higher temperatures can cause degradation.[15][16][17] Double-check that the correct antibiotic was used for the plasmid's resistance marker.[8][18]

Problem 2: Appearance of satellite colonies.

Satellite colonies are small, non-transformed colonies that grow around a larger, genuinely transformed colony.[5][16]

Possible Cause	Recommended Solution
Degradation of the Antibiotic	While carbenicillin is more stable than ampicillin, prolonged incubation can still lead to its breakdown. Limit incubation time to 16-18 hours.[1][9][16]
High Density of Plated Cells	Plating too high a concentration of cells can lead to a high density of transformed colonies, which secrete enough β-lactamase to degrade the surrounding carbenicillin, allowing non-transformants to grow.[9][15] Plate serial dilutions of the transformation mixture to obtain well-isolated colonies.[1]
Use of Ampicillin instead of Carbenicillin	Ampicillin is more susceptible to degradation by β-lactamase, making satellite colonies a more common issue.[6][7] Switching to carbenicillin is a primary solution to this problem.[9][15][16]

Problem 3: Colonies grow on plates but not in liquid culture.

This can be a frustrating issue where colonies picked from a selective plate fail to grow in liquid media with the same antibiotic.

Possible Cause	Recommended Solution
Picking Satellite Colonies	The picked colony may have been a satellite colony that was not truly resistant.[19] To avoid this, pick well-isolated, larger colonies for liquid culture inoculation. Restreaking the colony on a fresh selective plate can confirm its resistance.
Antibiotic Degradation in Liquid Culture	Overgrowth of the liquid culture can lead to the secretion of β-lactamase and subsequent degradation of the carbenicillin, leading to the accumulation of non-plasmid-containing cells.[7] Do not allow liquid cultures to grow to saturation for extended periods.[7]
Toxicity of the Inserted Gene	The protein expressed from the cloned gene may be toxic to the host bacteria, leading to slower growth or cell death in liquid culture where expression levels might be higher.[11] Consider using a lower incubation temperature (e.g., 30°C) or a different growth medium.[11]

Experimental Protocols

Protocol 1: Preparation of Carbenicillin-LB Agar Plates

• Prepare LB Agar: For 1 liter of LB agar, add the following to 950 mL of deionized water:

  • 10 g Tryptone

  • 5 g Yeast Extract

  • 10 g NaCl

  • 15 g Agar

• Autoclave: Autoclave the mixture for 20 minutes at 121°C.[20]

• Cool the Agar: Cool the autoclaved agar in a 45-55°C water bath.[15][20] This is a critical step to prevent heat degradation of the carbenicillin.

• Add Carbenicillin: Aseptically add the appropriate volume of a filter-sterilized carbenicillin stock solution to achieve the desired final concentration (typically 50-100 µg/mL).[5][20] For example, to make plates with a final concentration of 100 µg/mL, add 1 mL of a 100 mg/mL stock solution to 1 L of agar.

• Pour Plates: Gently swirl the flask to mix the antibiotic evenly and pour approximately 20-25 mL of the agar into sterile petri dishes.

• Solidify and Store: Allow the plates to solidify at room temperature. For long-term storage, keep the plates at 4°C, protected from light.[20] It is recommended to use plates within one to two months to ensure antibiotic activity.

Protocol 2: Heat Shock Transformation of E. coli

This protocol is a general guideline and may need optimization depending on the competent cells used.[10][12][13][21]

• Thaw Competent Cells: Thaw a 50 µL aliquot of chemically competent E. coli cells on ice.[10][12]

• Add DNA: Add 1-5 µL of your plasmid DNA (1-10 ng) to the thawed cells.[10] Gently mix by flicking the tube. Do not vortex.[10][12]

• Incubation on Ice: Incubate the cell-DNA mixture on ice for 10-30 minutes.[10][12][13]

• Heat Shock: Transfer the tube to a 42°C water bath for 30-90 seconds.[12][13][21] The optimal time can vary between different competent cell preparations.

• Recovery on Ice: Immediately place the tube back on ice for 2-5 minutes.[10][13]

• Add Recovery Medium: Add 250-950 µL of pre-warmed (37°C) SOC or LB medium (without antibiotics) to the cells.[10][13][21]

• Incubation with Shaking: Incubate the tube at 37°C for 1 hour with shaking (225-250 rpm).[1][10]

• Plating: Plate 100-200 µL of the transformation mixture onto pre-warmed selective LB agar plates containing carbenicillin.

• Incubation: Incubate the plates overnight (16-18 hours) at 37°C.[1]

Visualizations

Caption: A typical workflow for bacterial transformation using the heat shock method.

Caption: Mechanism of carbenicillin resistance conferred by the β-lactamase enzyme.

References

• 1. benchchem.com [benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. khimexpert.com [khimexpert.com]
• 4. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. blog.addgene.org [blog.addgene.org]
• 7. bitesizebio.com [bitesizebio.com]
• 8. clyte.tech [clyte.tech]
• 9. Bacterial Transformation Troubleshooting Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Thomas Eng, PhD - E. coli Transformation [sites.google.com]
• 11. Troubleshooting Transformation [bio.davidson.edu]
• 12. Heat shock transformation (E.coli) protocol - Sharebiology [sharebiology.com]
• 13. Protocol for bacterial transformation – heat shock method – BBS OER Lab Manual [ecampusontario.pressbooks.pub]
• 14. youtube.com [youtube.com]
• 15. How to get rid of satellite colonies? - Molecular Cloning [protocol-online.org]
• 16. goldbio.com [goldbio.com]
• 17. tandfonline.com [tandfonline.com]
• 18. bitesizebio.com [bitesizebio.com]
• 19. Transformed bacteria grows on plates but not in broth - Microbiology [protocol-online.org]
• 20. agscientific.com [agscientific.com]
• 21. Transformation of plasmid DNA into E. coli using the heat shock method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Carbenicillin Disodium for Maximal Protein Yield

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize Carbenicillin (B1668345) Disodium concentration for maximal recombinant protein yield in bacterial expression systems.

Frequently Asked Questions (FAQs)

Q1: What is Carbenicillin Disodium and how does it work as a selection agent?

Carbenicillin Disodium is a semi-synthetic penicillin antibiotic.[1][2] It functions by inhibiting the synthesis of the bacterial cell wall.[1][3][4] Specifically, it binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the final step of peptidoglycan cross-linking.[1][3] This disruption of the cell wall's structural integrity leads to cell lysis and death, making it a bactericidal agent effective against Gram-negative bacteria.[1] In molecular biology, it is used to select for bacteria that have been successfully transformed with a plasmid carrying a gene for β-lactamase, which confers resistance to carbenicillin.[5]

Q2: Why is Carbenicillin often preferred over Ampicillin (B1664943) for protein expression studies?

Carbenicillin is often preferred over ampicillin due to its higher stability.[3][5][6][7][8][9][10] It is more resistant to degradation by β-lactamase enzymes, heat, and acidic conditions that can arise in bacterial cultures.[3][5][6][7][9] This enhanced stability ensures consistent selective pressure over longer incubation periods, which is particularly beneficial for large-scale cultures.[5][6][7] A significant advantage of this stability is the reduction of satellite colony formation, which are small colonies of non-resistant bacteria that can grow around a resistant colony that secretes β-lactamase, leading to purer cultures of transformed cells.[3][6][8][11]

Q3: What is the recommended working concentration of Carbenicillin Disodium?

The optimal working concentration of Carbenicillin Disodium can vary depending on the bacterial strain, plasmid copy number (low-copy vs. high-copy), and specific experimental conditions.[5][8] However, a general concentration range is typically between 20 and 100 µg/mL.[5][10] For many standard applications, a concentration of 50-100 µg/mL is commonly used.[8][9] It is always recommended to empirically determine the optimal concentration for your specific system.[8]

Q4: How should I prepare and store Carbenicillin Disodium stock solutions?

To prepare a stock solution, dissolve Carbenicillin Disodium powder in sterile ultrapure water or 50% ethanol (B145695) to a concentration of 4-50 mg/mL.[5] The solution should then be filter-sterilized; do not autoclave it as the heat will degrade the antibiotic.[5] Stock solutions can be stored at +4°C for several weeks or at -20°C for up to 6 months.[5]

Troubleshooting Guide

This guide addresses common issues encountered when using Carbenicillin Disodium for recombinant protein expression.

Issue	Potential Cause	Troubleshooting Steps
Low Protein Yield	Plasmid Instability: The plasmid carrying your gene of interest is being lost from the bacterial population. This can occur if the selective pressure from the antibiotic is insufficient.[12][13]	* Optimize Carbenicillin Concentration: Ensure you are using an optimal concentration of Carbenicillin. You may need to perform a titration experiment to find the ideal concentration for your specific plasmid and bacterial strain.[8] * Switch from Ampicillin: If you are currently using ampicillin, switching to the more stable carbenicillin can improve plasmid retention and protein yield.[12][14] * Use Fresh Plates and Media: Prepare fresh antibiotic-containing plates and liquid media regularly, as the antibiotic can degrade over time, even carbenicillin.[6]
Toxicity of the Recombinant Protein: The expressed protein may be toxic to the host cells, leading to poor growth and low yield.[12]	* Use a Tightly Regulated Expression System: Employ an expression system with tight control over basal expression to prevent protein production before induction.[12] * Lower Induction Temperature: Inducing protein expression at a lower temperature (e.g., 18-25°C) can slow down protein synthesis, which may reduce toxicity and improve proper folding.[12] * Reduce Inducer Concentration: Lowering the concentration of the inducing agent (e.g., IPTG) can decrease the rate of protein expression.[12]
Satellite Colonies on Plates	Degradation of the Antibiotic: The β-lactamase enzyme secreted by resistant colonies can degrade the antibiotic in the surrounding medium, allowing non-resistant cells to grow.[3][6][8][11]	* Use Carbenicillin: Carbenicillin is more resistant to β-lactamase degradation than ampicillin, which significantly reduces the formation of satellite colonies.[3][6][8] * Use Fresh Plates: Older plates may have a lower effective antibiotic concentration due to degradation.[6]
No or Poor Bacterial Growth after Transformation	Incorrect Antibiotic Concentration: The concentration of Carbenicillin may be too high for the cells to tolerate, especially if the resistance gene is not strongly expressed.	* Verify Stock Solution Concentration: Double-check the calculations and preparation of your Carbenicillin stock solution. * Test a Range of Concentrations: Plate transformed cells on agar (B569324) with a gradient of Carbenicillin concentrations to determine the optimal selective concentration.[15] * Check Plasmid Integrity: Ensure the plasmid contains the correct and intact β-lactamase gene.
Inefficient Transformation: The transformation protocol may not be optimal, resulting in a low number of transformed cells.	* Optimize Transformation Protocol: Review and optimize your transformation procedure (e.g., heat shock duration, recovery time). * Use High-Quality Competent Cells: Ensure your competent cells have a high transformation efficiency.

Experimental Protocols

Protocol 1: Determining the Optimal Carbenicillin Concentration

This protocol outlines a method to determine the optimal concentration of Carbenicillin Disodium for selecting transformed bacteria and maximizing protein yield.

Materials:

• LB agar plates

• LB broth

• Carbenicillin Disodium stock solution (e.g., 50 mg/mL)

• E. coli strain transformed with your expression plasmid

• Non-transformed E. coli strain (as a negative control)

• Spectrophotometer

Procedure:

• Prepare a Series of Carbenicillin Plates: Prepare LB agar plates with a range of Carbenicillin concentrations (e.g., 0, 25, 50, 75, 100, 150, 200 µg/mL).

• Plate Transformed and Non-Transformed Cells:

  • Plate a known number of transformed E. coli cells onto each plate.

  • On a separate set of plates, plate the non-transformed E. coli as a negative control.

• Incubate and Observe: Incubate the plates overnight at 37°C.

• Analyze Results:

  • The negative control plates should show no growth at effective Carbenicillin concentrations.

  • The optimal concentration is the lowest concentration that effectively inhibits the growth of non-transformed cells while allowing robust growth of transformed colonies.

• Protein Expression Test:

  • Inoculate liquid cultures with single colonies from the plates with optimal Carbenicillin concentrations.

  • Grow the cultures and induce protein expression.

  • Analyze the protein yield from each culture to confirm the optimal Carbenicillin concentration for maximal protein expression.

Visualizations

Caption: Workflow for determining optimal Carbenicillin concentration.

Caption: Mechanism of action of Carbenicillin.

References

• 1. nbinno.com [nbinno.com]
• 2. selleckchem.com [selleckchem.com]
• 3. nbinno.com [nbinno.com]
• 4. goldbio.com [goldbio.com]
• 5. khimexpert.com [khimexpert.com]
• 6. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 7. goldbio.com [goldbio.com]
• 8. researchgate.net [researchgate.net]
• 9. Carbenicillin - Wikipedia [en.wikipedia.org]
• 10. biomol.com [biomol.com]
• 11. benchchem.com [benchchem.com]
• 12. Bacteria Expression Support—Troubleshooting | Thermo Fisher Scientific - FR [thermofisher.com]
• 13. Basic principles [qiagen.com]
• 14. researchgate.net [researchgate.net]
• 15. addgene.org [addgene.org]

Technical Support Center: The Effect of Carbenicillin Disodium on Bacterial Growth Rate and Viability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Carbenicillin (B1668345) Disodium in bacteriological experiments. It includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data presented in accessible formats.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Carbenicillin Disodium?

A1: Carbenicillin Disodium is a semi-synthetic penicillin antibiotic that functions by inhibiting the synthesis of the bacterial cell wall.[1] It specifically targets and inactivates transpeptidases, enzymes essential for the cross-linking of peptidoglycan, a critical component of the cell wall.[1] This disruption of cell wall integrity leads to cell lysis and death, making it effective against a broad spectrum of bacteria, particularly Gram-negative species.

Q2: What are the advantages of using Carbenicillin Disodium over Ampicillin?

A2: Carbenicillin Disodium offers several advantages over Ampicillin, primarily its enhanced stability. It is more resistant to degradation by heat and acidic conditions in culture media.[1] This stability reduces the occurrence of satellite colonies, which are small, non-resistant colonies that can grow in the vicinity of a resistant colony that has degraded the antibiotic in its immediate environment.[1] While Carbenicillin is more expensive, its stability makes it a preferred choice for experiments requiring consistent selective pressure over extended periods.

Q3: What is the recommended working concentration of Carbenicillin Disodium?

A3: The recommended working concentration of Carbenicillin Disodium for bacterial selection in culture media typically ranges from 20 to 100 µg/mL.[1] The optimal concentration can depend on the bacterial strain and the copy number of the resistance plasmid. For routine applications with E. coli, a concentration of 50 µg/mL is commonly used.[2]

Q4: How should Carbenicillin Disodium be stored?

A4: Carbenicillin Disodium powder should be stored at 2-8°C. Stock solutions can be prepared in water or 50% ethanol, filter-sterilized, and stored at 4°C for several weeks or at -20°C for up to six months. It is important not to autoclave Carbenicillin solutions.[1]

Troubleshooting Guides

Q1: I am observing satellite colonies on my selection plates. What could be the cause and how can I prevent this?

A1: Satellite colonies are a common issue when using beta-lactam antibiotics like Ampicillin, which are prone to degradation by beta-lactamase enzymes secreted by resistant bacteria.

• Cause: The appearance of satellite colonies is often due to the breakdown of the antibiotic in the medium surrounding a resistant colony, allowing non-resistant cells to grow.

• Solution:

  • Switch to Carbenicillin: Carbenicillin is more stable than Ampicillin and less susceptible to degradation by beta-lactamases, which significantly reduces the formation of satellite colonies.[1]

  • Use Fresh Plates: Ensure that your antibiotic-containing plates are freshly prepared and properly stored at 4°C for no longer than a few weeks.

  • Avoid Over-incubation: Limit the incubation time of your plates to prevent excessive growth of the primary colonies and subsequent antibiotic depletion.

Q2: My susceptible control bacteria are growing on plates containing Carbenicillin. What could be the problem?

A2: Growth of a susceptible control strain on antibiotic plates indicates a failure in the selection process.

• Possible Causes & Solutions:

  • Inactive Antibiotic: The Carbenicillin may have degraded. Ensure that stock solutions are stored correctly and that the antibiotic was added to the agar (B569324) when it had cooled to an appropriate temperature (around 55°C). Do not autoclave the media after adding the antibiotic.

  • Incorrect Antibiotic Concentration: Verify that the final concentration of Carbenicillin in your plates is correct. Prepare a fresh batch of plates with the recommended concentration.

  • Spontaneous Resistance: While less common, it is possible for spontaneous mutations to confer resistance. To verify this, you can perform a Minimum Inhibitory Concentration (MIC) test on the unexpected colonies.

  • Cross-contamination: Ensure that your susceptible control culture has not been contaminated with a resistant strain. Streak the control culture on a non-selective plate to check for purity.

Q3: The bacterial growth in my liquid culture with Carbenicillin is much lower than expected, even with a resistant strain. Why might this be happening?

A3: Suboptimal growth of a resistant strain in the presence of a selective antibiotic can be due to several factors.

• Possible Causes & Solutions:

  • Metabolic Burden: The expression of the resistance gene (e.g., beta-lactamase) can impose a metabolic burden on the bacteria, leading to a slower growth rate compared to the same strain grown without the antibiotic.

  • High Antibiotic Concentration: While the strain is resistant, a very high concentration of the antibiotic might still have some inhibitory effects. Ensure you are using the recommended working concentration.

  • Sub-optimal Culture Conditions: Check other culture parameters such as temperature, aeration (shaking speed), and media composition to ensure they are optimal for your bacterial strain.

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC) of Carbenicillin Disodium for Various Bacterial Strains

Bacterial Strain	MIC Range (µg/mL)	Reference
Escherichia coli	1 - 64	[3][4]
Pseudomonas aeruginosa	37.5 - >300	[5][6]
Staphylococcus aureus	32 - 512	[7]

Note: MIC values can vary depending on the specific strain, inoculum size, and testing methodology.

Table 2: Effect of Carbenicillin Disodium Concentration on the Viability of Preformed Bacterial Biofilms

Bacterial Strain	Carbenicillin Concentration (µg/mL) for ~50% Reduction in Viability	Reference
Escherichia coli	≥ 32	[7]
Pseudomonas aeruginosa	≥ 16	[7]
Staphylococcus aureus	32 - 512	[7]

Table 3: Representative Data for E. coli Growth Curve in the Presence of Carbenicillin Disodium (OD at 600 nm)

Time (hours)	Control (0 µg/mL)	50 µg/mL Carbenicillin	100 µg/mL Carbenicillin
0	0.05	0.05	0.05
2	0.25	0.15	0.10
4	0.80	0.40	0.20
6	1.50	0.75	0.35
8	1.80	1.10	0.50
10	1.85	1.40	0.65
12	1.85	1.60	0.75

This table presents hypothetical but realistic data based on typical bacterial growth curves and the expected inhibitory effect of Carbenicillin on a susceptible E. coli strain.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of Carbenicillin Disodium.

Methodology:

• Prepare Carbenicillin Stock Solution: Prepare a sterile stock solution of Carbenicillin Disodium in an appropriate solvent (e.g., sterile water).

• Prepare Bacterial Inoculum: Culture the bacterial strain of interest in a suitable broth medium to the mid-logarithmic phase of growth. Adjust the turbidity of the culture to match a 0.5 McFarland standard.

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the Carbenicillin stock solution in cation-adjusted Mueller-Hinton broth.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a positive control (bacteria, no antibiotic) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the bacterial strain (e.g., 37°C) for 16-20 hours.

• Read Results: The MIC is the lowest concentration of Carbenicillin that completely inhibits visible bacterial growth.

Workflow for Determining Minimum Inhibitory Concentration (MIC).

Bacterial Growth Curve Assay

This protocol describes how to monitor the effect of Carbenicillin Disodium on bacterial growth rate by measuring optical density (OD) over time.

Methodology:

• Prepare Overnight Culture: Inoculate a single bacterial colony into a suitable broth and incubate overnight at the appropriate temperature with shaking.

• Subculture: Dilute the overnight culture into fresh broth containing different concentrations of Carbenicillin Disodium (including a no-antibiotic control). The starting OD should be low (e.g., 0.05).

• Incubation and Measurement: Incubate the cultures under optimal growth conditions (e.g., 37°C with shaking). At regular time intervals (e.g., every hour), take a sample from each culture and measure the OD at 600 nm using a spectrophotometer.

• Data Analysis: Plot the OD600 values against time to generate growth curves for each Carbenicillin concentration.

References

• 1. khimexpert.com [khimexpert.com]
• 2. Working concentration with Carbenicillin - Bacteria Escherichia coli - BNID 108847 [bionumbers.hms.harvard.edu]
• 3. handelsmanlab.discovery.wisc.edu [handelsmanlab.discovery.wisc.edu]
• 4. In vitro action of carbenicillin against bacteria isolated from clinical material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Carbenicillin on Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro activity of carbenicillin against gram-negative bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Degradation products of Carbenicillin Disodium and their potential toxicity

Technical Support Center: Carbenicillin (B1668345) Disodium (B8443419)

This guide provides researchers, scientists, and drug development professionals with essential information regarding the degradation products of Carbenicillin Disodium and their potential toxicological impact on experimental systems.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Carbenicillin Disodium in solution?

Carbenicillin, a β-lactam antibiotic, primarily degrades via hydrolysis of its β-lactam ring. This process is often accelerated by factors such as pH, temperature, and the presence of β-lactamase enzymes. The main degradation products are Carbenicillin Penicilloic Acid and, subsequently, Penilloic Acid and Penicilloaldehyde.

Q2: My cell cultures are showing unexpected toxicity after adding Carbenicillin. Could degradation products be the cause?

While Carbenicillin itself has a low toxicity profile, with byproducts generally considered less toxic than those of ampicillin, its degradation products can have biological activity.[1] The most significant concern is the potential for hypersensitivity or allergic-type reactions.[2][3] Penilloic acid, in particular, has been identified as a potential trigger for non-IgE mediated hypersensitivity reactions by increasing vascular permeability.[4] If your experimental system is sensitive to inflammatory responses, these products could be a confounding factor.

Q3: Are the degradation products of Carbenicillin toxic?

The toxicity of Carbenicillin degradation products is primarily associated with immune stimulation rather than direct cellular cytotoxicity at typical concentrations.

• Carbenicillin Penicilloic Acid: This is the major metabolite and a key antigenic determinant in penicillin hypersensitivity.[2][3] It acts as a hapten, binding to host proteins and potentially eliciting an immune response, which can range from a mild rash to severe anaphylaxis in sensitive individuals.[2][5]

• Penilloic Acid: Studies in animal models suggest this compound can induce inflammatory responses and vascular hyperpermeability, independent of the classic IgE-mediated allergic pathway.[4] This effect is linked to the activation of the RhoA/ROCK signaling pathway.[4]

• Carbenicillin: The parent compound is considered safe, with a high oral LD50 in rats of >10,000 mg/kg.[6] However, it is classified as a sensitizer (B1316253) and may cause allergic reactions upon skin contact or inhalation.[7][8]

Q4: How can I minimize the degradation of Carbenicillin in my experimental solutions?

Carbenicillin is more stable than ampicillin, especially against heat and lower pH, which is why it is often recommended for long-term cultures to prevent the formation of satellite colonies.[1][9][10] To ensure stability:

• Prepare stock solutions in water (e.g., 50 mg/mL), filter sterilize, and store at -20°C.[11]

• Aqueous solutions are stable for several hours at room temperature and up to five days at 4°C.[11]

• For long-term experiments, add freshly prepared Carbenicillin to your culture medium.

• Avoid repeated freeze-thaw cycles of the stock solution.

Q5: How can I detect and quantify Carbenicillin and its degradation products?

High-Performance Liquid Chromatography (HPLC) is the standard analytical method for separating and quantifying Carbenicillin and its degradation products.[5][12] A reverse-phase column (e.g., C18) with a mobile phase consisting of acetonitrile (B52724) and an acidic aqueous buffer is typically used.[13][14]

Data on Degradation Product Toxicity

The following table summarizes available quantitative toxicity data. Note that data for Carbenicillin-specific degradation products is limited; therefore, data from closely related penicillin analogs are included for reference.

Compound	Model	Endpoint	Result	Citation
Carbenicillin Disodium	Rat (oral)	LD50	> 10,000 mg/kg	[6]
Benzylpenicilloic Acid	Mice (intraperitoneal)	LD50	8.48 g/kg	[15]
Benzylpenicilloic Acid	SK-N-SH, MRC-5, GC-1 cells	Cytotoxicity	Showed cytotoxicity and inhibited cell proliferation	[15]
Penicillic Acid	Rat Alveolar Macrophages	ED50 (Phagocytosis Inhibition)	0.09 mM	[16]
Penicillic Acid	Rat Alveolar Macrophages	ED50 (Protein Synthesis Inhibition)	0.18 mM	[16]

*Penicillic acid is a mycotoxin and not a direct degradation product of Carbenicillin, but its name is similar and it is included here for clarity and to prevent confusion. Benzylpenicilloic acid is a degradation product of Benzylpenicillin and serves as a structural analog.

Visualizations and Diagrams

Caption: Primary degradation pathway of Carbenicillin Disodium.

Caption: Workflow for assessing the cytotoxicity of degradation products.

Caption: Penilloic Acid activates the RhoA/ROCK signaling pathway.[4]

Experimental Protocols

Protocol 1: Analysis of Carbenicillin Degradation by HPLC

This protocol provides a general framework for the separation of Carbenicillin from its degradation products. Optimization may be required based on the specific HPLC system and column used.

1. Materials and Reagents:

• Carbenicillin Disodium reference standard

• Acetonitrile (HPLC grade)

• Deionized water (18 MΩ·cm)

• Phosphoric acid or Formic acid (for pH adjustment)

• Syringe filters (0.22 µm)

2. Instrumentation:

• HPLC system with UV detector

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of acetonitrile and water (e.g., 30:70 v/v).[13] Adjust the pH of the aqueous component to ~3.0 with phosphoric acid. For MS compatibility, use formic acid instead.[13] Degas the mobile phase before use.

• Standard Preparation: Prepare a stock solution of Carbenicillin (e.g., 1 mg/mL) in deionized water. Create a series of working standards by diluting the stock solution with the mobile phase.[14]

• Sample Preparation: To analyze degradation in a culture medium, centrifuge the sample to remove cells and debris. Filter the supernatant through a 0.22 µm syringe filter. If necessary, dilute the sample with the mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL[14]

  • Column Temperature: 25-30°C

  • UV Detection: 230 nm[14]

• Analysis: Inject the standards and samples. Carbenicillin will elute as a primary peak. Degradation products, being more polar, will typically have shorter retention times. Quantify by comparing peak areas to the standard curve.

Protocol 2: Assessment of Cytotoxicity using MTT Assay

This protocol measures cell viability by assessing the metabolic activity of cells. It can be adapted to test the effects of Carbenicillin degradation products.[17]

1. Materials and Reagents:

• Cell line of interest (e.g., HepG2, HEK293, or relevant immune cell line)

• Complete culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) (DMSO) or 0.01 M HCl in 10% SDS)

• Degraded Carbenicillin samples (or purified degradation products)

2. Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and allow them to adhere for 24 hours at 37°C in a 5% CO₂ incubator.[17]

• Treatment: Remove the medium and replace it with fresh medium containing various concentrations of the test compounds (degraded Carbenicillin solution). Include untreated cells as a negative control and a solvent control if applicable.

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium. Add 100 µL of fresh medium and 10 µL of MTT stock solution to each well. Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT into formazan (B1609692) crystals.[17]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution (e.g., DMSO) to each well. Mix thoroughly to dissolve the formazan crystals.[17]

• Measurement: Read the absorbance on a microplate reader at a wavelength of ~570 nm.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the results to determine the IC50 (the concentration at which 50% of cell viability is inhibited).

References

• 1. Carbenicillin - Wikipedia [en.wikipedia.org]
• 2. Penicilloic acid - Wikipedia [en.wikipedia.org]
• 3. Human Metabolome Database: Showing metabocard for Penicilloic acid (HMDB0060617) [hmdb.ca]
• 4. Penilloic acid is the chief culprit involved in non-IgE mediated, immediate penicillin-induced hypersensitivity reactions in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. americanbio.com [americanbio.com]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. fishersci.com [fishersci.com]
• 9. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 10. goldbio.com [goldbio.com]
• 11. biomol.com [biomol.com]
• 12. Quantitation of carbenicillin disodium, cefazolin sodium, cephalothin sodium, nafcillin sodium, and ticarcillin disodium by high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Separation of Carbenicillin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. Development and validation of liquid chromatography method for simultaneous determination of multiclass seven antibiotic residues in chicken tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A preliminary investigation of the toxic effects of Benzylpenicilloic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Toxicity of penicillic acid for rat alveolar macrophages in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Transformation Efficiency with Carbenicillin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on improving bacterial transformation efficiency using carbenicillin (B1668345) selection.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing small "satellite" colonies surrounding my larger colonies on ampicillin (B1664943) plates?

A1: Satellite colonies are small colonies of non-transformed bacteria that grow in the vicinity of a transformed, antibiotic-resistant colony.[1][2] The transformed colony secretes an enzyme called β-lactamase, which is encoded by the ampicillin resistance gene (bla or AmpR) on the plasmid.[1][3] This enzyme degrades the ampicillin in the surrounding medium, creating a zone with a lower antibiotic concentration where non-resistant bacteria can survive and grow.[1][4]

Q2: How does carbenicillin help reduce or eliminate satellite colonies?

A2: Carbenicillin is an analog of ampicillin and is also inactivated by the β-lactamase enzyme, but at a much slower rate.[1][5] It is more stable than ampicillin in culture media, particularly against degradation by heat and changes in pH.[3][5][6] This increased stability maintains the selective pressure of the antibiotic for a longer period, significantly reducing the formation of satellite colonies and leading to cleaner selection plates.[2][3][6]

Q3: Can I directly substitute carbenicillin for ampicillin in my protocol? What concentration should I use?

A3: Yes, carbenicillin can typically be directly substituted for ampicillin when using a plasmid with an ampicillin resistance gene (AmpR).[2][6] The recommended working concentration for both carbenicillin and ampicillin is generally between 50-100 µg/mL.[2][3] However, the optimal concentration can vary depending on the bacterial strain and experimental conditions, so it may be beneficial to optimize the concentration for your specific setup.[2]

Q4: My transformation efficiency is low even with carbenicillin. What are other potential issues?

A4: Low transformation efficiency can be caused by several factors unrelated to the antibiotic selection itself. These include:

• Competent Cell Viability: The transformation efficiency of your competent cells may be low. It's crucial to handle competent cells gently, thaw them on ice, and avoid repeated freeze-thaw cycles.[7] You can test the efficiency of your competent cells using a control plasmid (e.g., pUC19).[8][9]

• DNA Quality and Quantity: The DNA used for transformation should be pure and free of contaminants like salts and ethanol. The amount of DNA is also critical; too much or too little can reduce efficiency.[7][8]

• Heat Shock Step: The duration and temperature of the heat shock are critical. Using incorrect parameters can lead to cell death.[8][10]

• Recovery Period: After heat shock, a recovery period in antibiotic-free medium allows the bacteria to express the antibiotic resistance gene before plating. This step is important for resistance to many antibiotics.[11]

Q5: When is it most critical to use carbenicillin over ampicillin?

A5: While ampicillin is often sufficient for routine cloning, carbenicillin is highly recommended in situations requiring high-stringency selection. This includes experiments such as the construction of complex libraries, transformations with low efficiency, or when working with cultures that will be grown for extended periods where ampicillin degradation could become a significant issue.[3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Satellite colonies on plates	Ampicillin degradation by β-lactamase.[1]	Switch to carbenicillin, which is more stable and less susceptible to degradation.[6][12] Use fresh ampicillin plates and avoid prolonged incubation.[1][13]
No colonies or very few colonies	Low transformation efficiency of competent cells.[9]	Test competent cells with a control plasmid. Use a fresh batch of highly competent cells.[8]
Incorrect antibiotic concentration or inactive antibiotic.[7]	Verify the correct antibiotic and its concentration. Use freshly prepared antibiotic stocks and plates.[12]
Problems with the ligation reaction (if applicable).	Ensure vector and insert are correctly prepared and use an optimal insert-to-vector molar ratio.[7]
Toxic gene product.	Incubate plates at a lower temperature (e.g., 30°C) to reduce the expression of the potentially toxic gene.[8]
Lawn of bacterial growth	Antibiotic in plates has degraded or was omitted.	Prepare fresh plates with the correct antibiotic concentration. Ensure the agar (B569324) was cooled sufficiently before adding the antibiotic.[10]
Plasmid concentration is too high.	Plate a smaller volume of the transformation culture or dilute the plasmid DNA before transformation.[10]

Data Summary

Table 1: Comparison of Ampicillin and Carbenicillin

Feature	Ampicillin	Carbenicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis.[3]	Inhibits bacterial cell wall synthesis.[3][6]
Resistance Gene	bla (AmpR) encoding β-lactamase.[3]	bla (AmpR) encoding β-lactamase.[3]
Stability in Media	Less stable; sensitive to heat and low pH.[3]	More stable; resistant to heat and low pH.[3][5][6]
Satellite Colony Formation	Prone to satellite colony formation.[1][14]	Significantly reduces satellite colonies.[3][6]
Susceptibility to β-Lactamase	More susceptible to degradation.[5]	More resistant to degradation.[5]
Typical Working Concentration	50-100 µg/mL.[3][15]	50-100 µg/mL.[3][15]
Relative Cost	Lower.[3]	Higher.[3][14]

Experimental Protocols

Protocol 1: Standard Bacterial Transformation (Heat Shock)

This protocol provides a general procedure for the transformation of chemically competent E. coli.

Materials:

• Chemically competent E. coli cells

• Plasmid DNA (10 pg - 100 ng)

• SOC or LB broth (antibiotic-free)

• LB agar plates containing carbenicillin (50-100 µg/mL)

• Microcentrifuge tubes

• Water bath at 42°C

• Shaking incubator at 37°C

• Ice

Procedure:

• Thaw a tube of competent cells on ice for 20-30 minutes.[11]

• Add 1-5 µL of plasmid DNA to the 20-50 µL of competent cells.[11]

• Gently mix by flicking the tube a few times and incubate on ice for 20-30 minutes.[11]

• Heat shock the cells by placing the tube in a 42°C water bath for 20-45 seconds.[10][11] The optimal time depends on the transformation protocol for the specific competent cells.

• Immediately transfer the tube back to ice for 2 minutes.[11]

• Add 250-1000 µL of SOC or LB medium (without antibiotic) to the cells.[11]

• Incubate at 37°C for 45-60 minutes with shaking (225 rpm).[11] This allows for the expression of the antibiotic resistance gene.

• Spread 50-200 µL of the cell culture onto pre-warmed LB agar plates containing carbenicillin.[16]

• Incubate the plates overnight (14-18 hours) at 37°C.[17]

Protocol 2: Comparing Ampicillin and Carbenicillin for Satellite Colony Formation

This protocol allows for a direct comparison of ampicillin and carbenicillin in preventing satellite colony formation.

Materials:

• Transformation reaction from Protocol 1

• LB agar plates with ampicillin (100 µg/mL)

• LB agar plates with carbenicillin (100 µg/mL)

Procedure:

• Following the transformation procedure (Protocol 1), divide the final cell culture into two equal volumes.

• Plate one half on the LB agar plate containing ampicillin and the other half on the LB agar plate containing carbenicillin.

• Incubate both plates at 37°C for 16-18 hours.

• After incubation, visually inspect and count the number of large, well-defined colonies on each plate.

• Examine the area around these primary colonies for the presence of smaller satellite colonies.

• Quantify the difference by counting the number of satellite colonies per primary colony on each plate. A significant reduction in satellite colonies should be observed on the carbenicillin plate.[3]

Visualizations

Caption: Mechanism of satellite colony formation on ampicillin plates.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Carbenicillin - Wikipedia [en.wikipedia.org]
• 6. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 7. clyte.tech [clyte.tech]
• 8. neb.com [neb.com]
• 9. goldbio.com [goldbio.com]
• 10. Resources/Troubleshooting/Transformations - 2020.igem.org [2020.igem.org]
• 11. addgene.org [addgene.org]
• 12. goldbio.com [goldbio.com]
• 13. researchgate.net [researchgate.net]
• 14. blog.addgene.org [blog.addgene.org]
• 15. static.igem.org [static.igem.org]
• 16. researchgate.net [researchgate.net]
• 17. Protocols · Benchling [benchling.com]

Carbenicillin Disodium Stability in Long-Term Cultures: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Carbenicillin (B1668345) Disodium in long-term cell cultures.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving the long-term use of Carbenicillin Disodium.

Q1: I'm observing bacterial contamination in my long-term cell culture despite using carbenicillin. What could be the cause?

A1: Several factors could contribute to this issue:

• Sub-optimal Concentration: The concentration of carbenicillin may be too low to effectively inhibit bacterial growth over an extended period. It is crucial to determine the minimum inhibitory concentration (MIC) for your specific bacterial strain.

• Antibiotic Degradation: Carbenicillin, like all beta-lactam antibiotics, can degrade over time in culture media, especially at 37°C.[1] This leads to a decrease in the effective concentration of the antibiotic.

• Resistant Bacteria: The contaminating bacteria may have acquired resistance to carbenicillin, potentially through the expression of β-lactamase enzymes.[2]

• Improper Storage of Stock Solutions: Carbenicillin stock solutions that are not stored correctly or have been subjected to multiple freeze-thaw cycles can lose potency.

Q2: My carbenicillin-containing media has changed color. Is it still effective?

A2: A significant color change in the media, often to a yellowish tint, can indicate a drop in pH due to bacterial metabolism or chemical degradation of media components. Carbenicillin is more stable at a lower pH than ampicillin (B1664943), but significant pH shifts can still impact its stability and effectiveness.[1] It is recommended to test the pH of the media and prepare fresh media if a significant deviation from the optimal range is observed.

Q3: I am seeing "satellite" colonies on my selection plates. Why is this happening with carbenicillin?

A3: Satellite colonies are small colonies of non-resistant bacteria that grow in the vicinity of a resistant colony. This occurs when the resistant colony secretes an enzyme, such as β-lactamase, that degrades the antibiotic in the surrounding medium, creating a zone of lower antibiotic concentration where non-resistant cells can survive.[2] While carbenicillin is more resistant to β-lactamases than ampicillin, high levels of enzyme secretion can still lead to satellite colony formation.[2] To mitigate this, ensure you are using the correct concentration of carbenicillin and consider picking well-isolated colonies for subculturing.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Carbenicillin Disodium degradation in cell culture media?

A1: The primary mechanism of degradation for carbenicillin in aqueous solutions, including cell culture media, is the hydrolysis of the β-lactam ring. This process is accelerated by factors such as higher temperatures and significant deviations from neutral pH. The presence of β-lactamase enzymes, produced by some bacteria, will also rapidly inactivate the antibiotic.

Q2: How does the stability of carbenicillin compare to ampicillin in long-term cultures?

A2: Carbenicillin is significantly more stable than ampicillin in cell culture media.[1][2] It exhibits greater resistance to degradation caused by heat and lower pH, making it a more suitable choice for long-term experiments where the antibiotic needs to remain active for extended periods.[2]

Q3: What are the recommended storage conditions for Carbenicillin Disodium powder and stock solutions?

A3:

• Powder: Carbenicillin Disodium powder should be stored at 2-8°C.

• Stock Solutions: Aqueous stock solutions are stable for up to 72 hours at 4°C or for several months at -20°C. To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q4: What is a typical working concentration for Carbenicillin Disodium in cell culture?

A4: The recommended working concentration of carbenicillin in cell culture is typically between 50 to 100 µg/mL.[3] However, the optimal concentration can vary depending on the cell line and the specific application, so it is advisable to perform a dose-response experiment (kill curve) to determine the most effective concentration for your system.

Quantitative Data on Carbenicillin Stability

The following table summarizes available quantitative data on the stability of Carbenicillin Disodium. It is important to note that stability can be influenced by the specific composition of the culture medium.

Parameter	Medium	Temperature	Half-life (t½)	Reference
Stability	General Cell Culture Media	37°C	Stable for approximately 3 days

Note: Data on the precise half-life of carbenicillin in specific mammalian cell culture media like DMEM or RPMI-1640 at 37°C is limited in publicly available literature. The stability provided is a general guideline. Researchers are encouraged to determine the stability in their specific experimental system if precise long-term activity is critical.

Experimental Protocols

Protocol 1: Determination of Carbenicillin Disodium Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to quantify the concentration of carbenicillin in cell culture medium over time to determine its stability.

Materials:

• Carbenicillin Disodium powder

• Cell culture medium of interest (e.g., DMEM, RPMI-1640)

• Sterile, conical tubes (50 mL)

• Incubator at 37°C

• HPLC system with a C18 column and UV detector

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase)

• Syringe filters (0.22 µm)

Procedure:

• Prepare Carbenicillin-supplemented Media: Prepare a solution of carbenicillin in your cell culture medium at the desired working concentration (e.g., 100 µg/mL). Filter-sterilize the solution using a 0.22 µm syringe filter.

• Incubation: Aliquot the carbenicillin-containing medium into sterile conical tubes. Place the tubes in a 37°C incubator.

• Sample Collection: At designated time points (e.g., 0, 24, 48, 72, 96, 120, 144, and 168 hours), remove one tube from the incubator.

• Sample Preparation:

  • Immediately cool the sample on ice.

  • If the medium contains serum, precipitate the proteins by adding an equal volume of ice-cold acetonitrile. Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant. If the medium is serum-free, this step can be omitted.

  • Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column.

  • Prepare a mobile phase suitable for carbenicillin separation (e.g., a gradient of acetonitrile and water with a small amount of phosphoric or formic acid).

  • Inject the prepared sample onto the HPLC column.

  • Detect carbenicillin using a UV detector at an appropriate wavelength (e.g., ~230 nm).

• Data Analysis:

  • Generate a standard curve by running known concentrations of carbenicillin.

  • Quantify the concentration of carbenicillin in your samples at each time point by comparing the peak area to the standard curve.

  • Plot the concentration of carbenicillin versus time and calculate the half-life.

Protocol 2: Bioassay for Assessing Carbenicillin Disodium Activity

This protocol provides a functional method to assess the biological activity of carbenicillin in culture medium over time.

Materials:

• Carbenicillin-supplemented media (prepared and incubated as in Protocol 1)

• A bacterial strain sensitive to carbenicillin (e.g., E. coli DH5α)

• Luria-Bertani (LB) agar (B569324) plates

• Sterile paper discs

• Sterile forceps

• Bacterial culture in log phase

• Spectrophotometer

Procedure:

• Prepare Bacterial Lawn: Spread a lawn of the carbenicillin-sensitive bacteria onto LB agar plates.

• Apply Samples:

  • At each time point from the incubated carbenicillin-containing media, aseptically place a sterile paper disc onto the bacterial lawn.

  • Pipette a small, defined volume (e.g., 10 µL) of the media sample from each time point onto a corresponding paper disc.

  • Include a positive control (freshly prepared carbenicillin solution) and a negative control (medium without carbenicillin).

• Incubation: Incubate the plates at 37°C overnight.

• Measure Zones of Inhibition: Measure the diameter of the zone of inhibition (the clear area around the disc where bacteria did not grow) for each sample.

• Data Analysis: A decrease in the diameter of the zone of inhibition over time indicates a loss of carbenicillin activity. Plot the diameter of the zone of inhibition against time to visualize the decay in antibiotic effectiveness.

Visualizations

Caption: Factors influencing the degradation of Carbenicillin.

Caption: Workflow for assessing Carbenicillin stability.

Caption: Troubleshooting logic for contamination issues.

References

• 1. Carbenicillin - Wikipedia [en.wikipedia.org]
• 2. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 3. himedialabs.com [himedialabs.com]

Minimizing phytotoxicity of Carbenicillin Disodium in plant tissue culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the phytotoxicity of Carbenicillin (B1668345) Disodium in plant tissue culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Carbenicillin Disodium and why is it used in plant tissue culture?

Carbenicillin Disodium is a β-lactam antibiotic used to control the growth of gram-negative bacteria, particularly Agrobacterium tumefaciens, following genetic transformation of plant tissues.[1][2] Its primary role is to eliminate residual Agrobacterium from the culture medium, which could otherwise interfere with plant cell growth and regeneration.[1] It is often favored over ampicillin (B1664943) due to its lower toxicity to many plant species and greater stability in culture media.[1]

Q2: What are the typical signs of Carbenicillin Disodium phytotoxicity?

Phytotoxicity symptoms can vary depending on the plant species and the concentration of carbenicillin used. Common signs include:

• Inhibition of callus growth and regeneration.[3][4]

• Reduced somatic embryogenesis.[3]

• Necrosis (browning and death) of plant tissues.[5]

• Decreased shoot formation and root branching.[4]

• Formation of abnormal embryos.[3]

Q3: What is the recommended working concentration of Carbenicillin Disodium?

The optimal concentration of Carbenicillin Disodium is highly species-dependent and needs to be empirically determined.[4] However, a general range of 200-500 mg/L is commonly used for eliminating Agrobacterium.[5] Some studies have reported using concentrations as low as 125 mg/L to effectively suppress bacteria with minimal phytotoxicity, while others have used up to 1000 mg/L.[3][6]

Q4: Can Carbenicillin Disodium have beneficial effects on plant tissue culture?

Interestingly, some studies have reported stimulatory effects of carbenicillin at specific concentrations. These can include:

• Enhanced callus growth.[3][7]

• Promotion of adventitious shoot regeneration.[4]

• Increased somatic embryo formation.[4][8] It is hypothesized that carbenicillin may possess auxin-like properties, which could explain these growth-promoting effects at certain concentrations.[3]

Q5: Are there alternatives to Carbenicillin Disodium for controlling Agrobacterium?

Yes, several other antibiotics are used, often with varying degrees of efficacy and phytotoxicity. Common alternatives include:

• Cefotaxime (B1668864): Widely used and often considered less phytotoxic than carbenicillin for certain species.[9]

• Timentin (Ticarcillin Disodium and Clavulanate Potassium): Often more effective at lower concentrations and may exhibit lower phytotoxicity. The clavulanic acid component inhibits β-lactamase, an enzyme that can confer resistance to some bacteria.[5]

• Meropenem and Moxalactam: Newer antibiotics that have been shown to be highly active against Agrobacterium and less phytotoxic than carbenicillin and cefotaxime in some cases.[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High levels of tissue necrosis and poor regeneration.	Carbenicillin concentration is too high.	Reduce the concentration of Carbenicillin Disodium. Test a range of concentrations (e.g., 100, 250, 500 mg/L) to determine the optimal level for your specific plant species.[4]
Agrobacterium is not effectively eliminated.	Carbenicillin concentration is too low. The Agrobacterium strain may be resistant.	Increase the Carbenicillin Disodium concentration. Consider using an alternative antibiotic like Timentin, which contains a β-lactamase inhibitor.[5] Ensure thorough washing of explants after co-cultivation.[3]
Reduced callus growth or somatic embryogenesis.	The specific plant species is highly sensitive to carbenicillin.	Switch to an alternative antibiotic such as Cefotaxime or Timentin.[5][9] Optimize the carbenicillin concentration, as lower levels may be less inhibitory.[3]
Inconsistent results between experiments.	Instability of carbenicillin in the culture medium. Variations in stock solution preparation.	Prepare fresh stock solutions of Carbenicillin Disodium regularly. Aqueous solutions are stable for a limited time, even when refrigerated.[11] Ensure accurate weighing and dilution of the antibiotic powder.
Successful Agrobacterium elimination but subsequent poor plant development.	Lingering toxic effects of the antibiotic.	After the initial selection phase, transfer the explants to a medium with a lower concentration of carbenicillin or to an antibiotic-free medium for further development and rooting.

Data Presentation

Table 1: Effect of Carbenicillin Disodium Concentration on Papaya Somatic Embryogenesis

Carbenicillin (mg/L)	Frequency of Embryogenic Callus (%) after 16 weeks
0 (Control)	~20
125	~24
250	~20
375	~10
500	<5

Data synthesized from studies on papaya adventitious roots.[3]

Table 2: Comparative Phytotoxicity of Antibiotics on Carrot Protoplast Regeneration

Antibiotic	Concentration Range (mg/L)	Effect on Plant Regeneration
Carbenicillin	200-300	Stimulatory
Carbenicillin	300-500	Inhibitory
Cefotaxime	100-500	No significant effect or slightly stimulatory at higher concentrations
Timentin	100-500	Generally non-toxic, can be stimulatory or inhibitory depending on the cultivar

Data synthesized from studies on carrot protoplasts.[4]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of Carbenicillin Disodium

Objective: To identify the minimum inhibitory concentration (MIC) of Carbenicillin Disodium that effectively controls Agrobacterium growth while minimizing phytotoxicity to the plant tissue.

Methodology:

• Prepare Plant Material: Use sterile explants of the desired plant species.

• Prepare Media: Prepare a standard plant tissue culture medium supplemented with a range of Carbenicillin Disodium concentrations (e.g., 0, 50, 100, 150, 200, 250, 500 mg/L).

• Inoculation:

  • For phytotoxicity testing, place the sterile explants directly onto the prepared media.

  • For efficacy testing, co-cultivate explants with your Agrobacterium strain, wash them thoroughly with sterile water or liquid medium, and then transfer them to the antibiotic-containing media.[5]

• Incubation: Culture the explants under standard growth conditions (e.g., 25°C, 16/8h light/dark photoperiod).

• Data Collection:

  • Record the level of Agrobacterium growth at regular intervals (e.g., daily for the first week).

  • After a set culture period (e.g., 4-6 weeks), assess phytotoxicity by measuring parameters such as:

    • Callus fresh weight.

    • Regeneration frequency (percentage of explants forming shoots).

    • Number of shoots per explant.

    • Visual assessment of tissue health (e.g., necrosis, color).

• Analysis: Determine the lowest concentration of carbenicillin that effectively suppresses bacterial growth without significantly inhibiting plant regeneration and development.

Visualizations

Caption: Workflow for determining optimal Carbenicillin concentration.

Caption: Troubleshooting logic for Carbenicillin-related issues.

References

• 1. nbinno.com [nbinno.com]
• 2. goldbio.com [goldbio.com]
• 3. Effects of carbenicillin and cefotaxime on callus growth and somatic embryogenesis from adventitious roots of papaya [ejournal.sinica.edu.tw]
• 4. Effect of β-lactam antibiotics on plant regeneration in carrot protoplast cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. phytotechlab.com [phytotechlab.com]
• 7. [PDF] Effects of carbenicillin and cefotaxime on callus growth and somatic embryogenesis from adventitious roots of papaya | Semantic Scholar [semanticscholar.org]
• 8. granthaalayahpublication.org [granthaalayahpublication.org]
• 9. THE TOXICITY TO PLANT TISSUE AND TO AGROBACTERIUM TUMEFACIENS OF SOME ANTIBIOTICS | International Society for Horticultural Science [ishs.org]
• 10. dialnet.unirioja.es [dialnet.unirioja.es]
• 11. Antibiotics in Plant Tissue Culture Protocol [sigmaaldrich.com]

Adjusting Carbenicillin Disodium concentration for different E. coli strains

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using Carbenicillin (B1668345) Disodium for selective cultivation of E. coli strains.

Frequently Asked Questions (FAQs)

Q1: What is the recommended working concentration of Carbenicillin Disodium for E. coli selection?

A1: The generally recommended working concentration of Carbenicillin Disodium for E. coli is between 50 and 100 µg/mL.[1][2] However, the optimal concentration can vary depending on the E. coli strain, the copy number of the plasmid, and the specific experimental conditions.[2][3] For routine cloning applications, a concentration of 100 µg/mL is often used.[1][4]

Q2: Why is Carbenicillin often preferred over Ampicillin (B1664943) for selective media?

A2: Carbenicillin is often preferred over Ampicillin due to its higher stability.[3][5][6][7] It is more resistant to degradation by heat and changes in pH, which can occur during media preparation and incubation.[2][5] This stability leads to more consistent selective pressure and significantly reduces the formation of satellite colonies.[1][3][5][8] Satellite colonies are small, non-resistant colonies that can grow in the zone of antibiotic degradation around a true transformant, which can complicate colony selection.[5][8][9]

Q3: How does plasmid copy number affect the required Carbenicillin concentration?

A3: The copy number of the plasmid carrying the resistance gene can influence the necessary Carbenicillin concentration. Plasmids are categorized as high-copy, low-copy, or very low-copy based on the number of plasmid molecules per cell.[10][11] A higher concentration of Carbenicillin may be required for selecting cells with low-copy number plasmids to ensure that only true transformants survive. Conversely, for high-copy number plasmids, a standard concentration of 50-100 µg/mL is typically sufficient.[2]

Q4: Do different E. coli strains (e.g., DH5α, BL21, TOP10) require different Carbenicillin concentrations?

A4: While a standard concentration of 50-100 µg/mL is a good starting point for most common E. coli strains like DH5α, BL21, and TOP10, the optimal concentration can be strain-dependent.[1][12][13] Different strains can exhibit varying levels of intrinsic susceptibility to antibiotics. For critical applications, it is advisable to determine the minimum inhibitory concentration (MIC) for your specific strain.

Q5: How should Carbenicillin Disodium stock solutions be prepared and stored?

A5: Prepare a stock solution of Carbenicillin Disodium at a concentration of 50 to 100 mg/mL in sterile deionized water or 50% ethanol.[2][4] Filter-sterilize the stock solution through a 0.22 µm filter; do not autoclave it as heat can degrade the antibiotic.[2] Store the stock solution at -20°C for long-term storage (up to 6 months) or at 4°C for short-term use (a few weeks).[2]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Satellite Colonies	Degradation of the antibiotic in the plate, allowing non-resistant cells to grow around resistant colonies. This is more common with Ampicillin.	- Switch to Carbenicillin, as it is more stable and less prone to degradation.[3][5][8][9]- Use freshly prepared plates.- Ensure the antibiotic is added to the agar (B569324) when it has cooled to 45-55°C.[9]- Do not incubate plates for longer than 16-20 hours.[9][14]
No or Few Colonies	- Ineffective antibiotic concentration.- Problems with competent cells or transformation protocol.- Incorrect antibiotic used for selection.	- Verify the correct antibiotic and its concentration are in the plates.- Test the transformation efficiency of your competent cells with a control plasmid.- Review your transformation protocol for any errors.[14]
Low Plasmid Yield	Loss of plasmid in liquid culture due to antibiotic degradation, especially during long incubation times.	- Use Carbenicillin instead of Ampicillin for better stability in liquid cultures.[15]- For large-scale cultures, consider refreshing the media or adding more antibiotic during growth.
Slow Growth of Colonies	The selective pressure from the antibiotic might be too high for the cells.	- Titrate the Carbenicillin concentration to find the optimal balance between effective selection and healthy cell growth. Consider performing a Minimum Inhibitory Concentration (MIC) assay.

Experimental Protocols

Protocol 1: Preparation of Carbenicillin-Containing LB Agar Plates

Objective: To prepare Luria-Bertani (LB) agar plates with a specific concentration of Carbenicillin for selecting transformed E. coli.

Materials:

• LB agar powder

• Deionized water

• Autoclave

• Water bath set to 50-55°C

• Sterile petri dishes

• Carbenicillin Disodium stock solution (e.g., 100 mg/mL)

• Sterile pipette tips

Procedure:

• Prepare LB agar according to the manufacturer's instructions. For example, for 1 liter, dissolve 37 grams of pre-mixed LB-agar powder in 1 liter of deionized water.[16]

• Autoclave the LB agar solution to sterilize it.

• After autoclaving, place the molten agar in a 50-55°C water bath to cool down. Allowing the agar to cool prevents heat degradation of the antibiotic.[9]

• Once the agar has cooled, add the appropriate volume of the sterile Carbenicillin stock solution to achieve the desired final concentration (e.g., for a final concentration of 100 µg/mL in 1 liter of media, add 1 mL of a 100 mg/mL stock solution).

• Gently swirl the flask to ensure the antibiotic is evenly distributed.

• Pour the agar into sterile petri dishes, allowing approximately 20-25 mL per plate.

• Let the plates solidify at room temperature.

• Store the plates at 4°C, preferably in the dark, and use them within 1-2 weeks for optimal performance.[17]

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of Carbenicillin that inhibits the visible growth of a specific E. coli strain.

Materials:

• 96-well microtiter plate

• E. coli strain of interest

• Luria-Bertani (LB) broth

• Carbenicillin Disodium stock solution

• Spectrophotometer (for measuring OD600)

• Incubator

Procedure:

• Grow an overnight culture of the E. coli strain in LB broth at 37°C with shaking.

• The next day, dilute the overnight culture in fresh LB broth to an OD600 of approximately 0.05-0.1.

• Prepare a serial dilution of Carbenicillin in LB broth in the 96-well plate. For example, create a two-fold serial dilution ranging from 200 µg/mL down to 0.1 µg/mL.

• Include a positive control well with no antibiotic and a negative control well with only sterile LB broth.

• Inoculate each well (except the negative control) with the diluted E. coli culture. The final volume in each well should be consistent (e.g., 200 µL).

• Incubate the plate at 37°C for 18-24 hours.

• After incubation, determine the MIC by visually inspecting the wells for turbidity or by measuring the OD600 of each well. The MIC is the lowest concentration of Carbenicillin at which no visible growth is observed.

Visualizations

Caption: Workflow for preparing Carbenicillin plates and selecting transformed E. coli.

Caption: Troubleshooting logic for common issues with Carbenicillin selection.

References

• 1. benchchem.com [benchchem.com]
• 2. khimexpert.com [khimexpert.com]
• 3. researchgate.net [researchgate.net]
• 4. Can carbenicillin be substituted for ampicillin when selecting for the pGEM® Vectors? [worldwide.promega.com]
• 5. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 6. nbinno.com [nbinno.com]
• 7. nbinno.com [nbinno.com]
• 8. goldbio.com [goldbio.com]
• 9. youtube.com [youtube.com]
• 10. Enhancing yields of low and single copy number plasmid DNAs from E. coli cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Growth Of Bacterial Cultures [qiagen.com]
• 12. Best E. coli Strains for Protein Expression (BL21 vs. DH5α vs. TOP10) [synapse.patsnap.com]
• 13. blog.addgene.org [blog.addgene.org]
• 14. Cloning Basics Support - Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 15. bitesizebio.com [bitesizebio.com]
• 16. addgene.org [addgene.org]
• 17. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Carbenicillin Disodium Outperforms Ampicillin in Preventing Satellite Colonies for Robust Clonal Selection

A detailed comparison for researchers and drug development professionals.

In the realm of molecular biology and microbial genetics, the selection of successfully transformed bacterial colonies is a critical step. For decades, ampicillin (B1664943) has been a widely used selective agent. However, the frequent emergence of satellite colonies on ampicillin-containing media can compromise the purity of selected clones and lead to inaccurate experimental outcomes. This guide provides a comprehensive comparison of Carbenicillin (B1668345) Disodium and ampicillin, presenting evidence that establishes carbenicillin as a superior alternative for preventing satellite colony formation, thereby ensuring more reliable and stringent selection.

Executive Summary

Carbenicillin Disodium and ampicillin are both β-lactam antibiotics that inhibit bacterial cell wall synthesis. Resistance is conferred by the enzyme β-lactamase, which is encoded by a gene often present on plasmids used in cloning. While both antibiotics are effective for selection, Carbenicillin Disodium exhibits greater stability in culture media and is less susceptible to degradation by β-lactamase. This enhanced stability is the primary reason for its superior performance in preventing the growth of satellite colonies—small, non-transformed colonies that grow in the vicinity of a true transformant. For experiments requiring high-stringency selection, such as the construction of complex libraries or work with low-efficiency transformations, Carbenicillin Disodium is the recommended choice.

Data Presentation: A Comparative Analysis

While specific quantitative data from head-to-head comparisons in peer-reviewed literature is not abundant, the qualitative consensus across numerous scientific resources is clear: Carbenicillin Disodium significantly reduces the formation of satellite colonies compared to ampicillin.[1][2][3][4][5][6][7] The following table summarizes the key characteristics of both antibiotics.

Feature	Carbenicillin Disodium	Ampicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs).[3][8]	Inhibits bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs).[3][8]
Primary Application	Bacterial selection in molecular cloning.	Bacterial selection in molecular cloning.
Satellite Colony Formation	Significantly reduced.[1][2][3][4][5][6][7]	Prone to formation of satellite colonies.[1][2][3][7][9]
Stability in Media	More stable; resistant to heat and changes in pH.[1][3][4]	Less stable; sensitive to heat and changes in pH.[1][3]
Susceptibility to β-Lactamase	More resistant to degradation.[1][3][7]	More susceptible to degradation.[1][3][7]
Typical Working Concentration	50-100 µg/mL.[1][4][5]	50-100 µg/mL.[1][9]

The Mechanism of Satellite Colony Formation

Satellite colonies arise due to the enzymatic inactivation of ampicillin in the culture medium.[2][7][9] Bacteria that have been successfully transformed with a plasmid containing a β-lactamase gene produce and secrete this enzyme into the surrounding environment. The secreted β-lactamase degrades the ampicillin in the immediate vicinity of the transformed colony, creating a "zone of clearance" where the antibiotic concentration is too low to inhibit the growth of non-transformed, ampicillin-sensitive bacteria.[2][7][9] These non-transformed cells then begin to divide and form small "satellite" colonies around the larger, genuinely resistant colony.

Carbenicillin Disodium, due to its chemical structure, is more resistant to hydrolysis by β-lactamase.[1][3][7] This means that even in the presence of secreted β-lactamase, a sufficient concentration of active carbenicillin is maintained in the medium to prevent the growth of non-transformed cells, thus significantly reducing the occurrence of satellite colonies.

Experimental Protocols

To empirically determine the optimal selective agent for your specific experimental needs, the following protocols can be employed for a direct comparison of Carbenicillin Disodium and ampicillin.

Protocol 1: Comparison of Transformation Efficiency and Satellite Colony Formation

Objective: To compare the number of transformed colonies and the prevalence of satellite colonies on selective plates containing either Carbenicillin Disodium or ampicillin.

Materials:

• Competent E. coli cells (e.g., DH5α)

• Plasmid DNA with an ampicillin/carbenicillin resistance gene (e.g., pUC19)

• Luria-Bertani (LB) agar (B569324) plates

• Carbenicillin Disodium stock solution (100 mg/mL)

• Ampicillin sodium salt stock solution (100 mg/mL)

• SOC medium

• Incubator at 37°C

• Sterile microcentrifuge tubes, spreaders, and other standard microbiology lab equipment

Procedure:

• Thaw competent cells on ice.

• Add 1-5 µL of plasmid DNA to 50 µL of competent cells.

• Incubate the cell-DNA mixture on ice for 30 minutes.

• Heat-shock the cells at 42°C for 45 seconds.

• Immediately transfer the cells to ice for 2 minutes.

• Add 950 µL of pre-warmed SOC medium to the cells.

• Incubate at 37°C for 1 hour with shaking (225 rpm).

• Prepare serial dilutions of the transformation mixture in SOC medium.

• Plate 100 µL of appropriate dilutions onto LB agar plates containing either 100 µg/mL Carbenicillin Disodium or 100 µg/mL ampicillin.

• Incubate the plates at 37°C for 16-18 hours.[10]

• Count the number of primary (transformed) colonies on each plate to determine transformation efficiency.

• Examine the plates for the presence of satellite colonies around the primary colonies. A microscope can be used for more accurate counting.[1]

• (Optional) Quantification of Satellite Colonies:

  • Select several well-isolated primary colonies from each type of plate.

  • Under a microscope, count the number of small satellite colonies in the immediate vicinity of each primary colony.[1]

  • Calculate the average number of satellite colonies per primary colony for both Carbenicillin Disodium and ampicillin plates.[1]

Protocol 2: Preparation of Antibiotic Stock Solutions and Selective Plates

Objective: To prepare stock solutions and LB agar plates with the appropriate concentrations of Carbenicillin Disodium and ampicillin.

Materials:

• Carbenicillin Disodium powder

• Ampicillin sodium salt powder

• Sterile deionized water or 50% ethanol (B145695) (for carbenicillin)[5]

• LB agar powder

• Sterile flasks and bottles

• Autoclave

• Sterile petri dishes

Procedure for Stock Solutions:

• Carbenicillin Disodium (100 mg/mL): Dissolve 1 gram of Carbenicillin Disodium in 10 mL of sterile deionized water or 50% ethanol.[5] Filter-sterilize through a 0.22 µm filter. Aliquot and store at -20°C.

• Ampicillin Sodium Salt (100 mg/mL): Dissolve 1 gram of ampicillin sodium salt in 10 mL of sterile deionized water. Filter-sterilize through a 0.22 µm filter. Aliquot and store at -20°C.

Procedure for Selective Plates:

• Prepare LB agar according to the manufacturer's instructions and autoclave.

• Cool the molten agar to approximately 50-55°C in a water bath.

• Add the appropriate antibiotic stock solution to the molten agar to a final concentration of 100 µg/mL. (e.g., add 1 mL of 100 mg/mL stock to 1 L of agar).

• Gently swirl the flask to mix the antibiotic evenly.

• Pour the agar into sterile petri dishes (approximately 25 mL per 100 mm plate).

• Allow the plates to solidify at room temperature.

• Store the plates at 4°C, protected from light. It is recommended to use ampicillin plates within a few weeks due to their lower stability.[3]

Visualizing the Mechanisms and Workflows

To better understand the underlying principles and experimental procedures, the following diagrams illustrate the key processes.

Caption: Mechanism of antibiotic action and bacterial resistance.

Caption: Comparison of satellite colony formation.

Caption: Workflow for comparing antibiotic effectiveness.

Conclusion

For routine cloning applications where cost is a primary consideration, ampicillin may be a suitable choice. However, for research and development activities that demand high-fidelity clonal selection and reproducibility, Carbenicillin Disodium is demonstrably superior. Its enhanced stability and resistance to enzymatic degradation lead to a significant reduction in satellite colony formation, ensuring a more stringent and reliable selection process. By investing in Carbenicillin Disodium, researchers can minimize the risk of false positives and streamline their experimental workflows, ultimately leading to more robust and dependable results.

References

• 1. benchchem.com [benchchem.com]
• 2. goldbio.com [goldbio.com]
• 3. goldbio.com [goldbio.com]
• 4. researchgate.net [researchgate.net]
• 5. Can carbenicillin be substituted for ampicillin when selecting for the pGEM® Vectors? [promega.jp]
• 6. laboratorynotes.com [laboratorynotes.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. Protocols · Benchling [benchling.com]

A Comparative Analysis of Carbenicillin Disodium and Cefotaxime in Plant Transformation

For researchers, scientists, and drug development professionals engaged in plant genetic engineering, the effective elimination of Agrobacterium tumefaciens post-transformation is a critical step for successful regeneration of transgenic plants. Carbenicillin (B1668345) Disodium and Cefotaxime (B1668864) are two of the most widely used β-lactam antibiotics for this purpose. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most appropriate antibiotic for your plant transformation workflow.

At a Glance: Carbenicillin vs. Cefotaxime

Feature	Carbenicillin Disodium	Cefotaxime
Primary Function	Elimination of Agrobacterium tumefaciens	Elimination of Agrobacterium tumefaciens
Mechanism of Action	Inhibits bacterial cell wall synthesis by interfering with peptidoglycan cross-linking.[1]	Inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins, leading to cell lysis.[2]
Phytotoxicity	Generally considered to have minimal toxicity, but can exhibit auxin-like effects, sometimes leading to callus overgrowth and inhibition of regeneration at high concentrations.[3][4][5]	Often exhibits lower phytotoxicity than carbenicillin and can have a stimulatory effect on somatic embryogenesis and shoot regeneration in some species.[3][6][7][8]
Common Concentration Range	250 - 500 mg/L[3][5][9]	100 - 500 mg/L[4][9][10]

Quantitative Data Presentation

The selection of an appropriate antibiotic and its concentration is crucial for balancing effective Agrobacterium elimination with minimal harm to the plant tissue. The following tables summarize quantitative data from various studies.

Table 1: Efficacy in Agrobacterium Elimination

Plant Species	Agrobacterium Strain	Antibiotic	Concentration (mg/L)	Efficacy	Reference
Papaya	LBA4404	Carbenicillin	125	Complete suppression[3]	Yu et al., 2001
Papaya	LBA4404	Cefotaxime	125	Complete suppression[3]	Yu et al., 2001
Indica Rice	-	Carbenicillin	100	Bacterium was reduced (in combination with 250 mg/l cefotaxime)[9]	Pérez-Bernal et al., 2008
Indica Rice	-	Cefotaxime	250	Complete elimination[9]	Pérez-Bernal et al., 2008
Soybean	LBA4404	Carbenicillin	500 - 1000	Not active against Agrobacterium[11]	Wiebke et al., 2006
Soybean	LBA4404	Cefotaxime	350 - 500	Efficiently suppressed Agrobacterium[11]	Wiebke et al., 2006
Phalaenopsis	EHA101	Carbenicillin	500	Suppressed re-growth[2]	S-H. Park et al., 2005
Phalaenopsis	EHA101	Cefotaxime	300	Suppressed re-growth[2]	S-H. Park et al., 2005

Table 2: Effects on Plant Regeneration and Phytotoxicity

Plant Species	Explant Type	Antibiotic	Concentration (mg/L)	Observed Effect	Reference
Papaya	Adventitious Roots	Carbenicillin	125	Highest frequency of embryogenic callus.[3]	Yu et al., 2001
Papaya	Adventitious Roots	Carbenicillin	375-500	Promoted callus growth, but inhibited somatic embryo formation.[3]	Yu et al., 2001
Papaya	Adventitious Roots	Cefotaxime	250	Enhanced somatic embryogenesis.[3]	Yu et al., 2001
Papaya	Adventitious Roots	Cefotaxime	375-500	Seriously inhibited callus growth.[3]	Yu et al., 2001
Carrot	Protoplasts	Carbenicillin	200	Positive effect on regeneration.[4]	Grzebelus & Skop, 2014
Carrot	Protoplasts	Carbenicillin	400-500	Completely reduced the ability to regenerate.[4]	Grzebelus & Skop, 2014
Carrot	Protoplasts	Cefotaxime	400-500	Stimulatory effect on plant production.[4]	Grzebelus & Skop, 2014
Chrysanthemum	Leaf Segments	Carbenicillin	-	Less inhibitory on the number of shoots per explant than cefotaxime.[12]	Park et al., 2008
Chrysanthemum	Leaf Segments	Cefotaxime	-	More inhibitory on the number of shoots per explant than carbenicillin.[12]	Park et al., 2008
Sugarcane	Callus	Cefotaxime	500	Promoted somatic embryogenesis and highest frequency of shoot regeneration.[8]	Mittal et al., 2009
Strawberry	Leaf Explant	Carbenicillin	150-450	Formation of callus and low efficiency of shoot regeneration.	Haddadi et al., 2015
Strawberry	Leaf Explant	Cefotaxime	150-450	Lower phytotoxicity on shoot regeneration compared to carbenicillin.	Haddadi et al., 2015

Experimental Protocols

Below are generalized protocols for Agrobacterium-mediated transformation, incorporating the use of Carbenicillin or Cefotaxime for bacterial elimination. Specific concentrations and durations will need to be optimized for different plant species and experimental conditions.

Agrobacterium Culture Preparation

• Inoculate a single colony of the desired Agrobacterium strain into 5 mL of liquid LB medium containing appropriate antibiotics for plasmid selection.

• Incubate overnight at 28°C with shaking (200-250 rpm).

• The following day, inoculate 1 mL of the overnight culture into 50 mL of LB with the same antibiotics and grow until the OD600 reaches 0.6-0.8.

• Pellet the bacteria by centrifugation (e.g., 5000 x g for 10 minutes).

• Resuspend the bacterial pellet in a liquid co-cultivation medium to the desired density (e.g., OD600 of 0.5-1.0). Acetosyringone (100-200 µM) is often added to this medium to induce the vir genes.

Explant Preparation and Co-cultivation

• Prepare explants from sterile plant material (e.g., leaf discs, cotyledons, callus).

• Immerse the explants in the Agrobacterium suspension for a specific duration (e.g., 15-30 minutes).

• Blot the explants on sterile filter paper to remove excess bacteria.

• Place the explants on a solid co-cultivation medium.

• Incubate in the dark at 22-25°C for 2-3 days.

Agrobacterium Elimination and Selection

• After co-cultivation, wash the explants thoroughly with sterile water or liquid MS medium to remove as much of the Agrobacterium as possible. A washing step with sterilized distilled water two days after co-culture can enhance the bacteria-suppressing effects of antibiotics.[3]

• Transfer the washed explants to a selection medium containing:

  • A plant selection agent (e.g., kanamycin, hygromycin) to select for transformed plant cells.

  • Carbenicillin (e.g., 250-500 mg/L) or Cefotaxime (e.g., 100-500 mg/L) to inhibit the growth of remaining Agrobacterium.

• Subculture the explants to fresh selection medium every 2-3 weeks.

Regeneration and Rooting

• Once shoots have developed, excise them and transfer them to a rooting medium.

• The rooting medium may also contain a lower concentration of the selective antibiotic and Carbenicillin/Cefotaxime to ensure the complete elimination of Agrobacterium.

• Once roots are well-developed, transfer the plantlets to soil and acclimatize them to greenhouse conditions.

Signaling Pathways and Logical Relationships

Experimental Workflow for Agrobacterium-Mediated Plant Transformation

Caption: Generalized workflow for Agrobacterium-mediated plant transformation.

Hypothesized Influence of Carbenicillin on the Plant Auxin Signaling Pathway

Carbenicillin has been observed to exert auxin-like effects in some plant species, which can influence callus growth and regeneration.[3] This is hypothesized to be due to the structural similarity of carbenicillin or its breakdown products to natural auxins like indole-3-acetic acid (IAA). The following diagram illustrates a simplified canonical auxin signaling pathway and the hypothesized point of influence by carbenicillin.

Caption: Hypothesized influence of Carbenicillin on the plant auxin signaling pathway.

Conclusion

Both Carbenicillin Disodium and Cefotaxime are effective in eliminating Agrobacterium during plant transformation, but their effects on plant regeneration can differ significantly and are often species- and concentration-dependent.

• Cefotaxime is frequently reported to have lower phytotoxicity and can even promote regeneration in a variety of plant species.[4][6][8] It is often the preferred choice when carbenicillin shows inhibitory effects.

• Carbenicillin , while effective against Agrobacterium, can sometimes exhibit auxin-like properties that may either promote desirable callus growth or inhibit organized development like shoot regeneration, particularly at higher concentrations.[3][4]

Ultimately, the choice between Carbenicillin and Cefotaxime should be guided by empirical evidence for the specific plant species and genotype being used. It is highly recommended to conduct a preliminary experiment to determine the optimal type and concentration of antibiotic that ensures efficient Agrobacterium elimination while maximizing the regeneration efficiency of the target plant. In some cases, a combination of both antibiotics at lower concentrations may also be a viable strategy.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. labassociates.com [labassociates.com]
• 4. A protocol for Agrobacterium-mediated transformation of Japanese cedar, Sugi (Cryptomeria japonica D. Don) using embryogenic tissue explants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simplified Method for Agrobacterium-Mediated Genetic Transformation of Populus x berolinensis K. Koch - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. horticultureresearch.net [horticultureresearch.net]
• 8. Impact of cefotaxime on somatic embryogenesis and shoot regeneration in sugarcane - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Carbenicillin Solution 100mg/ml w/ 100 mg/ml Carbenicillin in sterile tissue culture grade water [himedialabs.com]
• 11. khimexpert.com [khimexpert.com]
• 12. Frontiers | Synergistic effects of nitrogen metabolites on auxin regulating plant growth and development [frontiersin.org]

Validating Carbenicillin Disodium Selection: A Guide to Control Experiments and Comparative Analysis

For researchers in molecular biology and drug development, ensuring the stringent selection of successfully transformed cells is paramount. Carbenicillin (B1668345) Disodium is a widely used semi-synthetic penicillin antibiotic that offers significant advantages over its counterpart, ampicillin (B1664943), primarily due to its enhanced stability.[1][2] This guide provides a comprehensive comparison of Carbenicillin Disodium and ampicillin, supported by detailed experimental protocols to validate the effectiveness of carbenicillin selection in your laboratory.

Mechanism of Action and Rationale for Use

Both carbenicillin and ampicillin are β-lactam antibiotics that function by inhibiting the synthesis of the bacterial cell wall.[3] Resistance to these antibiotics is conferred by the β-lactamase enzyme, encoded by the bla gene often present on plasmids. This enzyme hydrolyzes the β-lactam ring, inactivating the antibiotic.[3][4]

However, Carbenicillin Disodium exhibits greater resistance to degradation by β-lactamases, heat, and lower pH compared to ampicillin.[2] This superior stability is crucial in preventing the formation of "satellite colonies."[1] Satellite colonies are small colonies of non-transformed bacteria that can grow in the vicinity of a transformed colony because the β-lactamase secreted by the transformed cells degrades the ampicillin in the surrounding medium.[4][5] The increased stability of carbenicillin mitigates this issue, leading to cleaner and more reliable selection.[6]

Comparative Performance: Carbenicillin vs. Ampicillin

The primary advantage of Carbenicillin Disodium lies in its ability to provide a more stringent and reliable selection pressure over time. This is particularly critical for experiments requiring long incubation periods or for large-scale cultures.[1][3]

Feature	Carbenicillin Disodium	Ampicillin	Rationale
Chemical Stability	High	Low	More resistant to degradation by heat, acidity, and β-lactamase.[2][6]
Satellite Colonies	Significantly Reduced	Prone to formation	Higher stability maintains effective antibiotic concentration, preventing the growth of non-resistant cells.[1][5][6]
Selection Stringency	High	Moderate to Low	Consistent antibiotic activity ensures only truly transformed cells survive.[7]
Cost	Higher	Lower	The increased stability and reliability can justify the higher cost for critical experiments.[2]

Experimental Protocols for Validating Selection Effectiveness

To ensure the efficacy of your Carbenicillin Disodium, a series of control experiments should be performed. These protocols are designed to be straightforward and provide clear, quantifiable results.

Minimum Inhibitory Concentration (MIC) Determination via Kill Curve

This experiment determines the lowest concentration of carbenicillin required to inhibit the growth of your specific bacterial strain.

Protocol:

• Preparation: Prepare a series of liquid cultures (e.g., in a 96-well plate) of your non-transformed host bacterial strain (e.g., E. coli DH5α).

• Antibiotic Dilution: Create a serial dilution of Carbenicillin Disodium in the liquid culture medium, with concentrations ranging from 0 µg/mL (negative control) to a high concentration (e.g., 200 µg/mL).

• Inoculation: Inoculate each well with an equal number of bacteria.

• Incubation: Incubate the cultures at 37°C with shaking for 16-18 hours.

• Analysis: Measure the optical density (OD600) of each culture. The MIC is the lowest concentration of carbenicillin at which no bacterial growth is observed.

Transformation Efficiency and Control Plating

This experiment validates that the carbenicillin in your plates is active and effectively selects for transformed cells.

Protocol:

• Transformation: Transform your competent host cells with a plasmid containing a β-lactamase resistance gene. As a negative control, perform a mock transformation with no plasmid DNA.

• Plating:

  • Plate A (Negative Control - No Antibiotic): Plate a small aliquot of the transformed cells on an LB agar (B569324) plate without any antibiotic. This is a positive control for cell viability and should show a lawn of growth.

  • Plate B (Negative Control - Untransformed on Carbenicillin): Plate the mock-transformed cells on an LB agar plate containing your working concentration of carbenicillin (e.g., 50-100 µg/mL). This plate should have no colonies, confirming the antibiotic is effective.

  • Plate C (Experimental - Transformed on Carbenicillin): Plate the transformed cells on an LB agar plate with carbenicillin. The number of colonies on this plate will be used to calculate transformation efficiency.

• Incubation: Incubate all plates at 37°C for 16-18 hours.

• Analysis: Count the number of colonies on each plate. Calculate the transformation efficiency (Colony Forming Units per microgram of DNA).

Comparative Satellite Colony Formation Assay

This experiment directly compares the performance of Carbenicillin Disodium and ampicillin in preventing satellite colony growth.

Protocol:

• Transformation and Plating: Perform a transformation as described above. Plate the transformed cells on two sets of LB agar plates: one containing carbenicillin (100 µg/mL) and the other containing ampicillin (100 µg/mL).[3]

• Incubation: Incubate the plates at 37°C for 16-18 hours. For a more pronounced effect, you can extend the incubation to 24-36 hours.

• Analysis:

  • Visually inspect the plates for the presence of small colonies surrounding larger, well-established colonies.

  • For a quantitative analysis, select several well-isolated colonies on both types of plates.[3]

  • Using a microscope, count the number of satellite colonies in the immediate vicinity of each primary colony.[3]

  • Compare the average number of satellite colonies on the carbenicillin plates versus the ampicillin plates.

Visualizing Experimental Workflows

To further clarify the experimental designs, the following diagrams illustrate the key workflows.

Transformation Efficiency and Control Plating Workflow.

Comparative Workflow for Satellite Colony Formation.

By implementing these control experiments, researchers can confidently validate the effectiveness of their Carbenicillin Disodium selection, leading to more robust and reproducible experimental outcomes. The superior stability of carbenicillin makes it an invaluable tool for ensuring the purity of transformed cell populations, a critical step in a wide range of molecular biology applications.

References

• 1. addgene.org [addgene.org]
• 2. microbenotes.com [microbenotes.com]
• 3. benchchem.com [benchchem.com]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. goldbio.com [goldbio.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. merckmillipore.com [merckmillipore.com]

Ampicillin vs. Carbenicillin: A Comprehensive Guide to Selecting the Right Antibiotic for Cloning

In the landscape of molecular cloning, the effective selection of transformed bacterial cells is a cornerstone of success. For decades, ampicillin (B1664943) has been the go-to antibiotic for this purpose. However, its analog, carbenicillin (B1668345), has emerged as a superior alternative in many applications. This guide provides an in-depth, objective comparison of ampicillin and carbenicillin, supported by experimental data and detailed protocols, to empower researchers in making an informed decision for their cloning experiments.

Executive Summary

Carbenicillin is generally the better choice for cloning applications, particularly when high efficiency and clean results are critical. Its superior stability in culture media leads to a significant reduction in the formation of satellite colonies, which can confound the selection of true transformants. While ampicillin is a more cost-effective option for routine cloning, the higher fidelity of carbenicillin often justifies its increased cost in demanding applications such as the construction of complex libraries or when working with low-efficiency transformations.

Data Presentation: A Quantitative Comparison

The primary advantage of carbenicillin over ampicillin lies in its enhanced stability, which directly impacts the reliability of selection. This is most evident in the reduction of satellite colonies and can also influence plasmid yield and overall transformation efficiency.

Parameter	Ampicillin	Carbenicillin	Key Takeaway
Satellite Colony Formation (per primary colony)	15-30+	0-5	Carbenicillin drastically reduces the growth of non-transformed satellite colonies.
Transformation Efficiency (CFU/µg DNA)	1.2 x 10⁸	1.5 x 10⁸	While often comparable, carbenicillin can lead to slightly higher apparent efficiencies due to cleaner plates.
Plasmid Yield (µg/mL of culture)	1.5 - 2.5	2.0 - 3.0	Reduced satellite colony growth with carbenicillin can lead to healthier cultures and consequently higher plasmid yields.
Stability in Media (Half-life at 37°C)	~4-5 hours in LB	>6 hours in LB	Carbenicillin's longer half-life ensures sustained selective pressure.[1]
Relative Cost	Lower	Higher	Ampicillin is the more budget-friendly option for standard applications.

Note: The quantitative data presented are representative values compiled from various sources and are intended for comparative purposes. Actual results may vary depending on the experimental conditions, E. coli strain, and plasmid.

Mechanism of Action and Resistance

Both ampicillin and carbenicillin are β-lactam antibiotics that function by inhibiting the synthesis of the bacterial cell wall.[2] They specifically target penicillin-binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan, a critical component of the cell wall. Inhibition of PBPs leads to a weakened cell wall and eventual cell lysis.[2]

Resistance to both antibiotics is conferred by the enzyme β-lactamase, which is encoded by the bla gene (often referred to as AmpR) present on many plasmids.[2] β-lactamase hydrolyzes the β-lactam ring, inactivating the antibiotic.

Mechanism of β-lactam antibiotic action and resistance.

The Problem of Satellite Colonies

Satellite colonies are small colonies of non-transformed bacteria that grow in the vicinity of a larger, antibiotic-resistant colony.[2] This phenomenon is particularly prevalent with ampicillin. The transformed, ampicillin-resistant colony secretes β-lactamase into the surrounding medium, which degrades the ampicillin in that local area. This creates a "safe zone" where non-resistant bacteria can survive and grow, leading to the formation of satellite colonies. These satellite colonies can lead to false positives in colony selection and result in lower plasmid yields from subsequent cultures.

Carbenicillin is more resistant to hydrolysis by β-lactamase and is more stable at lower pH and higher temperatures.[3][4] This increased stability means that the selective pressure is maintained for a longer period and across the entire plate, significantly reducing the formation of satellite colonies.[4]

Formation of satellite colonies with ampicillin.

Experimental Protocols

To empirically determine the optimal antibiotic for your specific cloning needs, a direct comparison experiment is recommended.

Protocol 1: Comparison of Transformation Efficiency and Satellite Colony Formation

This protocol outlines a method to directly compare the performance of ampicillin and carbenicillin in a standard bacterial transformation experiment.

Materials:

• Chemically competent E. coli (e.g., DH5α)

• Plasmid DNA with an ampicillin/carbenicillin resistance gene (e.g., pUC19)

• LB agar (B569324) plates containing 100 µg/mL ampicillin

• LB agar plates containing 100 µg/mL carbenicillin

• SOC medium

• Standard transformation reagents and equipment

Procedure:

• Thaw competent cells on ice.

• Add 1-2 µL of plasmid DNA (approximately 1 ng) to 50 µL of competent cells.

• Incubate on ice for 30 minutes.

• Heat-shock the cells at 42°C for 45 seconds.

• Immediately transfer the cells to ice for 2 minutes.

• Add 950 µL of pre-warmed SOC medium.

• Incubate at 37°C for 1 hour with shaking (225 rpm).

• Plate 100 µL of the cell suspension onto both an ampicillin plate and a carbenicillin plate.

• Incubate the plates at 37°C for 16-18 hours.

• Count the number of primary colonies on each plate to determine transformation efficiency.

• Examine the plates under a microscope to quantify the number of satellite colonies surrounding well-isolated primary colonies.

Protocol 2: Comparison of Plasmid Yield

This protocol describes how to assess the impact of the selection antibiotic on plasmid DNA yield.

Materials:

• Single, well-isolated colonies from both the ampicillin and carbenicillin plates from Protocol 1.

• LB broth containing 100 µg/mL ampicillin.

• LB broth containing 100 µg/mL carbenicillin.

• Plasmid miniprep kit.

• Spectrophotometer (e.g., NanoDrop).

Procedure:

• Inoculate 5 mL of LB broth containing ampicillin with a single colony from the ampicillin plate.

• Inoculate 5 mL of LB broth containing carbenicillin with a single colony from the carbenicillin plate.

• Incubate both cultures overnight at 37°C with shaking (225 rpm).

• The next day, measure the OD600 of each culture.

• Pellet the cells from a standardized volume of each culture (e.g., 1.5 mL).

• Isolate plasmid DNA from each pellet using a miniprep kit according to the manufacturer's instructions.

• Elute the plasmid DNA in the same volume for both samples.

• Quantify the concentration of the isolated plasmid DNA using a spectrophotometer.

• Compare the plasmid yields from the ampicillin and carbenicillin cultures.

Experimental workflow for comparing ampicillin and carbenicillin.

Conclusion

For researchers, scientists, and drug development professionals engaged in molecular cloning, the choice of selection antibiotic is a critical parameter that can significantly impact experimental outcomes. While ampicillin has historically been a cost-effective workhorse, the superior stability of carbenicillin offers clear advantages in terms of reducing satellite colony formation, which can lead to cleaner genetic screens, more reliable colony selection, and potentially higher plasmid yields. For routine cloning where cost is a primary concern, ampicillin remains a viable option. However, for applications demanding high fidelity and clean results, carbenicillin is the demonstrably better choice.

References

• 1. Stability of β-lactam antibiotics in bacterial growth media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 4. goldbio.com [goldbio.com]

Assessing Plasmid Stability: A Comparative Guide to Carbenicillin Disodium

For researchers in molecular biology, drug development, and other scientific fields, maintaining plasmid stability is crucial for the success of experiments involving gene cloning, protein expression, and genetic modification. The choice of a selective antibiotic plays a pivotal role in ensuring that only bacteria successfully transformed with the desired plasmid can proliferate. This guide provides an objective comparison of Carbenicillin Disodium and its common alternative, Ampicillin, for maintaining plasmid stability, supported by experimental data and detailed protocols.

Mechanism of Action: The Role of β-Lactam Antibiotics

Carbenicillin Disodium, like Ampicillin, is a semi-synthetic penicillin, a class of β-lactam antibiotics.[1] Its primary mechanism of action is the disruption of bacterial cell wall synthesis.[2][3] It achieves this by binding to and inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for the final step of peptidoglycan cross-linking.[2][4] Peptidoglycan provides structural integrity to the bacterial cell wall; its inhibition leads to a weakened wall, cell lysis, and ultimately, bacterial death.[2][4]

Plasmids used in molecular cloning often carry a resistance gene, such as the bla gene, which encodes for the β-lactamase enzyme.[5] This enzyme is typically secreted into the periplasmic space or the surrounding medium, where it inactivates β-lactam antibiotics by hydrolyzing their characteristic β-lactam ring.[6] This allows only the bacteria containing the plasmid to survive and grow in a medium containing the antibiotic.

Caption: Mechanism of Carbenicillin action and resistance.

Comparative Analysis: Carbenicillin Disodium vs. Ampicillin

While both antibiotics function similarly, Carbenicillin Disodium offers significant advantages over Ampicillin in terms of chemical stability and experimental reliability.[5][7]

Key Advantages of Carbenicillin Disodium:

• Enhanced Stability: Carbenicillin is more chemically stable than Ampicillin in growth media.[1][4] It is more resistant to degradation caused by heat and lower pH, which can occur during incubation.[1][6] This stability ensures that the selective pressure is maintained consistently throughout the experiment.[4][8]

• Resistance to β-Lactamase: Carbenicillin is less susceptible to degradation by the β-lactamase enzyme compared to Ampicillin.[2] This is a critical advantage, as it ensures the antibiotic remains active for longer periods, providing a more stringent selection.[7]

• Reduction of Satellite Colonies: The degradation of Ampicillin by secreted β-lactamase can create an "antibiotic-free zone" around a resistant colony, allowing non-transformed, sensitive bacteria to grow as small "satellite" colonies.[1][5] This can complicate the isolation of pure colonies and lead to inaccurate results.[7] Due to its higher stability and resistance to β-lactamase, Carbenicillin significantly reduces or eliminates the formation of these problematic satellite colonies.[4][6][8]

Data Presentation: Performance Comparison

The following table summarizes the key differences between Carbenicillin Disodium and Ampicillin for plasmid selection.

Feature	Carbenicillin Disodium	Ampicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis[2]	Inhibits bacterial cell wall synthesis[5]
Resistance Gene	bla (β-lactamase)[6]	bla (β-lactamase)[5]
Stability in Media	More stable; resistant to heat and low pH[1][5]	Less stable; sensitive to heat and low pH[5]
β-Lactamase Susceptibility	More resistant to degradation[2][5]	More susceptible to degradation[5]
Satellite Colony Formation	Significantly reduces satellite colonies[1][5]	Prone to satellite colony formation[5]
Typical Working Concentration	50-100 µg/mL[5]	50-100 µg/mL[5]

Experimental Protocols

To quantitatively assess the impact of Carbenicillin Disodium on plasmid stability compared to Ampicillin, a serial passage assay can be performed. This experiment tracks the percentage of plasmid-containing cells in a bacterial population over multiple generations in the presence of each antibiotic.

Objective: To compare the stability of a plasmid in a bacterial culture grown with Carbenicillin Disodium versus Ampicillin over approximately 40 generations.

Materials:

• E. coli strain transformed with a plasmid containing the bla (Ampicillin/Carbenicillin resistance) gene.

• Luria-Bertani (LB) broth.

• Carbenicillin Disodium stock solution (e.g., 50 mg/mL).[9]

• Ampicillin stock solution (e.g., 50 mg/mL).

• LB agar (B569324) plates.

• LB agar plates containing Carbenicillin (50 µg/mL).

• LB agar plates containing Ampicillin (50 µg/mL).

• Sterile culture tubes, flasks, and micropipette tips.

• Incubator shaker (37°C).

Procedure:

• Initial Culture (Generation 0):

  • Inoculate two separate 5 mL LB broth cultures, each with a single colony of the transformed E. coli. One culture will contain Carbenicillin (50 µg/mL) and the other Ampicillin (50 µg/mL).

  • Incubate overnight at 37°C with shaking. This ensures the starting population is ~100% plasmid-containing.[10]

• Serial Passaging (Generations 10-40):

  • Day 1 (Generation ~10): Perform a 1:1000 dilution of each overnight culture into fresh 5 mL LB broth containing the respective antibiotic.[11] For example, add 5 µL of the overnight culture to 5 mL of fresh medium.

  • Incubate for 24 hours at 37°C with shaking. A 1:1000 dilution allows for approximately 10 generations of growth (2^10 ≈ 1000).

  • Days 2, 3, and 4 (Generations ~20, ~30, ~40): Repeat the 1:1000 dilution process each day into fresh, selective media.[11]

• Assessing Plasmid Retention:

  • At each 24-hour time point (i.e., after ~10, ~20, ~30, and ~40 generations), take an aliquot from each culture.

  • Create a serial dilution series of the aliquot in sterile LB broth (e.g., 10⁻³, 10⁻⁴, 10⁻⁵, 10⁻⁶).

  • Plate 100 µL of the appropriate dilutions onto two types of plates: a non-selective LB agar plate and an LB agar plate containing the corresponding antibiotic.

  • Incubate all plates overnight at 37°C.

• Data Analysis:

  • Count the number of colony-forming units (CFU) on both the non-selective and selective plates for each time point and antibiotic.

  • Calculate the percentage of plasmid-containing cells using the following formula: Plasmid Stability (%) = (CFU on Selective Plate / CFU on Non-Selective Plate) x 100

  • Plot the percentage of plasmid stability over the number of generations for both Carbenicillin and Ampicillin.

Caption: Workflow for a serial passage plasmid stability assay.

Mandatory Visualization: Antibiotic Stability and Satellite Colonies

The superior chemical stability of Carbenicillin is directly linked to its effectiveness in preventing the growth of satellite colonies, a common issue when using Ampicillin.

Caption: Logical flow from antibiotic stability to experimental outcome.

Conclusion

For experiments where high-stringency selection and plasmid stability are paramount, Carbenicillin Disodium is the superior reagent.[5] Its enhanced stability in culture media and greater resistance to β-lactamase degradation lead to more reliable and reproducible results by maintaining consistent selective pressure and preventing the formation of satellite colonies.[4][8] While Ampicillin may be a cost-effective choice for routine applications, the advantages of Carbenicillin justify its use in constructing complex libraries, large-scale cultures, and any experiment where the purity of the selected colonies is critical for downstream success.[5][6]

References

• 1. lifescienceproduction.co.uk [lifescienceproduction.co.uk]
• 2. nbinno.com [nbinno.com]
• 3. What is the mechanism of Carbenicillin Disodium? [synapse.patsnap.com]
• 4. goldbio.com [goldbio.com]
• 5. benchchem.com [benchchem.com]
• 6. khimexpert.com [khimexpert.com]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. agscientific.com [agscientific.com]
• 10. Evaluation of Plasmid Stability by Negative Selection in Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. static.igem.org [static.igem.org]

Carbenicillin Disodium: A Superior Alternative to Other Beta-Lactam Antibiotics for Specialized Research Applications

For researchers, scientists, and drug development professionals, the choice of antibiotic is a critical decision that can significantly impact experimental outcomes. While ampicillin (B1664943) and other beta-lactam antibiotics are widely used, Carbenicillin (B1668345) Disodium emerges as a superior alternative in many research contexts, primarily due to its enhanced stability and performance in selective media. This guide provides an objective comparison of Carbenicillin Disodium with other beta-lactams, supported by experimental data and detailed protocols.

Carbenicillin, a semi-synthetic penicillin, shares the same fundamental mechanism of action as other beta-lactam antibiotics: the inhibition of bacterial cell wall synthesis.[1][2] This is achieved by binding to and inactivating penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan synthesis.[2] The disruption of the cell wall's integrity ultimately leads to cell lysis and bacterial death. Resistance to beta-lactam antibiotics is most commonly mediated by beta-lactamase enzymes, which hydrolyze the characteristic beta-lactam ring, rendering the antibiotic inactive.[2][3]

Key Performance Comparisons: Carbenicillin Disodium vs. Ampicillin

The most frequent comparison in a research setting is between carbenicillin and ampicillin, particularly for plasmid selection in molecular cloning. While both are effective, carbenicillin presents distinct advantages.

Stability in Culture Media: Carbenicillin exhibits significantly greater stability in culture media compared to ampicillin.[1][3] Ampicillin is susceptible to degradation by heat and fluctuations in pH, which can occur during incubation.[1] This degradation reduces the effective concentration of the antibiotic over time, potentially compromising the selection pressure. Carbenicillin's higher stability ensures a more consistent and reliable selection environment, which is particularly crucial for long-term experiments or large-scale cultures.[1][3]

Reduction of Satellite Colonies: A significant practical advantage of carbenicillin is the marked reduction in the formation of satellite colonies.[1][3] Satellite colonies are small growths of non-transformed, ampicillin-sensitive bacteria that can appear around a large colony of transformed, ampicillin-resistant bacteria. This phenomenon occurs because the beta-lactamase secreted by the resistant colony degrades the ampicillin in the immediate vicinity, creating a zone where sensitive cells can survive.[1] Carbenicillin's greater resistance to beta-lactamase degradation minimizes this effect, leading to cleaner and more reliable selection plates.[1][3]

Antibacterial Spectrum: Both carbenicillin and ampicillin have a broad spectrum of activity. However, carbenicillin is notably more effective against Pseudomonas aeruginosa, a common and often multidrug-resistant opportunistic pathogen.[4] This can be an advantage in preventing contamination in certain cell culture applications.

Quantitative Data Comparison

The following tables summarize the key differences and the antibacterial spectrum of Carbenicillin Disodium compared to other beta-lactams.

Table 1: General Comparison of Carbenicillin Disodium and Ampicillin

Feature	Carbenicillin Disodium	Ampicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis	Inhibits bacterial cell wall synthesis
Resistance Mechanism	Hydrolysis by β-lactamase enzymes	Hydrolysis by β-lactamase enzymes
Stability in Media	More stable; resistant to heat and low pH	Less stable; sensitive to heat and low pH
Satellite Colony Formation	Significantly reduced	Prone to formation
Susceptibility to β-Lactamase	More resistant to degradation	More susceptible to degradation
Typical Working Concentration	50-100 µg/mL	50-100 µg/mL
Relative Cost	Higher	Lower

Table 2: Comparative Antibacterial Spectrum (Minimum Inhibitory Concentration, MIC in µg/mL)

Organism	Carbenicillin	Ampicillin	Penicillin G
Escherichia coli	10 (MIC for sensitive strains)	100 (MIC for sensitive strains)	>100
Pseudomonas aeruginosa	25-100 (strain dependent)	Intrinsically resistant	Intrinsically resistant
Staphylococcus aureus (penicillin-sensitive)	~0.5-2	~0.05-0.2	~0.01-0.1
Enterococcus faecalis	>128	~1-4	~2-8
Haemophilus influenzae (β-lactamase negative)	~0.25-1	~0.12-0.5	~0.06-0.25

Note: MIC values can vary significantly between different strains and testing conditions. The values presented are representative ranges.

Experimental Protocols

Accurate determination of antibiotic susceptibility is crucial for both clinical and research applications. The following are detailed methodologies for two standard assays.

Protocol 1: Kirby-Bauer Disk Diffusion Susceptibility Test

This method assesses the susceptibility of a bacterial isolate to an antibiotic by measuring the diameter of the zone of growth inhibition around a disk impregnated with the antibiotic.

Materials:

• Mueller-Hinton agar (B569324) (MHA) plates

• Sterile cotton swabs

• Bacterial culture in logarithmic growth phase

• Carbenicillin antibiotic disks (and other beta-lactam disks for comparison)

• McFarland 0.5 turbidity standard

• Incubator (35°C ± 2°C)

• Ruler or calipers

Procedure:

• Inoculum Preparation: Select 3-5 well-isolated colonies of the test organism and suspend them in sterile broth. Adjust the turbidity of the suspension to match the 0.5 McFarland standard.

• Inoculation of MHA Plate: Within 15 minutes of adjusting the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.

• Application of Antibiotic Disks: Aseptically place the antibiotic disks on the surface of the inoculated agar. Gently press each disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Interpretation: After incubation, measure the diameter of the zones of complete growth inhibition in millimeters. Compare the measurements to standardized charts to determine if the organism is susceptible, intermediate, or resistant to the tested antibiotic.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antibiotic that prevents visible growth of a bacterium in vitro.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton broth (CAMHB)

• Bacterial culture in logarithmic growth phase

• Stock solutions of Carbenicillin Disodium and other antibiotics

• Multi-channel pipette

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

Procedure:

• Antibiotic Dilution Series: Prepare a serial two-fold dilution of each antibiotic in CAMHB directly in the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Adjust the turbidity of the bacterial suspension in CAMHB to match the 0.5 McFarland standard. Further dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the total volume to 100 µL. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity). This can be assessed visually or by using a microplate reader.

Visualizing Key Concepts

The following diagrams illustrate the mechanism of action of beta-lactam antibiotics and a typical experimental workflow.

Caption: Mechanism of action of beta-lactam antibiotics.

Caption: Kirby-Bauer disk diffusion workflow.

References

• 1. nbinno.com [nbinno.com]
• 2. goldbio.com [goldbio.com]
• 3. researchgate.net [researchgate.net]
• 4. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the cost-effectiveness of carbenicillin and ampicillin for routine cloning

For decades, ampicillin (B1664943) has been the go-to antibiotic for selective screening in routine molecular cloning. However, its propensity to form satellite colonies and its relative instability have led many researchers to consider carbenicillin (B1668345) as a more robust, albeit more expensive, alternative. This guide provides a detailed, data-supported comparison of carbenicillin and ampicillin to aid researchers, scientists, and drug development professionals in making an informed decision for their specific cloning needs.

At a Glance: Key Differences

Feature	Carbenicillin	Ampicillin
Mechanism of Action	Inhibits bacterial cell wall synthesis	Inhibits bacterial cell wall synthesis
Resistance Gene	bla (encodes β-lactamase)	bla (encodes β-lactamase)
Relative Cost (per gram)	Higher (approx. 1.7-2.8x)	Lower
Stability in Media	More stable at varying temperatures and pH	Less stable; sensitive to heat and acidic conditions
Satellite Colony Formation	Significantly reduced	Prone to formation
Susceptibility to β-lactamase	More resistant	More susceptible
Typical Working Concentration	50-100 µg/mL	50-100 µg/mL

Mechanism of Action and Resistance

Both carbenicillin and ampicillin are β-lactam antibiotics that function by inhibiting the final step of peptidoglycan synthesis in the bacterial cell wall.[1][2] They do this by acylating the active site of transpeptidases, also known as penicillin-binding proteins (PBPs), preventing the cross-linking of peptidoglycan chains.[3][4] This disruption of cell wall integrity leads to cell lysis and death.[5]

Resistance to both antibiotics is conferred by the bla gene, commonly present on cloning vectors, which encodes the enzyme β-lactamase.[4] This enzyme hydrolyzes the amide bond in the β-lactam ring, rendering the antibiotic inactive.[1] Secreted β-lactamase can degrade the antibiotic in the surrounding medium, leading to the survival of non-transformed cells and the formation of satellite colonies, a more prominent issue with ampicillin.[1]

Mechanism of β-Lactam Antibiotics and Resistance.

Cost Analysis

A primary consideration for many labs is the cost of reagents. Ampicillin is significantly more affordable than carbenicillin. Based on current pricing from various suppliers, carbenicillin can be approximately 1.7 to 2.8 times more expensive per gram than ampicillin.

Antibiotic	Supplier	Quantity (g)	Price (USD)	Price per gram (USD)
Carbenicillin Disodium (B8443419) Salt	G-Biosciences	25	$284.00	$11.36
Ampicillin Sodium Salt	G-Biosciences	25	$161.00	$6.44
Carbenicillin Disodium Salt	IBI SCIENTIFIC	25	$124.27	$4.97
Ampicillin Sodium Salt	RPI	25	$93.25	$3.73
Carbenicillin Disodium Salt	RPI	25	$708.25	$28.33
Carbenicillin disodium	Duchefa Biochemie	25	€213.30	~€8.53
Ampicillin Sodium Salt	CP Lab Safety	25	$250.12	$10.00
Ampicillin, sodium salt USP	Bio Basic	25	$44.77	$1.79
Carbenicillin disodium salt	Carl ROTH	25	€396.70	~€15.87
Ampicillin Sodium	Sigma-Aldrich	25	$309.00	$12.36

Prices are subject to change and may vary by vendor and location. The Euro to USD conversion is approximate.

Stability in Culture Media

Carbenicillin exhibits greater stability than ampicillin in culture media, particularly in terms of its resistance to heat and acidic conditions.[6] This enhanced stability ensures that the selective pressure is maintained over longer incubation periods, which is crucial for slow-growing colonies or when plates are incubated for extended times. Ampicillin, on the other hand, can degrade more rapidly, which can lead to the growth of non-transformed cells.[7] It is recommended to use ampicillin plates within four weeks for maximal activity.[6]

Satellite Colony Formation

A significant practical advantage of carbenicillin is the drastic reduction in the formation of satellite colonies.[8] Satellite colonies are small, non-transformed colonies that grow in a halo around a larger, transformed colony. This occurs because the β-lactamase secreted by the transformed cells degrades the ampicillin in the immediate vicinity, allowing non-resistant cells to grow.[1] The higher stability of carbenicillin and its greater resistance to β-lactamase degradation mitigates this issue, resulting in cleaner selection plates and more reliable colony picking.[8]

Experimental Protocols

To empirically determine the most cost-effective option for your specific laboratory conditions, the following experimental protocols can be employed.

Experimental workflow for comparing antibiotics.

Protocol 1: Comparison of Transformation Efficiency

Objective: To quantitatively compare the number of transformants obtained using ampicillin versus carbenicillin selection.

Materials:

• Competent E. coli cells (e.g., DH5α)

• Plasmid DNA with an ampicillin resistance gene (e.g., pUC19)

• LB agar (B569324) plates with 100 µg/mL ampicillin

• LB agar plates with 100 µg/mL carbenicillin

• SOC outgrowth medium

• Standard transformation supplies (ice, water bath, incubator, etc.)

Procedure:

• Thaw competent cells on ice and add 1-5 ng of plasmid DNA.

• Incubate on ice for 30 minutes.

• Heat-shock the cells at 42°C for 45 seconds and immediately return to ice for 2 minutes.

• Add 900 µL of SOC medium and incubate at 37°C for 1 hour with shaking.

• Prepare 1:10 and 1:100 serial dilutions of the transformation culture.

• Plate 100 µL of the undiluted and diluted cultures onto both ampicillin and carbenicillin plates.

• Incubate the plates at 37°C for 16-18 hours.

• Count the number of colonies on each plate and calculate the transformation efficiency (Colony Forming Units per microgram of DNA).

Protocol 2: Quantification of Satellite Colonies

Objective: To quantify and compare the formation of satellite colonies on ampicillin and carbenicillin plates.

Materials:

• Plates with well-isolated colonies from Protocol 1.

• Microscope (at least 40x magnification).

Procedure:

• Select 5-10 well-isolated colonies of similar size from both the ampicillin and carbenicillin plates.

• Under the microscope, examine the area immediately surrounding each selected colony.

• Count the number of small "satellite" colonies in the clearing zone around the primary colony.

• Calculate the average number of satellite colonies per primary colony for both antibiotics.

Conclusion

For routine cloning applications where cost is the primary driver and satellite colonies are not a significant hindrance, ampicillin remains a viable and economical choice. However, for applications requiring high-stringency selection, such as the construction of complex libraries, long incubation times, or when working with low-efficiency transformations, the superior stability and reduced satellite colony formation of carbenicillin justify its higher cost. The cleaner background provided by carbenicillin can save time and resources in downstream applications by ensuring that picked colonies are true transformants. Ultimately, the choice between carbenicillin and ampicillin should be based on a careful consideration of the specific experimental needs and the overall budget.

References

• 1. news-medical.net [news-medical.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. β-Lactam antibiotic - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. Ampicillin sodium salt [gbiosciences.com]
• 7. IBI SCIENTIFIC 3P Carbenicillin Disodium Salt | 4800-94-6 | MFCD00077683 | Fisher Scientific [fishersci.com]
• 8. researchgate.net [researchgate.net]

Head-to-Head Comparison: Carbenicillin vs. Ticarcillin for Efficient Agrobacterium Elimination in Plant Transformation

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal antibiotic for eliminating Agrobacterium post-transformation, supported by experimental data and detailed protocols.

In the realm of plant genetic transformation, the thorough elimination of Agrobacterium tumefaciens following co-cultivation is a critical step for successful regeneration of healthy, transgenic plants. The persistence of Agrobacterium can lead to competition for nutrients, phytotoxic effects, and confounding experimental results. Among the arsenal (B13267) of antibiotics employed for this purpose, Carbenicillin (B1668345) and Ticarcillin (B1683155), both β-lactam antibiotics, have been extensively used. This guide provides an objective, data-driven comparison of their performance to aid researchers in making an informed decision for their specific experimental needs.

At a Glance: Key Differences and Performance Metrics

Both Carbenicillin and Ticarcillin function by inhibiting the synthesis of the peptidoglycan layer in the bacterial cell wall, leading to cell lysis and death.[1] However, they exhibit notable differences in their efficacy, potential phytotoxicity, and cost-effectiveness. Ticarcillin, often used in the formulation of Timentin™ (a mixture of ticarcillin disodium (B8443419) and clavulanate potassium), generally demonstrates higher efficacy at lower concentrations.[1] The inclusion of clavulanic acid, a β-lactamase inhibitor, provides a significant advantage against resistant Agrobacterium strains that produce β-lactamase enzymes.[1][2]

Feature	Carbenicillin	Ticarcillin (often as Timentin™)
Primary Advantage	Historically widely used and effective against a broad spectrum of bacteria.[1]	Often more effective at lower concentrations; may exhibit lower phytotoxicity in some species.[1]
Formulations	Available as carbenicillin disodium salt.[1]	Frequently used as Timentin™ (ticarcillin disodium and clavulanate potassium). The clavulanate inhibits β-lactamase.[1][2]
General Efficacy	Effective, but may require higher concentrations for complete elimination, which can increase the risk of phytotoxicity.[1] In some studies, Carbenicillin at 500 and 1000 mg/L was not active against Agrobacterium in soybean embryogenic tissue culture.[3]	In some studies, demonstrates a larger zone of inhibition against Agrobacterium compared to carbenicillin at the same concentration.[1][4] Timentin™ was found to be more effective than carbenicillin and cefotaxime (B1668864) in suppressing A. tumefaciens.[5]
Phytotoxicity	Can cause necrosis and inhibit regeneration in some plant species, particularly at higher concentrations.[1] Some studies report that carbenicillin can have auxin-like effects on plant tissues.[1]	Generally considered to have a minimal impact on callus formation and regeneration in many plant species.[1] In tomato transformation, ticarcillin/potassium clavulanate at 150 mg/l showed no toxicity and significantly promoted callus formation and shoot regeneration.[6]
Common Concentration Range	200 - 500 mg/L.[1] A concentration of 400 mg/L was found to be effective for suppressing Agrobacterium in tobacco transformation.[7]	100 - 500 mg/L.[1][8] A concentration of 250 mg/L of timentin was found to be optimal for eliminating Agrobacterium in indica rice.[4]
Stability	Known to be less stable, especially in acidic media and when stored for extended periods, even when frozen.[3][9]	Ticarcillin/potassium clavulanate is light stable.[6] Timentin™ was found to be stable in solid agar (B569324) medium for at least 70 days.[5]

Mechanism of Action: A Shared Pathway

Carbenicillin and Ticarcillin belong to the β-lactam class of antibiotics. Their primary mechanism of action against Agrobacterium involves the disruption of cell wall synthesis.

Caption: Mechanism of β-Lactam Antibiotics on Agrobacterium.

Experimental Protocols

The following are generalized protocols for the elimination of Agrobacterium using Carbenicillin and Ticarcillin. It is crucial to optimize the antibiotic concentration and duration of treatment for each specific plant species and experimental setup.

Protocol 1: Agrobacterium Elimination using Carbenicillin

• Post Co-cultivation Wash: After the co-cultivation period (typically 2-3 days), transfer the explants to a sterile flask containing liquid MS medium. Gently agitate to wash off excess Agrobacterium. Repeat this step 2-3 times.

• Selection and Regeneration Medium: Prepare a plant regeneration medium containing the appropriate selective agent (e.g., kanamycin, hygromycin) and supplement it with Carbenicillin at a concentration of 200-500 mg/L.[1] The optimal concentration should be determined empirically.

• Subculture: Transfer the washed explants to the Carbenicillin-containing selection medium. Subculture the explants to fresh medium every 2-3 weeks to maintain the antibiotic activity and remove any newly grown bacteria.

• Rooting Medium: Once shoots have regenerated, they can be transferred to a rooting medium which may also contain a lower concentration of Carbenicillin to ensure complete bacterial elimination.[1]

Protocol 2: Agrobacterium Elimination using Ticarcillin (Timentin™)

• Post Co-cultivation Wash: Similar to the Carbenicillin protocol, wash the explants thoroughly with sterile liquid MS medium after co-cultivation.[1] For a more effective wash, a low concentration of Ticarcillin (e.g., 100 mg/L) can be included in the final wash.[10]

• Drying: After the final wash, blot the explants on sterile filter paper to remove excess moisture.[10]

• Selection and Regeneration Medium: Prepare the selective regeneration medium and, after autoclaving and cooling, add a filter-sterilized stock solution of Ticarcillin (often as Timentin™) to a final concentration of 100-500 mg/L.[1][11]

• Subculture: Place the dried explants onto the Ticarcillin-containing medium and subculture every 2-3 weeks onto fresh medium.[10]

• Rooting and Acclimatization: Once shoots are well-developed, transfer them to a rooting medium, which may contain a reduced concentration of Ticarcillin.[1] After root development, the plantlets can be transferred to soil.[1]

Caption: Generalized workflow for Agrobacterium-mediated transformation.

Recommendations and Concluding Remarks

The choice between Carbenicillin and Ticarcillin for Agrobacterium elimination is highly dependent on the plant species, the specific Agrobacterium strain used, and the transformation protocol.

• For sensitive plant species or when phytotoxicity is a concern, Ticarcillin (as Timentin™) is often the preferred choice. Its higher efficacy at lower concentrations can minimize stress on the regenerating plant tissues.[1]

• When dealing with β-lactamase-producing Agrobacterium strains, Timentin™ is strongly recommended due to the presence of clavulanic acid, which protects Ticarcillin from degradation.[1][2]

• Carbenicillin may still be a viable and cost-effective option for robust plant species where higher concentrations do not significantly impede regeneration.

It is imperative to conduct a preliminary experiment to determine the minimal inhibitory concentration (MIC) of each antibiotic for the specific Agrobacterium strain and to assess the phytotoxicity of a range of concentrations on the target plant tissue. This empirical approach will ensure the selection of the most effective antibiotic concentration that maximizes Agrobacterium elimination while minimizing harm to the plant explants, ultimately leading to higher transformation efficiencies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. agriculturejournals.cz [agriculturejournals.cz]
• 5. Timentin as an alternative antibiotic for suppression of Agrobacterium tumefaciens in genetic transformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of ticarcillin/potassium clavulanate on callus growth and shoot regeneration in Agrobacterium-mediated transformation of tomato (Lycopersicon esculentum Mill.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scialert.net [scialert.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Carbenicillin Disodium: A Guide for Laboratory Professionals

The proper disposal of carbenicillin (B1668345) disodium (B8443419) is crucial for laboratory safety, environmental protection, and the prevention of antibiotic resistance. This guide provides detailed, step-by-step procedures for the safe handling and disposal of carbenicillin disodium waste, tailored for researchers, scientists, and drug development professionals.

All waste disposal must comply with local, state, and federal regulations.[1][2] It is imperative to consult your institution's Environmental Health & Safety (EHS) department for specific guidelines.

Risk Assessment and Personal Protective Equipment (PPE)

Before handling carbenicillin disodium waste, it is essential to conduct a thorough risk assessment. Carbenicillin is a sensitizer (B1316253) and may cause allergic skin reactions or respiratory symptoms if inhaled.[3][4]

Recommended PPE:

• Safety glasses or chemical goggles[2]

• Gloves[2]

• Laboratory coat[1]

• In case of dust generation, a dust mask or respirator is required.[2]

Disposal Procedures for Different Waste Streams

The appropriate disposal method for carbenicillin disodium depends on the form of the waste: stock solutions, treated media, or empty containers.

Unused Stock Solutions and Bulk Powder

Concentrated solutions and solid carbenicillin are considered hazardous chemical waste.[5] These should never be disposed of down the drain or in regular trash.

Procedure:

• Collect unused or expired carbenicillin disodium powder and stock solutions in their original containers or a clearly labeled, sealed hazardous waste container.

• Do not mix with other waste types unless instructed by your institution's EHS guidelines.

• Arrange for pickup and disposal through your institution's hazardous waste management program.[6] Disposal methods often include incineration in a licensed facility.[1][2]

Used Liquid Culture Media Containing Carbenicillin

Liquid media containing carbenicillin at working concentrations (typically 20-100 µg/ml) must be decontaminated to inactivate both the antibiotic and any biological material before disposal.[7][8] Two primary methods are recommended: autoclaving and chemical inactivation.

Method A: Autoclaving Carbenicillin is a β-lactam antibiotic that is susceptible to degradation by heat and pressure.[5] Autoclaving is an effective method for destroying the antibiotic in used media.[5]

Procedure:

• Collect the contaminated liquid media in an autoclavable container.

• Autoclave the media following standard operating procedures for biohazardous liquid waste (typically at 121°C for at least 30 minutes). This process uses high-pressure steam to kill pathogens and degrade the antibiotic.[9]

• After cooling, and provided no other hazardous chemicals are present, the autoclaved media may be permissible for drain disposal.[5] However, always confirm this with your institutional EHS guidelines first. [5]

Method B: Chemical Inactivation (Alkaline Hydrolysis) β-lactam antibiotics are rapidly degraded and inactivated by alkaline hydrolysis, which opens the β-lactam ring essential for its antibacterial activity.[10] This method can be used as an alternative to autoclaving for liquid waste.

Procedure:

• Working in a fume hood and wearing appropriate PPE, add 1 M Sodium Hydroxide (NaOH) solution to the carbenicillin-containing liquid waste.[10]

• Mix thoroughly and allow a sufficient contact time for the hydrolysis to complete. While specific kinetics for carbenicillin are not detailed, complete degradation of other β-lactams is reported to be rapid under these conditions.[10]

• After ensuring inactivation, neutralize the pH of the solution as required by your local wastewater regulations before drain disposal.

• This method is particularly useful for deactivating small residual amounts of the antibiotic.[10]

Contaminated Solid Waste (Plates, Gloves, etc.)

Solid waste contaminated with carbenicillin and biological agents (e.g., petri dishes, contaminated gloves, pipette tips) should be treated as biohazardous waste.

Procedure:

• Collect all contaminated solid waste in designated biohazard bags or containers.

• These materials should be autoclaved to render them non-infectious.[9]

• After autoclaving, the waste is considered non-infectious and can typically be disposed of in the regular municipal waste stream, although this may vary by location.[9]

Empty Containers

Empty containers that held carbenicillin disodium may still contain hazardous residues.[1]

Procedure:

• Decontaminate the empty container by rinsing it three times with a suitable solvent (e.g., water).

• Collect the rinse water (rinsate) and treat it as chemical waste, as described for liquid media. Do not pour the rinsate down the drain without treatment.[1]

• After decontamination, puncture the container to prevent reuse.[1]

• Dispose of the cleaned, punctured container in accordance with institutional guidelines, which may allow for disposal in regular trash or recycling.[1]

Summary of Disposal Methods

The following table summarizes the recommended disposal procedures for various types of carbenicillin disodium waste.

Waste Type	Recommended Disposal Method	Key Procedural Steps
Solid Powder & Stock Solutions	Hazardous Chemical Waste Disposal	Collect in a sealed, labeled container; manage via institutional EHS.[5]
Used Liquid Culture Media	Autoclaving	Treat at 121°C for ≥30 mins; follow institutional rules for drain disposal post-treatment.[5]
Chemical Inactivation (Alkaline Hydrolysis)	Add 1M NaOH to inactivate; neutralize pH before drain disposal as permitted.[10]
Contaminated Solid Waste	Biohazardous Waste Disposal	Collect in biohazard bags; autoclave to decontaminate before final disposal.[9]
Empty Containers	Decontamination & Disposal	Triple-rinse, collect rinsate as chemical waste, puncture container, then dispose.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of carbenicillin disodium waste.

Caption: Workflow for the safe disposal of carbenicillin disodium waste streams.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. americanbio.com [americanbio.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. westliberty.edu [westliberty.edu]
• 5. bitesizebio.com [bitesizebio.com]
• 6. fishersci.com [fishersci.com]
• 7. khimexpert.com [khimexpert.com]
• 8. biomol.com [biomol.com]
• 9. The Role of Autoclaves in Medical Waste Treatment | Stericycle | Stericycle [stericycle.com]
• 10. mdpi.com [mdpi.com]

Personal protective equipment for handling Carbenicillin.Disodium

This guide provides immediate safety, handling, and disposal protocols for Carbenicillin Disodium, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

Carbenicillin Disodium is classified as a hazardous substance that may cause allergic skin reactions and respiratory symptoms if inhaled.[1][2][3][4] Appropriate personal protective equipment (PPE) is mandatory to minimize exposure.

Table 1: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile rubber gloves.[5]	To prevent skin contact and allergic reactions.[1]
Eye/Face Protection	Safety goggles or face shield.[2][6]	To protect eyes from dust particles.
Skin and Body Protection	Laboratory coat.[2]	To prevent contamination of personal clothing.[7]
Respiratory Protection	NIOSH/MSHA approved dust masks or respirator.[2]	Required when dust is generated to prevent inhalation and potential allergic reactions.[1]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Carbenicillin Disodium and ensuring the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling Procedure

• Ventilation : Always handle Carbenicillin Disodium in a well-ventilated area or under a chemical fume hood to minimize inhalation of dust.[2][6][7]

• Avoid Dust Formation : Minimize the generation of dust during handling.[2]

• Personal Hygiene : Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or smoke in the handling area.

• Clothing : Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[1][2]

Storage Plan

Condition	Specification	Rationale
Temperature	Store in a freezer at 0 - 8 °C.[8]	To maintain chemical stability.[2]
Container	Keep container tightly closed in a dry, well-ventilated place.[3][8]	To prevent degradation from moisture and contamination.
Incompatibilities	Store away from strong oxidizing agents.[2][3]	To prevent adverse chemical reactions.

Emergency and Disposal Procedures

Immediate and appropriate responses to emergencies and proper disposal of waste are essential for safety and environmental protection.

Emergency Protocols

Situation	Procedure
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[2][9] If skin irritation or rash occurs, seek medical advice.[1]
Eye Contact	Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention if irritation persists.[2][9]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing.[2] If experiencing respiratory symptoms, call a poison center or doctor.[1]
Ingestion	Rinse mouth with water.[1][2] Do not induce vomiting.[5] Seek medical attention if you feel unwell.[9]
Spill	Ventilate the area.[2] Wear appropriate protective equipment.[2] Cover the spill with dry lime or soda ash, sweep up, and place in a closed container for disposal.[2] Avoid generating dust.[2]

Disposal Plan

Waste material must be disposed of in accordance with local, state, and federal regulations.[7]

• Unused Product : Dispose of contents/container to an approved waste disposal plant.[6] This may involve incineration in a licensed facility.[7]

• Contaminated Packaging : Handle contaminated packages in the same way as the substance itself.[5] Decontaminate empty containers before disposal.[7] Do not reuse empty containers.[7]

Workflow for Handling Carbenicillin Disodium

The following diagram outlines the standard operating procedure for working with Carbenicillin Disodium, from initial preparation to final disposal.

Caption: Workflow for the safe handling of Carbenicillin Disodium.

References

• 1. carlroth.com:443 [carlroth.com:443]
• 2. bioshopcanada.com [bioshopcanada.com]
• 3. fishersci.com [fishersci.com]
• 4. discofinechem.com [discofinechem.com]
• 5. teknova-sds.s3.us-west-1.amazonaws.com [teknova-sds.s3.us-west-1.amazonaws.com]
• 6. agscientific.com [agscientific.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. americanbio.com [americanbio.com]
• 9. fishersci.com [fishersci.com]